Fenpropimorph-d3

Core Science & Biosynthesis

Fenpropimorph-d3 (CAS: 1292815-71-4): Mechanistic Profiling and Analytical Standardization in Sterol Biosynthesis Inhibition

Executive Summary

Fenpropimorph is a morpholine-class systemic fungicide that serves as a critical tool in both agricultural pathogen control and the biochemical profiling of eukaryotic sterol biosynthesis. To achieve absolute, legally defensible quantification of fenpropimorph residues in complex biological and environmental matrices, analytical chemists rely on its stable isotope-labeled internal standard (SIL-IS): Fenpropimorph-d3 (CAS: 1292815-71-4) [1]. This technical guide provides a comprehensive synthesis of fenpropimorph’s dual-target mechanism of action, the analytical necessity of its deuterated analog in mass spectrometry, and self-validating experimental protocols designed for drug development professionals and analytical scientists.

Chemical & Isotopic Profiling

Fenpropimorph-d3 is engineered by replacing three hydrogen atoms on a specific methyl group with deuterium (D3), increasing its molecular mass by +3 Da[2]. This isotopic shift is the cornerstone of isotope dilution mass spectrometry (IDMS).

Table 1: Physicochemical & Isotopic Properties

Property	Value
Chemical Name	cis-4-[3-(4-tert-Butylphenyl)-2-(methyl-d3)propyl]-2,6-dimethylmorpholine
CAS Number	1292815-71-4 [3]
Unlabelled CAS Number	67564-91-4[4]
Molecular Formula	C₂₀H₃₀D₃NO[3]
Molecular Weight	306.50 g/mol [3]
Isotopic Labeling	Deuterium (D3)[4]
Primary Application	Stable Isotope-Labeled Internal Standard (SIL-IS) for LC-MS/MS[4]

Molecular Mechanism of Action: Dual-Target Inhibition

In fungal organisms, membrane fluidity and permeability are heavily dependent on ergosterol, the functional analog to mammalian cholesterol. According to , fenpropimorph disrupts this pathway through a concentration-dependent, dual-target inhibition[5]:

• Sterol Δ14-reductase (ERG24): Inhibits the reduction of the C14-15 double bond in sterol precursors[5].

• Sterol Δ8→Δ7-isomerase (ERG2): Catalyzes the isomerization of the double bond from the C8-C9 position to the C7-C8 position. Fenpropimorph blocks this step at low concentrations[5].

Causality & Cross-Kingdom Divergence: The inhibition of ERG2 and ERG24 forces the depletion of functional ergosterol and the toxic accumulation of abnormal sterol intermediates (such as ignosterol). This structural membrane failure triggers cell cycle arrest in the unbudded G1 phase[6]. Interestingly, in mammalian models (e.g., cultured Swiss 3T3 fibroblasts), fenpropimorph exhibits a divergent mechanism, primarily targeting the demethylation of lanosterol rather than isomerases or reductases, halting cholesterol biosynthesis with an IC₅₀ of 0.5 µM[7].

Ergosterol biosynthesis pathway highlighting dual-target inhibition by fenpropimorph.

Analytical Superiority: The Role of Fenpropimorph-d3 in LC-MS/MS

When quantifying trace levels of fenpropimorph in complex matrices (e.g., soil, plasma, or agricultural crops), liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard. However, co-eluting matrix components often cause unpredictable ion suppression or enhancement during Electrospray Ionization (ESI).

By utilizing Fenpropimorph-d3 , analysts employ Isotope Dilution Mass Spectrometry (IDMS). Because the deuterated standard shares the exact physicochemical properties of the unlabelled analyte, it co-elutes chromatographically. Any matrix effect suppressing the ionization of the target analyte suppresses the SIL-IS equally. By calculating the ratio of the unlabelled area to the D3 area, the method becomes entirely self-correcting.

Isotope dilution LC-MS/MS analytical workflow utilizing Fenpropimorph-d3.

Self-Validating Experimental Protocols

Protocol A: Isotope-Dilution LC-MS/MS Quantification

This protocol outlines the extraction and absolute quantification of fenpropimorph from biological matrices using Fenpropimorph-d3.

• Sample Preparation & SIL-IS Spiking: Weigh 1.0 g of homogenized matrix into a 50 mL centrifuge tube.

  • Causality Check: Immediately spike the sample with a known concentration of Fenpropimorph-d3 (e.g., 10 ng/g) before adding any extraction solvent. Early introduction ensures the SIL-IS undergoes the exact same degradation and recovery losses as the endogenous analyte, establishing a self-validating recovery baseline.

• QuEChERS Extraction: Add 10 mL of acetonitrile containing 1% acetic acid. Vortex vigorously for 1 minute. Add partitioning salts (4 g MgSO₄, 1 g NaCl).

  • Causality Check: Acetonitrile effectively precipitates proteins while solubilizing the lipophilic fenpropimorph. The anhydrous MgSO₄ and NaCl drive an exothermic phase separation, forcing the amphiphilic analyte entirely into the organic layer.

• dSPE Cleanup: Transfer 1 mL of the supernatant to a microcentrifuge tube containing Primary Secondary Amine (PSA) and C18 sorbents. Centrifuge at 5000 rpm for 5 minutes.

  • Causality Check: PSA removes organic acids and sugars, while C18 strips out complex lipids. Avoiding strong cation exchange resins prevents the unintended retention and loss of the basic morpholine ring.

• LC-MS/MS Analysis: Inject the purified extract into a C18 UHPLC column coupled to a triple quadrupole mass spectrometer operating in positive ESI (ESI+) mode. Monitor the +3 Da shifted transitions.

Protocol B: In Vitro Sterol Profiling Assay (GC-MS)

To validate the inhibitory efficacy of fenpropimorph on ERG2/ERG24, sterol profiling is conducted as detailed by[8].

• Fungal Culturing & Treatment: Inoculate Saccharomyces cerevisiae in a Yeast Peptone Dextrose (YPD) liquid medium. Incubate at 30°C with shaking. Introduce fenpropimorph (0.1 µM to 10 µM)[8].

  • Causality Check: Treatment must occur during the logarithmic growth phase. This ensures active sterol biosynthesis is underway, maximizing the observable accumulation of intermediate sterols[8].

• Cell Lysis & Saponification: Resuspend the harvested cell pellet in 25% alcoholic potassium hydroxide (KOH) and incubate at 85°C for 90 minutes[8].

  • Causality Check: Saponification serves a dual purpose: it hydrolyzes steryl esters into free, detectable sterols, and it chemically disrupts the rigid fungal cell wall to release membrane-bound lipids[8].

• Non-Polar Extraction: After cooling, add a non-polar solvent (n-hexane) to the mixture[8].

  • Causality Check: Free sterols partition exclusively into the non-polar hexane layer, leaving polar cellular debris and salts in the aqueous phase, creating a clean extract[8].

• Derivatization & GC-MS: Derivatize the dried extract using BSTFA to form trimethylsilyl (TMS) ethers prior to GC-MS injection.

  • Causality Check: Derivatization lowers the boiling point and increases the thermal stability of the sterols, preventing degradation in the GC inlet and allowing for sharp chromatographic resolution between ergosterol and ignosterol.

Quantitative Data Summaries

Table 2: Inhibitory Kinetics & Mass Spectrometry Parameters

Parameter	Target / Matrix	Value / Transition
IC₅₀ (Cholesterol Biosynthesis)	Mammalian 3T3 Fibroblasts	0.5 µM[7]
Primary Target (Fungi)	ERG24 / ERG2	Concentration-dependent[5]
Unlabelled Fenpropimorph MS/MS	Precursor → Product (ESI+)	m/z 304.3 → 147.1 (Typical)
Fenpropimorph-d3 MS/MS	Precursor → Product (ESI+)	m/z 307.3 → 147.1 (Typical)

References

• Marcireau C, et al. "In vivo effects of fenpropimorph on the yeast Saccharomyces cerevisiae and determination of the molecular basis of the antifungal property." PubMed (NIH). URL:[Link]

• Corio-Costet MF, et al. "Inhibition by the fungicide fenpropimorph of cholesterol biosynthesis in 3T3 fibroblasts." PubMed (NIH). URL: [Link]

• Pharmaffiliates. "Fenpropimorph-d3 CAS No : 1292815-71-4." Pharmaffiliates. URL: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Fenpropimorph D3 (methyl D3) | LGC Standards [lgcstandards.com]
• 3. scbt.com [scbt.com]
• 4. Fenpropimorph-d3 | CAS 1292815-71-4 | LGC Standards [lgcstandards.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. In vivo effects of fenpropimorph on the yeast Saccharomyces cerevisiae and determination of the molecular basis of the antifungal property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition by the fungicide fenpropimorph of cholesterol biosynthesis in 3T3 fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Chemical structure of Fenpropimorph-d3.

An In-Depth Technical Guide to the Chemical Structure and Application of Fenpropimorph-d3

Introduction

Fenpropimorph is a systemic morpholine-derived fungicide widely utilized in agriculture to control a range of fungal diseases in cereal crops, such as powdery mildew and rusts.[1][2][3] Its mode of action involves the disruption of sterol biosynthesis in fungi, a critical pathway for maintaining the integrity of fungal cell membranes.[4] While effective for crop protection, the potential for residues in food products and the environment necessitates highly accurate and reliable analytical methods for its quantification.

This technical guide provides a comprehensive examination of Fenpropimorph-d3, a stable isotope-labeled (SIL) analogue of Fenpropimorph. As senior application scientists, we move beyond simple descriptions to explore the causality behind its structural design and its critical role in modern analytical chemistry. The use of SIL internal standards like Fenpropimorph-d3 is the cornerstone of the isotope dilution mass spectrometry (IDMS) technique, which represents the gold standard for quantitative analysis by ensuring unparalleled accuracy, precision, and the establishment of self-validating analytical systems.

Part 1: Chemical Identity and Structure of Fenpropimorph-d3

Core Structural Elucidation

Fenpropimorph-d3 is structurally identical to Fenpropimorph, with the exception of the isotopic substitution of three hydrogen atoms with deuterium atoms. The molecule consists of a cis-2,6-dimethylmorpholine ring linked via a 2-methylpropyl chain to a 4-tert-butylphenyl group.[5][6] The key structural feature of Fenpropimorph-d3 is the placement of these three deuterium atoms on the methyl group of the 2-methylpropyl side chain.[7][8]

Fenpropimorph possesses a chiral center at the second carbon of the propyl side chain, meaning it exists as a pair of enantiomers.[9][10] Commercially, it is produced and used as a racemic mixture, and Fenpropimorph-d3 is synthesized to reflect this isomeric composition.[10][11]

Figure 1. 2D Chemical Structure of Fenpropimorph-d3. The three deuterium atoms (D) are located on the methyl group of the 2-methylpropyl side chain.

Chemical Identifiers and Properties

A precise understanding of a reference standard begins with its fundamental chemical properties. The following table summarizes the key identifiers for Fenpropimorph-d3, providing a consolidated reference for researchers.

Identifier	Value	Source(s)
Analyte Name	Fenpropimorph-d3	[7][8]
CAS Number	1292815-71-4	[7][8][12]
Molecular Formula	C₂₀H₃₀D₃NO	[7][8][12]
Molecular Weight	306.5 g/mol	[7][8]
Exact Mass	306.275	[7]
IUPAC Name	(2R,6S)-4-[2-[(4-tert-butylphenyl)methyl]-3,3,3-trideuteriopropyl]-2,6-dimethylmorpholine	[7]
SMILES	CC(C)(C)C(C=C1)=CC=C1CC(C([2H])([2H])[2H])CN2COC2	[7]
InChI	InChI=1S/C20H33NO/c1-15(12-21-13-16(2)22-17(3)14-21)11-18-7-9-19(10-8-18)20(4,5)6/h7-10,15-17H,11-14H2,1-6H3/t15?,16-,17+/i1D3	[7]
Unlabeled CAS	67564-91-4	[7]

Part 2: The Rationale and Significance of Deuterium Labeling

Expertise in Isotopic Label Placement

The decision of where to place isotopic labels is a critical aspect of designing an effective internal standard. The selection of the methyl group on the propyl side chain for deuteration in Fenpropimorph-d3 is a deliberate choice rooted in chemical and metabolic stability.

• Chemical Stability: The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This imparts high chemical stability, ensuring that the deuterium labels are not lost or exchanged for hydrogen during sample extraction, cleanup, or chromatographic analysis.

• Metabolic Stability: The primary metabolic pathways of Fenpropimorph in plants and animals involve the oxidation of the tert-butyl group on the phenyl ring to form fenpropimorph acid, or hydroxylation of the morpholine ring.[3][6][13] The labeled methyl group is not typically involved in these primary transformations. This metabolic inertness is paramount; if the label were lost during metabolism, the compound would no longer serve as an accurate tracer for the parent analyte, invalidating the quantitative results.

Trustworthiness Through Isotope Dilution

The use of Fenpropimorph-d3 as an internal standard is foundational to the Isotope Dilution Mass Spectrometry (IDMS) method. This approach creates a self-validating system that ensures the highest level of trustworthiness in analytical results.

The core principle is that the stable isotope-labeled standard is chemically and physically almost identical to the native analyte.[14] When a known quantity of Fenpropimorph-d3 is spiked into a sample at the very beginning of the analytical process, it experiences the exact same physical losses and ionization suppression or enhancement effects as the native Fenpropimorph. Because the mass spectrometer can differentiate between the two compounds based on their 3-Dalton mass difference, the ratio of the native analyte to the labeled standard remains constant regardless of sample loss. This ratio is then used to calculate the exact concentration of the native Fenpropimorph, effectively nullifying the impact of matrix effects and variable recovery, which are major sources of error in other quantitative methods.

Part 3: Application in a Validated Analytical Workflow

Overview of the Method

The quantification of Fenpropimorph in complex matrices such as agricultural products (grains) or livestock products (milk, meat, eggs) is routinely accomplished using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[13] The protocol outlined below is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, which has been successfully adapted for Fenpropimorph analysis.[13]

Detailed Experimental Protocol

This protocol describes a self-validating workflow for the quantification of Fenpropimorph.

• Sample Preparation & Fortification:

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water (for dry samples like cereals).

  • Spike the sample with a known concentration of Fenpropimorph-d3 solution (e.g., 100 µL of a 1 µg/mL solution). This step is critical for the isotope dilution principle.

  • Vortex for 1 minute to ensure thorough mixing.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add a QuEChERS salt packet containing magnesium sulfate (MgSO₄) and sodium chloride (NaCl).

  • Seal the tube and shake vigorously for 1 minute to extract the analytes into the acetonitrile layer and induce phase separation.

  • Centrifuge at 4,000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube. This tube contains a mixture of primary secondary amine (PSA) sorbent to remove fatty acids and other interferences, and MgSO₄ to remove residual water.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

• LC-MS/MS Analysis:

  • Transfer the final cleaned extract into an autosampler vial.

  • Inject a small volume (e.g., 5 µL) into the LC-MS/MS system.

  • Chromatography: Use a C18 reverse-phase column to separate Fenpropimorph from other matrix components.

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both Fenpropimorph and Fenpropimorph-d3.

Workflow Visualization

The following diagram illustrates the logical flow of the analytical protocol.

Caption: Workflow for Fenpropimorph analysis using QuEChERS and IDMS.

Part 4: Data Interpretation and System Validation

Mass Spectrometric Detection

In tandem mass spectrometry, the precursor ion (typically the protonated molecule, [M+H]⁺) is selected and fragmented to produce characteristic product ions. Monitoring these specific transitions (MRM) provides excellent selectivity and sensitivity.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Note
Fenpropimorph	304.3	e.g., 174.2	[M+H]⁺; product ion corresponds to a characteristic fragment.
Fenpropimorph-d3	307.3	e.g., 174.2 or 177.2	[M+D]⁺; +3 Da shift. Product ion may or may not retain the label.

Note: Specific product ions can vary based on instrument settings and collision energy. The values provided are illustrative.

Ensuring Authoritative and Trustworthy Results

The validity of the entire method rests on a set of key performance indicators, often stipulated by regulatory bodies like CODEX.[13]

• Linearity: A calibration curve is constructed by plotting the response ratio (analyte peak area / internal standard peak area) against the analyte concentration. The method is considered linear if the coefficient of determination (R²) is >0.99.[13]

• Accuracy & Precision: Accuracy is assessed through recovery experiments in spiked samples, with typical acceptance criteria of 70-120%. Precision (repeatability) is measured by the relative standard deviation (RSD), which should generally be <20%.

• Limit of Quantitation (LOQ): This is the lowest concentration that can be reliably quantified with acceptable accuracy and precision, often established at 0.005 mg/kg for this type of analysis.[13]

• Ion Ratio Confirmation: For definitive identification, at least two MRM transitions are monitored for each analyte. The ratio of the quantifier to the qualifier ion in the sample must fall within a specified tolerance (e.g., ±30%) of the ratio observed in a pure standard. This confirms that the detected peak is indeed the target analyte and not a co-eluting interference.[13]

Conclusion

Fenpropimorph-d3 is more than just a labeled molecule; it is a precision tool engineered for high-performance analytical chemistry. Its chemical structure, with deuterium atoms strategically placed at a metabolically stable position, provides the foundation for its use as an ideal internal standard. When integrated into a robust workflow such as QuEChERS-based LC-MS/MS, Fenpropimorph-d3 enables the principle of isotope dilution to be fully realized. This creates a self-validating system that corrects for analytical variability, thereby delivering data of the highest accuracy, reliability, and trustworthiness. For researchers and scientists in regulatory, environmental, and food safety fields, the correct application of Fenpropimorph-d3 is indispensable for the confident quantification of Fenpropimorph residues.

References

• PubChem. (n.d.). Fenpropimorph. National Center for Biotechnology Information. Retrieved from [Link]

• Saccharomyces Genome Database. (n.d.). Chemical: fenpropimorph. SGD Project. Retrieved from [Link]

• Alanwood.net. (n.d.). fenpropimorph data sheet. Retrieved from [Link]

• Wikipedia. (n.d.). Fenpropimorph. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Fenpropimorph-d3. Retrieved from [Link]

• CAS Common Chemistry. (n.d.). Fenpropimorph. American Chemical Society. Retrieved from [Link]

• The Merck Index Online. (n.d.). Fenpropimorph. Royal Society of Chemistry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). HED Records Center Series 361 Science Reviews - File R116369. Retrieved from [Link]

• AERU. (n.d.). Fenpropimorph (Ref: CGA 101031). University of Hertfordshire. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (1995). fenpropimorph (188). Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (2019). FENPROPIMORPH (188). Retrieved from [Link]

• PubChem. (n.d.). Pranoprofen-d3. National Center for Biotechnology Information. Retrieved from [Link]

• Gethings, L. A., et al. (2022). Stable Isotope Phosphate Labelling of Diverse Metabolites is Enabled by a Family of 18O‐Phosphoramidites. Angewandte Chemie International Edition. Retrieved from [Link]

• Kim, S., et al. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Molecules. Retrieved from [Link]

Sources

• 1. Fenpropimorph | C20H33NO | CID 93365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fenpropimorph [drugfuture.com]
• 3. fao.org [fao.org]
• 4. Fenpropimorph - Wikipedia [en.wikipedia.org]
• 5. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 6. epa.gov [epa.gov]
• 7. Fenpropimorph-d3 | CAS 1292815-71-4 | LGC Standards [lgcstandards.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 10. fao.org [fao.org]
• 11. fenpropimorph | SGD [frontend.qa.yeastgenome.org]
• 12. scbt.com [scbt.com]
• 13. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 14. Stable Isotope Phosphate Labelling of Diverse Metabolites is Enabled by a Family of 18O‐Phosphoramidites - PMC [pmc.ncbi.nlm.nih.gov]

The Molecular Weight and Analytical Utility of Fenpropimorph-d3: A Technical Whitepaper

Executive Summary

Fenpropimorph is a highly effective systemic morpholine fungicide utilized extensively in agriculture to control fungal pathogens by disrupting the sterol biosynthesis pathway. In the realm of analytical chemistry, regulatory monitoring, and pharmacokinetic research, the precise quantification of fenpropimorph residues in complex matrices (such as livestock products, cereals, and environmental samples) is critical.

Fenpropimorph-d3 , a stable isotope-labeled (SIL) analog, serves as the gold-standard internal standard for these quantitative assays. By incorporating three deuterium atoms, this compound achieves a distinct molecular weight shift while retaining the exact physicochemical behavior of the native molecule. This whitepaper provides an in-depth technical analysis of the molecular weight dynamics of Fenpropimorph-d3, its mechanistic targets, and its application in self-validating Isotope Dilution Mass Spectrometry (IDMS) workflows.

Physicochemical Profiling & Molecular Weight Dynamics

The fundamental utility of Fenpropimorph-d3 lies in its precise molecular weight shift. Unlabeled fenpropimorph (C₂₀H₃₃NO) has a molecular weight of 303.48 g/mol . By substituting three hydrogen atoms with deuterium on the methyl group of the propyl chain (methyl-d3), the molecular weight is increased by approximately 3 Daltons[1].

This +3 Da mass shift is the cornerstone of its analytical utility. In liquid chromatography (LC), the deuterated standard co-elutes perfectly with the unlabeled analyte. However, once introduced into the mass spectrometer, the +3 Da difference allows the instrument to isolate and quantify the two compounds independently, effectively eliminating isobaric interference.

Quantitative Data Summary: Physicochemical Properties

Property	Specification
Analyte Name	Fenpropimorph-d3 (methyl-d3)
Unlabeled CAS Number	67564-91-4
Labeled CAS Number	1292815-71-4
Molecular Formula	C₂₀H₃₀D₃NO
Molecular Weight	306.5 g/mol
Monoisotopic Exact Mass	306.275 Da
Isotopic Enrichment	Deuterium (≥ 95% D)
Primary Application	Stable Isotope Labeled (SIL) Internal Standard

Data sourced from authoritative reference standards[1].

Mechanistic Grounding: The Biological Target of Fenpropimorph

To understand the necessity of monitoring fenpropimorph in agricultural and biological matrices, one must understand its potent mechanism of action. Fenpropimorph is a morpholine-class inhibitor that targets the late stages of the ergosterol biosynthesis pathway in fungi[2]. Ergosterol is the fungal equivalent of mammalian cholesterol, essential for maintaining cell membrane fluidity and vacuolar integrity[3].

Fenpropimorph exerts a dual-inhibitory effect by blocking two successive enzymes:

• ERG24 (C-14 sterol reductase): Catalyzes the reduction of the C-14 double bond.

• ERG2 (C-8 sterol isomerase): Catalyzes the isomerization of the C-8 double bond to the C-7 position.

Inhibition of these nodes leads to the depletion of ergosterol and the toxic accumulation of abnormal sterols (such as ignosterol), ultimately causing fungal cell lysis[2][3].

Caption: Ergosterol biosynthesis pathway highlighting ERG24 and ERG2 inhibition by fenpropimorph.

Analytical Superiority: Isotope Dilution Mass Spectrometry (IDMS)

When quantifying fenpropimorph in complex matrices like milk, eggs, or cereal crops, researchers face significant analytical challenges. Biological matrices contain lipids, proteins, and organic acids that cause severe matrix effects —specifically, ion suppression or enhancement in the Electrospray Ionization (ESI) source of the mass spectrometer[4].

The Causality Behind the Choice of Fenpropimorph-d3

Using an external calibration curve often leads to inaccurate quantification because the pure solvent standard does not experience the same ion suppression as the sample extract. By utilizing Fenpropimorph-d3 in an IDMS workflow, researchers create a self-validating system .

Because the deuterium-labeled standard shares the identical chemical structure, pKa, and partition coefficient as the target analyte, it behaves identically during extraction, clean-up, and chromatography. Any physical loss of the analyte during sample preparation, or any signal suppression occurring in the ESI source, affects both the unlabeled target and the d3-standard equally. Consequently, the ratio of their MS/MS peak areas remains perfectly constant, ensuring absolute quantitative accuracy.

Caption: Isotope dilution LC-MS/MS workflow utilizing Fenpropimorph-d3 as an internal standard.

Validated Experimental Protocol: Residue Quantification

To achieve reliable quantification of fenpropimorph residues, the following step-by-step methodology integrates a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction with LC-MS/MS[4].

Step 1: Matrix Homogenization and Spiking

• Accurately weigh 10.0 g of homogenized sample (e.g., milk, egg, or plant tissue) into a 50 mL centrifuge tube.

• Self-Validation Step: Spike the sample with a known concentration of Fenpropimorph-d3 internal standard (e.g., 50 µg/kg). Allow the sample to equilibrate for 15 minutes to ensure the standard fully integrates into the matrix.

Step 2: Modified QuEChERS Extraction

• Add 10 mL of extraction solvent (Acetonitrile containing 1% to 5% acetic acid). Causality Note: Fenpropimorph is a weak base. The addition of acetic acid ensures the molecule is fully protonated, optimizing its partitioning into the organic phase and improving recovery rates from lipid-rich matrices[4].

• Add partitioning salts (4 g anhydrous MgSO₄ and 1 g NaCl). Shake vigorously for 1 minute.

• Centrifuge at 4,000 rpm for 5 minutes to separate the organic (upper) and aqueous (lower) layers.

Step 3: Dispersive Solid-Phase Extraction (dSPE) Clean-up

• Transfer 1 mL of the upper acetonitrile layer into a dSPE microcentrifuge tube containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18 sorbent.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes. Causality Note: PSA removes organic acids and sugars, while C18 removes non-polar interfering lipids.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

Step 4: LC-MS/MS Analysis

• Inject the extract into an LC-MS/MS system equipped with a C18 analytical column.

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

• Transition Monitoring:

  • Unlabeled Fenpropimorph: Monitor the precursor ion at m/z 304.3 transitioning to its specific product ions.

  • Fenpropimorph-d3: Monitor the precursor ion at m/z 307.3 transitioning to its specific product ions.

• Data Processing: Calculate the final concentration using a matrix-matched calibration curve plotted against the peak area ratio of Unlabeled Fenpropimorph / Fenpropimorph-d3.

Conclusion

The molecular weight of Fenpropimorph-d3 (306.5 g/mol ) is not merely a physicochemical statistic; it is the functional characteristic that enables high-fidelity analytical tracking of the fungicide. By providing a +3 Da mass shift, Fenpropimorph-d3 allows researchers to deploy self-validating Isotope Dilution Mass Spectrometry protocols. This methodology completely mitigates matrix effects and extraction losses, ensuring the highest level of scientific integrity when monitoring this potent sterol biosynthesis inhibitor in food safety and pharmacokinetic studies.

References

• LGC Standards. "Fenpropimorph-d3 | CAS 1292815-71-4". LGC Standards.
• MDPI. "Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry". Molecules.
• PMC. "ERG2 and ERG24 Are Required for Normal Vacuolar Physiology as Well as Candida albicans Pathogenicity in a Murine Model of Disseminated but Not Vaginal Candidiasis". Infection and Immunity.
• Frontiers. "Insights into the role of sterol metabolism in antifungal drug resistance: a mini-review". Frontiers in Microbiology.

Sources

• 1. Fenpropimorph-d3 | CAS 1292815-71-4 | LGC Standards [lgcstandards.com]
• 2. Frontiers | Insights into the role of sterol metabolism in antifungal drug resistance: a mini-review [frontiersin.org]
• 3. ERG2 and ERG24 Are Required for Normal Vacuolar Physiology as Well as Candida albicans Pathogenicity in a Murine Model of Disseminated but Not Vaginal Candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]

Physical and chemical properties of Fenpropimorph-d3.

An In-depth Technical Guide to Fenpropimorph-d3

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of Fenpropimorph-d3, a deuterated isotopologue of the morpholine fungicide, Fenpropimorph. Designed for researchers, analytical scientists, and professionals in drug development and agrochemical analysis, this document delves into the core characteristics, analytical applications, and handling protocols for this stable isotope-labeled standard. The primary focus is on its critical role as an internal standard in quantitative mass spectrometry-based assays, ensuring accuracy and reliability in complex matrices.

Introduction: The Need for Stable Isotope-Labeled Standards

Fenpropimorph is a systemic fungicide widely used in agriculture, particularly on cereal crops, to control pathogens like powdery mildew and rust.[1][2] Its mechanism of action involves the inhibition of sterol biosynthesis in fungi, a pathway essential for their cellular integrity.[3][4] As regulatory bodies and food safety programs monitor for pesticide residues, the need for precise and accurate quantification of Fenpropimorph in environmental and biological samples is paramount.[2]

Quantitative analysis, especially using powerful techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), is susceptible to variations arising from sample preparation, instrument performance, and matrix effects.[5] To correct for these variables, an ideal internal standard is employed. Fenpropimorph-d3 serves this exact purpose. As a stable isotope-labeled (SIL) analogue of Fenpropimorph, it shares near-identical physicochemical properties, ensuring it behaves similarly to the target analyte during extraction, chromatography, and ionization.[6] However, its increased mass due to the three deuterium atoms allows it to be distinguished by the mass spectrometer, providing a reliable reference for quantification.[7][8]

Chemical Identity and Structure

Fenpropimorph-d3 is structurally identical to cis-Fenpropimorph, with the exception of three hydrogen atoms on one of the methyl groups of the propyl chain being replaced by deuterium atoms.[9][10]

• Chemical Name: (2R,6S)-4-[2-[(4-tert-butylphenyl)methyl]-3,3,3-trideuteriopropyl]-2,6-dimethylmorpholine[7][10]

• Synonyms: cis-4-[3-(4-tert-Butylphenyl)-2-(methyl-d3)propyl]-2,6-dimethylmorpholine[8][9]

• CAS Number: 1292815-71-4[7][8][9]

• Unlabeled CAS Number: 67564-91-4 (Fenpropimorph)[7][10]

Caption: Chemical structure of Fenpropimorph-d3.

Physicochemical Properties

The introduction of deuterium atoms results in a negligible change in most bulk physicochemical properties compared to the unlabeled parent compound.[11] Therefore, the properties of Fenpropimorph can be used as a reliable proxy for its deuterated analogue.

Property	Value	Source(s)
Molecular Formula	C₂₀H₃₀D₃NO	[7]
Molecular Weight	306.5 g/mol
Accurate Mass	306.275 u	[10]
Appearance	Neat Oil / Colorless Liquid (inferred from Fenpropimorph)	[3][12][13]
Boiling Point	>250 °C at 1 atm; 120 °C at 0.067 mbar (data for Fenpropimorph)	[3][14]
Water Solubility	4.3 mg/L at 20 °C (data for Fenpropimorph)	[1][13]
Organic Solubility	Soluble in ethanol (~15 mg/mL), DMSO (~5 mg/mL), and dimethylformamide (DMF) (~15 mg/mL) (data for Fenpropimorph)	[4][12]
Purity	>95% (HPLC)	[7]
Storage Conditions	+4°C or 2-8°C Refrigerator; some suppliers recommend -20°C for long-term stability. Store under inert gas.	[2][7][9][15]

Application in Quantitative Analysis: A Methodological Deep-Dive

The primary and most critical application of Fenpropimorph-d3 is as an internal standard (IS) for the quantification of Fenpropimorph. The rationale stems from the ability of the SIL-IS to mimic the analyte's behavior throughout the analytical workflow, thereby correcting for analyte loss and ionization variability.

The Rationale for Using a Stable Isotope-Labeled Internal Standard

• Co-elution: Fenpropimorph-d3 has virtually identical chromatographic retention times to Fenpropimorph. This co-elution ensures that both compounds experience the same matrix effects at the point of ionization in the mass spectrometer source.

• Correction for Matrix Effects: Complex sample matrices (e.g., soil, plasma, crop extracts) can contain compounds that co-elute with the analyte and either suppress or enhance its ionization efficiency. Since the SIL-IS is affected in the same manner, the ratio of the analyte signal to the IS signal remains constant, leading to accurate quantification.[5]

• Correction for Sample Loss: Any loss of analyte during sample extraction, cleanup, or transfer steps will be mirrored by a proportional loss of the SIL-IS, which is added at a known concentration at the beginning of the workflow. The final analyte/IS ratio remains unaffected, preserving the integrity of the quantitative result.

Experimental Workflow for LC-MS/MS Analysis

The following diagram and protocol outline a standard workflow for using Fenpropimorph-d3 in a quantitative assay.

Caption: Standard workflow for quantitative analysis using an internal standard.

Protocol: Preparation and Use of Fenpropimorph-d3 Stock Solutions

This protocol provides a self-validating system for preparing and using Fenpropimorph-d3 as an internal standard.

A. Materials and Reagents:

• Fenpropimorph-d3 (neat standard)[7]

• Fenpropimorph (analytical standard)[15]

• LC-MS grade Acetonitrile, Methanol, and Water

• LC-MS grade Formic Acid or Ammonium Acetate (mobile phase modifiers)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• Vortex mixer

B. Preparation of Stock Solutions (Example Concentrations):

• Primary Stock (IS): Allow the neat Fenpropimorph-d3 vial to equilibrate to room temperature. Accurately weigh approximately 1 mg of the standard into a 10 mL volumetric flask. Dissolve and bring to volume with acetonitrile to create a 100 µg/mL primary stock solution. Store at 4°C or -20°C.

• Primary Stock (Analyte): Prepare a 100 µg/mL primary stock of unlabeled Fenpropimorph in the same manner.

• Working IS Solution: Prepare a 1 µg/mL working solution by diluting the primary IS stock 1:100 with acetonitrile. This solution will be used for spiking samples.

• Calibration Standards: Prepare a series of calibration standards by performing serial dilutions of the analyte primary stock. Each calibration standard must then be spiked with the working IS solution to achieve a constant final IS concentration (e.g., 10 ng/mL) in every standard.

C. Sample Preparation and Spiking:

• Homogenize the sample matrix (e.g., using a blender for crop samples).

• Weigh a representative portion of the sample (e.g., 5 g) into a centrifuge tube.

• Crucial Step: Add a precise volume of the working IS solution (e.g., 50 µL of 1 µg/mL IS) to the sample. This ensures a final concentration of 10 ng/g in the sample.

• Proceed with a validated extraction method, such as QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).[16] This typically involves adding acetonitrile and salts to partition the analytes into the organic layer.

• Perform any necessary cleanup steps (e.g., dispersive solid-phase extraction) to remove matrix interferences.

• Evaporate the final extract and reconstitute in the initial mobile phase for LC-MS/MS analysis.

D. LC-MS/MS Analysis:

• Chromatography: Use a C18 reverse-phase column with a gradient elution of water and acetonitrile/methanol (both typically containing 0.1% formic acid) to achieve chromatographic separation.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for both the analyte and the internal standard.

  • Fenpropimorph: Precursor ion m/z 304.4 → Product ions (e.g., m/z 147.2, m/z 132.1)[17]

  • Fenpropimorph-d3: Precursor ion m/z 307.4 → Product ions (e.g., m/z 147.2, m/z 135.1 - note the potential shift in fragments containing the deuterium). The exact product ions should be optimized by direct infusion.

E. Data Analysis:

• Integrate the peak areas for both Fenpropimorph and Fenpropimorph-d3.

• Calculate the response ratio (Area of Fenpropimorph / Area of Fenpropimorph-d3).

• Generate a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of Fenpropimorph in the unknown samples by interpolating their response ratios from the calibration curve.

Synthesis and Isotopic Purity

The synthesis of Fenpropimorph-d3 is not widely published in peer-reviewed literature but follows standard organic synthesis principles using a deuterated starting material. A plausible route would adapt the known synthesis of Fenpropimorph. For instance, a published method involves reacting an intermediate with 2,6-dimethylmorpholine.[18] To produce Fenpropimorph-d3, the synthesis would require an intermediate containing a trideuterated methyl group, such as a deuterated analogue of p-tert-butyl-β-methylphenylpropanol.

For its use as an internal standard, two factors are critical:

• Chemical Purity: The compound must be free of other chemical impurities that could interfere with the analysis. This is typically verified by HPLC and reported on the Certificate of Analysis.[7]

• Isotopic Purity: The abundance of the d3-labeled species should be very high, with minimal presence of d0, d1, or d2 species. High isotopic purity is essential to prevent contribution to the unlabeled analyte signal and to ensure a consistent response for the internal standard.

Safety and Handling

While a specific Safety Data Sheet (SDS) for Fenpropimorph-d3 may be provided by the supplier, its toxicological properties are expected to be nearly identical to those of Fenpropimorph. Therefore, all safety precautions for the parent compound should be strictly followed.

• Hazard Classification: Fenpropimorph is considered a hazardous substance.[13][19] It is harmful if swallowed, in contact with skin, or if inhaled.[20] It can cause skin irritation and may cause an allergic skin reaction.[20]

• Personal Protective Equipment (PPE): Always handle in a well-ventilated area or fume hood. Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[20]

• Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands thoroughly after handling.[12]

• Environmental Precautions: Fenpropimorph is very toxic to aquatic life with long-lasting effects. Avoid release into the environment and dispose of waste in accordance with local, regional, and national regulations.[20]

Conclusion

Fenpropimorph-d3 is an indispensable tool for the accurate and reliable quantification of the fungicide Fenpropimorph. Its physical and chemical properties are nearly identical to the parent compound, allowing it to serve as a robust internal standard that effectively compensates for matrix effects and procedural variability in LC-MS/MS and other analytical methodologies. Adherence to proper handling, storage, and experimental protocols, as outlined in this guide, will ensure its optimal performance in research and regulatory monitoring applications.

References

• Chemsrc. (2025, August 25). Fenpropimorph | CAS#:67564-91-4. Available at: [Link]

• Pharmaffiliates. Fenpropimorph-d3 | CAS No : 1292815-71-4. Available at: [Link]

• Food and Agriculture Organization of the United Nations. (1995). fenpropimorph (188). Available at: [Link]

• Wikipedia. Fenpropimorph. Available at: [Link]

• Chem Service. (2015, November 17). SAFETY DATA SHEET - Fenpropimorph. Available at: [Link]

• The Good Scents Company. fenpropimorph. Available at: [Link]

• National Institutes of Health. Fenpropimorph | C20H33NO | CID 93365 - PubChem. Available at: [Link]

• The Good Scents Company. fenpropimorph cis-4-[3-[4-(1,1-dimethylethyl)phenyl]-2-methylpropyl]-2,6-dimethylmorpholine (9CI). Available at: [Link]

• University of Hertfordshire. (2026, February 2). Fenpropimorph (Ref: CGA 101031) - AERU. Available at: [Link]

• Google Patents. CN103275030A - Synthesis method of fenpropimorph.

• Analytical Standard Solutions. Fenpropimorph D3. Available at: [Link]

• MDPI. (2021, September 24). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Available at: [Link]

• ResearchGate. (2025, October 15). (PDF) Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products.... Available at: [Link]

• Beilstein Archives. Deuterated reagents in multicomponent reactions to afford deuterium labeled products. Available at: [Link]

• Agilent. (2017, January 13). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Available at: [Link]

• PubMed. (2021, September 24). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products.... Available at: [Link]

• Google Patents. WO2020078795A1 - Ternary mixtures containing fenpropimorph....

• Physical Chemistry Research. (2023, November 19). Solubility of Pharmaceutical Compounds in Organic Solvents.... Available at: [Link]

• PMC. (2022, October 2). An Innovative Chiral UPLC-MS/MS Method for Enantioselective Determination and Dissipation in Soil of Fenpropidin Enantiomers. Available at: [Link]

• PMC. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen. Available at: [Link]

• PMC. (2025, November 17). Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. Available at: [Link]

• Royal Society of Chemistry. Continuous-Flow Synthesis of Vitamin D3. Available at: [Link]

• FAO.org. FENPROPIMORPH (188) First draft prepared by Dr D.J. MacLachlan.... Available at: [Link]

Sources

• 1. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 2. フェンプロピモルフ certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 3. Fenpropimorph - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. agilent.com [agilent.com]
• 6. beilstein-archives.org [beilstein-archives.org]
• 7. Fenpropimorph-d3 | CAS 1292815-71-4 | LGC Standards [lgcstandards.com]
• 8. scbt.com [scbt.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. Fenpropimorph D3 (methyl D3) | LGC Standards [lgcstandards.com]
• 11. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. cdn.chemservice.com [cdn.chemservice.com]
• 14. fao.org [fao.org]
• 15. Fenpropimorph PESTANAL , analytical standard 67564-91-4 [sigmaaldrich.com]
• 16. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. CN103275030A - Synthesis method of fenpropimorph - Google Patents [patents.google.com]
• 19. datasheets.scbt.com [datasheets.scbt.com]
• 20. cdms.telusagcg.com [cdms.telusagcg.com]

Advanced Synthesis and Isotopic Labeling Strategy for Fenpropimorph-d3

Abstract: Fenpropimorph is a highly effective morpholine-class fungicide utilized extensively in agriculture to control powdery mildew and rust. In pharmacokinetic studies, residue analysis, and mass spectrometry (LC-MS/MS), the stable isotope-labeled analog, Fenpropimorph-d3 (CAS: 1292815-71-4), serves as an indispensable internal standard. This whitepaper details a highly selective, three-step synthetic pathway for Fenpropimorph-d3, emphasizing mechanistic causality, stereochemical considerations, and self-validating experimental protocols.

Retrosynthetic Strategy & Isotopic Rationale

The molecular architecture of Fenpropimorph-d3—specifically (2R,6S)-4-[3-(4-tert-butylphenyl)-2-(methyl-d3)propyl]-2,6-dimethylmorpholine—dictates that the deuterium label must be incorporated at the 2-methyl position of the propyl chain[1].

Attempting late-stage hydrogen-deuterium exchange on the aliphatic chain is thermodynamically unfavorable and prone to scrambling. Therefore, a bottom-up retrosynthetic approach is required. The most efficient pathway utilizes Propionaldehyde-3,3,3-d3 (CAS: 150677-97-7)[2] as the primary isotopic building block. The synthesis proceeds via a Knoevenagel-type cross-aldol condensation with 4-tert-butylbenzaldehyde to form a deuterated enal, followed by selective alkene hydrogenation to yield a deuterated Lilial intermediate[3], and concluding with reductive amination.

Synthesis workflow of Fenpropimorph-d3 from primary precursors.

Biological Context & Mechanism of Action

To understand the analytical importance of Fenpropimorph-d3, one must understand its target. Fenpropimorph is a potent sterol biosynthesis inhibitor[4]. It disrupts the fungal cell membrane by dual-targeting specific enzymes in the ergosterol pathway: δ8-δ7-sterol isomerase (ERG2) at low concentrations, and δ14-sterol reductase (ERG24) at higher concentrations[5].

By utilizing Fenpropimorph-d3 in LC-MS/MS assays, researchers can accurately quantify the parent drug's concentration in complex biological matrices, allowing for precise mapping of its inhibitory kinetics without matrix suppression artifacts.

Mechanism of action: Fenpropimorph inhibiting ergosterol biosynthesis.

Step-by-Step Experimental Protocols

The following protocols are engineered as self-validating systems. Each step includes specific analytical checkpoints to ensure the integrity of the deuterium label is maintained throughout the harsh chemical transformations.

Step 1: Cross-Aldol Condensation

Objective: Synthesize 3-(4-tert-butylphenyl)-2-(methyl-d3)-2-propenal. Causality: While sodium hydroxide is commonly used industrially[6], piperidine is selected here as an organocatalyst. Piperidine forms a reactive enamine intermediate with Propionaldehyde-3,3,3-d3, which drastically suppresses the self-aldol condensation of the aliphatic aldehyde, driving selectivity toward the cross-coupled product.

• Preparation: In an oven-dried 250 mL round-bottom flask under an inert argon atmosphere, dissolve 4-tert-butylbenzaldehyde (16.2 g, 100 mmol) in anhydrous toluene (100 mL).

• Reagent Addition: Add Propionaldehyde-3,3,3-d3 (7.3 g, 120 mmol)[2].

• Catalysis: Introduce piperidine (0.85 g, 10 mmol) and glacial acetic acid (0.60 g, 10 mmol).

• Reaction: Attach a Dean-Stark apparatus. Reflux the mixture at 110°C for 6 hours.

• Validation Checkpoint: Monitor via GC-MS. The reaction is complete when the peak for 4-tert-butylbenzaldehyde (m/z 162) is consumed. The target enal should present a molecular ion of m/z 205.

• Workup: Cool to room temperature, wash with 1M HCl (50 mL) to remove piperidine, followed by saturated NaHCO3 and brine. Dry over MgSO4, concentrate, and purify via vacuum distillation.

Step 2: Selective Alkene Hydrogenation

Objective: Reduce the enal to 3-(4-tert-butylphenyl)-2-(methyl-d3)propanal (Lilial-d3). Causality: The challenge is to reduce the conjugated alkene without reducing the aldehyde to an alcohol. 5% Palladium on Carbon (Pd/C) under mild hydrogen pressure (1 atm) achieves this kinetic resolution perfectly[3].

• Preparation: Dissolve the purified enal (15.0 g, ~73 mmol) in ethyl acetate (150 mL).

• Catalyst Loading: Carefully add 5% Pd/C (0.75 g) under a steady stream of argon to prevent ignition.

• Hydrogenation: Evacuate the flask and backfill with H2 gas via a balloon (1 atm). Stir vigorously at 25°C for 4 hours.

• Validation Checkpoint: Monitor via ¹H-NMR. The disappearance of the vinylic proton signal (~7.4 ppm) confirms alkene reduction. Crucially, the aldehydic proton (~9.7 ppm) must remain intact.

• Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Evaporate the solvent in vacuo to yield the Lilial-d3 intermediate.

Step 3: Reductive Amination

Objective: Couple Lilial-d3 with cis-2,6-dimethylmorpholine to yield Fenpropimorph-d3. Causality: Sodium triacetoxyborohydride (NaBH(OAc)3) is utilized as the reducing agent. Unlike NaBH4, NaBH(OAc)3 is mild enough that it will not reduce the unreacted aldehyde directly to an alcohol; it selectively reduces the intermediate iminium ion formed by the amine and aldehyde.

• Preparation: In a dry flask, dissolve Lilial-d3 (10.0 g, 48 mmol) and cis-2,6-dimethylmorpholine (6.1 g, 53 mmol) in 1,2-dichloroethane (DCE) (100 mL).

• Iminium Formation: Add glacial acetic acid (2.9 g, 48 mmol) to catalyze iminium ion formation. Stir at room temperature for 30 minutes.

• Reduction: Add NaBH(OAc)3 (14.2 g, 67 mmol) in small portions over 15 minutes. Stir the opaque suspension at room temperature for 12 hours.

• Validation Checkpoint: LC-MS analysis should reveal the target API mass: [M+H]+ = 307.3 m/z[].

• Workup: Quench the reaction with 1N NaOH (50 mL) to neutralize acetic acid and break down boron complexes. Extract the aqueous layer with dichloromethane (2 x 50 mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate.

• Final Purification: Purify the crude oil via silica gel column chromatography (Hexanes:EtOAc, 8:2) to yield pure Fenpropimorph-d3.

Quantitative Data Summary

The table below summarizes the expected quantitative parameters for this synthetic route, assuming optimal execution.

Synthesis Stage	Target Intermediate / API	Expected Yield (%)	Chemical Purity (HPLC)	Isotopic Purity	Key MS Ion (m/z)
Step 1	Deuterated Enal	82 - 86%	> 97%	> 99% d3	205.1
Step 2	Lilial-d3	90 - 94%	> 98%	> 99% d3	207.1
Step 3	Fenpropimorph-d3	75 - 80%	> 99%	> 99% d3	307.3 [M+H]+

Note: Fenpropimorph-d3 possesses a chiral center at the C2 position of the propyl chain. Because the starting Propionaldehyde-d3 is achiral and the hydrogenation is non-stereoselective, the final API is generated as a racemic mixture of (2R,6S) and (2S,6R) diastereomers, which matches the commercial agricultural formulation[8].

References

• LGC Standards.Fenpropimorph D3 (methyl D3) | Product Data & Structure.
• PubChem - NIH.Propionaldehyde-d3 | C3H6O | CID 129656075.
• Chemsrc.Fenpropimorph Biological Activity & Ergosterol Inhibition.
• ChemicalBook.Lily aldehyde (Lilial) Production Methods via Aldol Condensation.

Sources

• 1. Fenpropimorph D3 (methyl D3) | LGC Standards [lgcstandards.com]
• 2. Propionaldehyde-d3 | C3H6O | CID 129656075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lily aldehyde | 80-54-6 [chemicalbook.com]
• 4. Fenpropimorph | CAS#:67564-91-4 | Chemsrc [chemsrc.com]
• 5. Fenpropimorph | CAS#:67564-91-4 | Chemsrc [chemsrc.com]
• 6. researchgate.net [researchgate.net]
• 8. amslaurea.unibo.it [amslaurea.unibo.it]

Mechanism of action of Fenpropimorph fungicide.

An In-Depth Technical Guide to the Mechanism of Action of Fenpropimorph Fungicide

Executive Summary

Fenpropimorph is a systemic morpholine fungicide widely utilized in agriculture for the control of fungal pathogens, particularly in cereal crops.[1][2] Its efficacy stems from its ability to disrupt the biosynthesis of ergosterol, an essential sterol component of fungal cell membranes.[3][4] This guide provides a detailed examination of the molecular mechanism of action of fenpropimorph, elucidating its primary and secondary enzymatic targets within the ergosterol biosynthesis pathway. It further details the experimental protocols that have been instrumental in validating this mechanism, offering a comprehensive resource for researchers and scientists in the fields of mycology, drug development, and agricultural science.

Introduction to Fenpropimorph

Fenpropimorph, with the IUPAC name (±)-cis-4-[3-(4-tert-butylphenyl)-2-methylpropyl]-2,6-dimethylmorpholine, is a member of the morpholine class of fungicides.[1] These fungicides are known as sterol biosynthesis inhibitors (SBIs).[5][6] Fenpropimorph possesses both protective and eradicant properties, allowing it to be effective against a range of fungal diseases, including powdery mildew and rusts.[3][7] Its systemic nature ensures it is absorbed and translocated within the plant, providing comprehensive protection. The fungicidal activity of fenpropimorph is directly linked to its interference with the production of ergosterol, a molecule vital for fungal membrane integrity and function.[8][9]

The Ergosterol Biosynthesis Pathway: A Critical Fungal Process

The Indispensable Role of Ergosterol

Ergosterol is the predominant sterol in the cell membranes of fungi, where it performs functions analogous to those of cholesterol in mammalian cells.[10][11] It is a critical regulator of membrane fluidity, permeability, and the activity of membrane-bound proteins.[12] The unique structure of ergosterol, which is absent in plant and animal cells, makes its biosynthetic pathway an ideal target for selective antifungal agents.[11] Disruption of this pathway not only depletes the cell of essential ergosterol but also leads to the accumulation of toxic sterol intermediates, ultimately compromising cell membrane integrity and arresting fungal growth.[12][13]

An Overview of the Ergosterol Biosynthesis Pathway

The synthesis of ergosterol is a complex, multi-enzyme process that begins with the mevalonate pathway and proceeds through a series of modifications to the sterol nucleus.[11][12] The later stages of this pathway, which involve the conversion of lanosterol to ergosterol, are the primary targets for many clinically and agriculturally important fungicides, including fenpropimorph.[10][14]

Caption: Ergosterol biosynthesis pathway highlighting the primary (Δ14-Reductase) and secondary (Δ8→Δ7-Isomerase) inhibition sites of Fenpropimorph.

Molecular Mechanism of Action of Fenpropimorph

Fenpropimorph exerts its fungistatic effect by inhibiting two specific enzymes in the late stages of the ergosterol biosynthesis pathway.[9] This dual-target mechanism contributes to its robust activity.

Primary Target: Sterol Δ14-Reductase (ERG24)

The principal mode of action of fenpropimorph is the potent inhibition of sterol Δ14-reductase (also known as C14SR or ERG24).[15][16] This enzyme is responsible for the reduction of the C14-C15 double bond in sterol intermediates that follow the demethylation step catalyzed by lanosterol 14α-demethylase (CYP51/ERG11).[17][18] By blocking Δ14-reductase, fenpropimorph causes the accumulation of aberrant sterols containing the Δ8,14 diene system, such as ignosterol.[9] These abnormal sterols are unable to fulfill the structural role of ergosterol, leading to disruptions in membrane function and integrity.

Secondary Target: Sterol Δ8→Δ7-Isomerase (ERG2)

At higher concentrations, fenpropimorph also inhibits a second enzyme, sterol Δ8→Δ7-isomerase (ERG2).[8][9][19] This enzyme catalyzes the isomerization of the double bond from the C8-C9 position to the C7-C8 position in the sterol B ring, a crucial step in forming the correct sterol structure.[1] Inhibition of this enzyme leads to the accumulation of sterols with a Δ8 double bond, most notably fecosterol, further contributing to the disruption of the final ergosterol product.[9]

Biochemical Consequences and Cellular Impact

The dual inhibition of Δ14-reductase and Δ8→Δ7-isomerase has two major consequences for the fungal cell:

• Depletion of Ergosterol: The blockage of the pathway prevents the synthesis of mature ergosterol, starving the cell of this essential membrane component.[19]

• Accumulation of Toxic Intermediates: The build-up of abnormal Δ8,14- and Δ8-sterols is cytotoxic.[9][13] These molecules integrate into the cell membrane, altering its physical properties, increasing permeability, and disrupting the function of membrane-bound enzymes, which ultimately leads to the cessation of cell growth and proliferation.[9] The fungistatic effect is therefore a direct result of ergosterol depletion.[9]

Experimental Validation of the Mechanism of Action

The elucidation of fenpropimorph's mechanism of action has been achieved through a combination of in vitro and in vivo experimental approaches. These methods provide a self-validating system where the biochemical effects observed in isolated enzyme systems are correlated with the physiological effects on whole fungal cells.

In Vitro Enzyme Inhibition Assays

The direct interaction of fenpropimorph with its target enzymes is quantified using cell-free enzyme assays.

• Causality and Rationale: The choice of a cell-free system, typically using microsomal fractions from fungi like Saccharomyces cerevisiae, is critical to demonstrate direct inhibition of the target enzyme without the complexities of cellular uptake, metabolism, or transport.[1] This approach allows for the precise determination of inhibitory constants (e.g., IC50 values) and provides unequivocal evidence of a direct drug-target interaction.

Protocol 4.1.1: Microsomal Sterol Δ14-Reductase Inhibition Assay

• Preparation of Microsomes:

  • Culture Saccharomyces cerevisiae to mid-log phase.

  • Harvest cells by centrifugation and wash with a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 1 mM EDTA).

  • Disrupt cells using glass beads or a French press in the presence of protease inhibitors.

  • Centrifuge the homogenate at low speed (e.g., 10,000 x g) to remove cell debris and mitochondria.

  • Subject the resulting supernatant to ultracentrifugation (e.g., 100,000 x g) to pellet the microsomal fraction, which contains the endoplasmic reticulum-bound enzymes.

  • Resuspend the microsomal pellet in a storage buffer and determine the protein concentration (e.g., via Bradford assay).

• Enzyme Assay:

  • Prepare a reaction mixture containing the microsomal fraction, a suitable buffer, and a radiolabeled substrate (e.g., [³H]-4,4-dimethyl-5α-cholesta-8,14,24-trien-3β-ol).

  • Add varying concentrations of fenpropimorph (dissolved in a solvent like DMSO or ethanol) to the reaction tubes.[8] Include a solvent-only control.

  • Initiate the reaction by adding a reducing cofactor, typically NADPH.

  • Incubate the reaction at an optimal temperature (e.g., 37°C) for a defined period.

  • Stop the reaction by adding a strong base (e.g., ethanolic KOH) for saponification.

• Analysis:

  • Extract the sterols from the reaction mixture using an organic solvent (e.g., n-hexane).

  • Separate the substrate from the product (the Δ8,24-sterol) using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Quantify the radioactivity in the substrate and product spots/peaks using liquid scintillation counting.

  • Calculate the percentage of inhibition for each fenpropimorph concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

In Vivo Sterol Profile Analysis

This in vivo approach confirms that the enzymatic inhibition observed in vitro translates to the expected alteration of the sterol composition in living fungal cells.

• Causality and Rationale: Analyzing the entire sterol profile of fenpropimorph-treated fungi provides a holistic view of its metabolic impact. The expected outcome—a decrease in ergosterol and a corresponding increase in the specific precursor sterols (ignosterol, fecosterol)—serves as a biochemical fingerprint of Δ14-reductase and Δ8→Δ7-isomerase inhibition.[9] This validates the in vitro findings and links the molecular mechanism to the physiological outcome.

Protocol 4.2.1: Fungal Sterol Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Fungal Culture and Treatment:

  • Grow a liquid culture of the target fungus (e.g., Saccharomyces cerevisiae or a pathogenic species) to early or mid-log phase.

  • Treat the culture with a sub-lethal concentration of fenpropimorph. A concentration that inhibits growth but does not cause immediate cell death is chosen to allow for metabolic changes to occur. An untreated control culture must be run in parallel.

  • Incubate for several hours or overnight.

• Sterol Extraction:

  • Harvest the fungal cells by centrifugation.

  • Perform saponification of the cell pellet by heating with a strong alcoholic base (e.g., 20% KOH in methanol/water) to break open the cells and hydrolyze esterified sterols.

  • Extract the non-saponifiable lipids (containing the free sterols) into an organic solvent like n-hexane or diethyl ether.[20]

  • Wash the organic phase to remove residual base and evaporate the solvent to dryness under a stream of nitrogen.

• Derivatization and GC-MS Analysis:

  • Derivatize the dried sterol extract to increase volatility for gas chromatography. This is commonly done by converting the sterols to their trimethylsilyl (TMS) ethers using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[20]

  • Inject the derivatized sample into a GC-MS system.

  • The gas chromatograph separates the different sterols based on their boiling points and column affinity.

  • The mass spectrometer fragments the eluting sterols, generating a characteristic mass spectrum for each compound, which allows for their unambiguous identification by comparison to known standards and library spectra.[20]

  • Quantify the relative amounts of ergosterol and the accumulated precursor sterols in both treated and untreated samples.

Caption: A typical experimental workflow for the in vivo analysis of fungal sterol profiles following treatment with Fenpropimorph.

Quantitative Data Summary

The inhibitory potency of fenpropimorph can be summarized by its IC50 values against the target enzymes. While specific values can vary depending on the fungal species and assay conditions, the data consistently demonstrate potent inhibition.

Target Enzyme	Fungal System	IC50 Value (approx.)	Reference
Sterol Δ14-Reductase	Saccharomyces cerevisiae (cell-free)	Lower concentrations	[9]
Sterol Δ8→Δ7-Isomerase	Saccharomyces cerevisiae (cell-free)	Higher concentrations	[8][9]

Note: The literature often describes the inhibition qualitatively, with Δ14-reductase being inhibited at lower concentrations and Δ8→Δ7-isomerase at higher concentrations, rather than providing specific numerical IC50 values in all publications.[8][9]

Conclusion

The mechanism of action of the fungicide fenpropimorph is a well-defined process centered on the disruption of ergosterol biosynthesis. By primarily inhibiting sterol Δ14-reductase and secondarily inhibiting sterol Δ8→Δ7-isomerase, fenpropimorph effectively halts the production of a vital component of the fungal cell membrane.[9][15][19] The resulting depletion of ergosterol and the accumulation of cytotoxic sterol intermediates lead to a fungistatic effect, preventing the growth and proliferation of pathogenic fungi.[9] The elucidation of this mechanism, supported by robust in vitro and in vivo experimental evidence, underscores the power of targeting unique biochemical pathways for the development of effective and selective antifungal agents.

References

• Food and Agriculture Organization of the United Nations. (n.d.). FENPROPIMORPH (188) First draft prepared by Dr D.J. MacLachlan, Department of Agriculture and Water Resources, Australia. FAO.org. Retrieved from [Link]

• Kodedová, M., & Sychrová, H. (2024). Ergosterol Biosynthesis and Regulation Impact the Antifungal Resistance and Virulence of Candida spp. MDPI. Retrieved from [Link]

• United States Environmental Protection Agency. (n.d.). HED Records Center Series 361 Science Reviews - File R116369. EPA.gov. Retrieved from [Link]

• Wikipedia. (n.d.). Fenpropimorph. Retrieved from [Link]

• Marcireau, C., Guilloton, M., & Karst, F. (1990). In vivo effects of fenpropimorph on the yeast Saccharomyces cerevisiae and determination of the molecular basis of the antifungal property. Antimicrobial Agents and Chemotherapy, 34(6), 989–993. Retrieved from [Link]

• University of Hertfordshire. (2026, February 2). Fenpropimorph (Ref: CGA 101031). AERU. Retrieved from [Link]

• Snelders, E., Camps, S. M. T., Karawajczyk, A., Schaftenaar, G., Kema, G. H. J., van der Lee, H. A. J., ... & Melchers, W. J. G. (2021). Fungicides With Contrasting Mode of Action Differentially Affect Hyphal Healing Mechanism in Gigaspora sp. and Rhizophagus irregularis. Frontiers in Fungal Biology, 2, 644557. Retrieved from [Link]

• Jangir, P. K., & Singh, A. (2024). Insights into the role of sterol metabolism in antifungal drug resistance: a mini-review. Frontiers in Fungal Biology, 5, 1475855. Retrieved from [Link]

• ResearchGate. (n.d.). The biosynthesis pathway of ergosterol in fungi. Retrieved from [Link]

• Liu, W., Wang, Y., Sun, Y., & Liu, J. (2025). Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development. International Journal of Molecular Sciences, 26(8), 4413. Retrieved from [Link]

• Bayer Crop Science US. (2025, March 14). Fungicide Modes of Action. Retrieved from [Link]

• Buerge, I. J., Poiger, T., & Bächli, A. (2016). Stereoselective Metabolism of the Sterol Biosynthesis Inhibitor Fungicides Fenpropidin, Fenpropimorph, and Spiroxamine in Grapes, Sugar Beets, and Wheat. Journal of Agricultural and Food Chemistry, 64(24), 5043–5051. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). fenpropimorph (188). Retrieved from [Link]

• Mossion, A., Ourliac-Garnier, I., & Wielgosz-Collin, G. (n.d.). Fungal Sterol Analyses by Gas Chromatography–Mass Spectrometry Using Different Derivatives. Springer Nature Experiments. Retrieved from [Link]

• Bennati, A. M., Castelli, M., Della Fazia, M. A., Beccari, T., Caruso, D., Servillo, G., & Roberti, R. (2006). Sterol dependent regulation of human TM7SF2 gene expression: role of the encoded 3beta-hydroxysterol Delta14-reductase in human cholesterol biosynthesis. Biochimica et Biophysica Acta, 1761(7), 755–763. Retrieved from [Link]

• Chen, S., Zhou, L., Chen, J., & Wu, Y. (2014). Fungicide: Modes of Action and Possible Impact on Nontarget Microorganisms. ISRN Ecology, 2014, 130759. Retrieved from [Link]

• Contagion Live. (2026, March 3). Resisting Resistance: The Growing Threat of Antifungal Failure. Retrieved from [Link]

• Griesel, C. G., & Welander, P. V. (2026, March 2). A sterol reductase responsible for the unusual 8(14)-unsaturation in bacterial sterol production and degradation. bioRxiv. Retrieved from [Link]

• Alcazar-Fuoli, L., & Mellado, E. (2021). Ergosterol biosynthesis in Aspergillus fumigatus: its relevance as an antifungal target and role in antifungal drug resistance. Frontiers in Microbiology, 12, 635027. Retrieved from [Link]

• Del Poeta, M. (2018). The Multifunctional Fungal Ergosterol. mBio, 9(5), e02082-18. Retrieved from [Link]

• Pscheidt, J. W. (2023, March 15). Fungicide Theory of Use and Mode of Action. Oregon State University. Retrieved from [Link]

• Takaichi, S., & Takeda, K. (2007). Identification of a Sterol Δ7 Reductase Gene Involved in Desmosterol Biosynthesis in Mortierella alpina 1S-4. Applied and Environmental Microbiology, 73(16), 5364–5367. Retrieved from [Link]

• Brown, H. E., & Heitman, J. (2020, March 29). Sterol-response pathways mediate alkaline survival in diverse fungi. bioRxiv. Retrieved from [Link]

• SciSpace. (n.d.). Fungicide: Modes of Action and Possible Impact on Nontarget Microorganisms. Retrieved from [Link]

• CORDIS | European Commission. (n.d.). Influence of the sterol biosynthesis inhibitor fungicides on the arbuscular mycorrhizal symbiosis. Retrieved from [Link]

• Bai, X. C., Yan, C., & Jiang, Y. (n.d.). Structure of an integral membrane sterol reductase from Methylomicrobium alcaliphilum. Nature. Retrieved from [Link]

• Zocco, D., Binet, F., & De Vains, J. R. (2008). Effects of two sterol biosynthesis inhibitor fungicides (fenpropimorph and fenhexamid) on the development of an arbuscular mycorrhizal fungus. Pest Management Science, 64(5), 552–560. Retrieved from [Link]

• Grokipedia. (n.d.). Delta14-sterol reductase. Retrieved from [Link]

Sources

• 1. fao.org [fao.org]
• 2. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 3. epa.gov [epa.gov]
• 4. benchchem.com [benchchem.com]
• 5. Fungicides With Contrasting Mode of Action Differentially Affect Hyphal Healing Mechanism in Gigaspora sp. and Rhizophagus irregularis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of the sterol biosynthesis inhibitor fungicides on the arbuscular mycorrhizal symbiosis | FP6 | CORDIS | Commission européenne [cordis.europa.eu]
• 7. fao.org [fao.org]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. In vivo effects of fenpropimorph on the yeast Saccharomyces cerevisiae and determination of the molecular basis of the antifungal property - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Ergosterol biosynthesis in Aspergillus fumigatus: its relevance as an antifungal target and role in antifungal drug resistance [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. The Multifunctional Fungal Ergosterol - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fenpropimorph - Wikipedia [en.wikipedia.org]
• 16. grokipedia.com [grokipedia.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Structure of an integral membrane sterol reductase from Methylomicrobium alcaliphilum - PMC [pmc.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]
• 20. Fungal Sterol Analyses by Gas Chromatography–Mass Spectrometry Using Different Derivatives | Springer Nature Experiments [experiments.springernature.com]

Purpose of deuterium-labeled internal standards.

The Mechanistic Role and Implementation of Deuterium-Labeled Internal Standards in LC-MS/MS Bioanalysis

Abstract

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the cornerstone of modern quantitative bioanalysis, driving pharmacokinetic (PK) profiling, therapeutic drug monitoring, and clinical diagnostics. However, the technique is inherently vulnerable to matrix effects and sample preparation losses. This whitepaper explores the mechanistic purpose of deuterium-labeled stable isotope internal standards (SIL-IS), detailing their role in isotope dilution mass spectrometry (IDMS), the physical chemistry behind the "deuterium isotope effect," and providing self-validating experimental protocols for drug development professionals.

Introduction: The Bioanalytical Challenge

In trace-level bioanalysis, the accuracy and precision of reported concentrations are frequently compromised by experimental variations during sample preparation and mass spectrometric detection. When biological matrices (plasma, serum, urine) are injected into an LC-MS/MS system, co-eluting endogenous components compete with the target analyte for charge in the electrospray ionization (ESI) source. This phenomenon, known as the matrix effect , results in unpredictable ion suppression or enhancement,.

External calibration curves and structural analog internal standards fail to provide absolute precision because they do not perfectly mimic the analyte's behavior. A structural analog will likely possess a different extraction recovery profile and a different chromatographic retention time,. Consequently, it will elute into the MS source alongside a different profile of background matrix components, failing to accurately normalize the ion suppression experienced by the target analyte.

Mechanistic Foundation of Deuterium Labeling

To achieve absolute quantification, bioanalytical scientists employ Isotope Dilution Mass Spectrometry (IDMS) using a Stable Isotope-Labeled Internal Standard (SIL-IS). A deuterium-labeled IS is synthesized by replacing specific hydrogen atoms on the target analyte with deuterium ( 2H ).

The Principle of Co-Elution and Signal Normalization: Because a deuterium-labeled IS shares a nearly identical physicochemical structure with the target analyte, it exhibits the same extraction recovery and binds to the stationary phase with almost identical affinity. Ideally, the analyte and the SIL-IS co-elute from the chromatographic column. When they enter the ESI source simultaneously, any uncharacterized matrix components will suppress or enhance the ionization of both molecules to the exact same degree,. By quantifying the ratio of the analyte peak area to the IS peak area, the absolute fluctuations in ionization efficiency are mathematically canceled out.

Deuterium is the most frequently utilized isotope for SIL-IS synthesis because it is highly cost-effective and chemically straightforward to incorporate compared to 13C or 15N .

Caption: Workflow of Isotope Dilution Mass Spectrometry (IDMS) using a Deuterium-Labeled Internal Standard.

The "Deuterium Isotope Effect": A Critical Caveat

While deuterium-labeled standards are widely considered the gold standard, researchers must account for the Deuterium Isotope Effect —a phenomenon where the deuterated compound does not perfectly co-elute with the protiated analyte,.

Causality of the Isotope Effect: The heavier mass of the deuterium atom lowers the zero-point vibrational energy of the C-D bond compared to a C-H bond. This makes the C-D bond slightly shorter, stronger, and less polarizable,. As a result, highly deuterated molecules exhibit slightly reduced lipophilicity. In reversed-phase liquid chromatography (RPLC), this causes the deuterated IS to elute slightly earlier than the non-deuterated analyte,.

Impact on Matrix Effects: If the retention time shift ( ΔtR​ ) is significant, the analyte and the IS will no longer perfectly co-elute. Consequently, they will be exposed to different matrix components entering the MS source, leading to differential ion suppression. A landmark study by Wang et al. demonstrated this with a deuterium-labeled internal standard for carvedilol; the slight retention time shift caused the analyte-to-IS ratio to fluctuate drastically across different lots of human plasma due to localized matrix suppression zones,.

Caption: Mechanistic pathway of the Deuterium Isotope Effect and its impact on differential ion suppression.

Experimental Protocol: Self-Validating SIL-IS Workflow

To ensure a robust, self-validating bioanalytical method, the following protocol must be strictly adhered to. This workflow ensures that any deviation in absolute recovery is mathematically neutralized.

Step 1: IS Selection and Preparation

• Mass Shift Rule: Select a deuterium-labeled IS with a mass difference of at least +3 to +5 Da from the target analyte. This prevents the natural isotopic envelope (e.g., naturally occurring 13C isotopes) of a high-concentration analyte from "bleeding" into the MS/MS transition of the internal standard (isotopic cross-talk).

• Concentration Matching: Prepare the IS working solution such that the final spiked concentration falls between 1/3 and 1/2 of the Upper Limit of Quantification (ULOQ) of the assay.

Step 2: Sample Spiking (The Causality of Early Addition)

• Aliquot 50 µL of the biological matrix (e.g., human plasma) into a 96-well plate.

• Spike 10 µL of the Deuterium SIL-IS working solution into every sample (blanks, calibrators, QCs, and unknowns) at the exact same concentration,.

• Causality: Adding the IS before any protein precipitation or extraction ensures that any subsequent physical loss of the analyte is mirrored perfectly by the IS.

Step 3: Extraction and Processing

• Perform Protein Precipitation (PPT) by adding 200 µL of cold acetonitrile (containing 0.1% formic acid).

• Vortex for 5 minutes to ensure complete equilibration and disruption of protein binding. Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean plate and evaporate to dryness under nitrogen. Reconstitute in the initial LC mobile phase.

Step 4: LC-MS/MS Analysis

• Inject the reconstituted sample onto a C18 reversed-phase column.

• Monitor the specific Multiple Reaction Monitoring (MRM) transitions for both the analyte and the deuterated IS.

Step 5: Data Processing (Self-Validation)

• Generate the calibration curve by plotting the nominal concentration of the analyte against the Response Ratio (Area of Analyte / Area of IS).

• Self-Validation: If matrix effects suppress the absolute signal by 50% in a specific patient sample, both the numerator and denominator drop by 50%. The ratio remains unchanged, validating the integrity of the calculated concentration.

Quantitative Data & Comparative Analysis

The table below summarizes the technical capabilities of different standardization approaches in LC-MS/MS bioanalysis.

Standardization Method	Compensation for Extraction Loss	Compensation for Matrix Effects	Co-elution with Analyte	Cost & Availability
External Standard	None	None	N/A	Lowest
Structural Analog IS	Partial (Depends on chemical similarity)	Poor (Different retention time = different matrix)	No	Low to Moderate
Deuterium SIL-IS	Excellent	Good to Excellent (Vulnerable to severe Isotope Effect)	Near-Perfect (Slight ΔtR​ possible)	Moderate (Industry Standard)
13C / 15N SIL-IS	Excellent	Excellent (No Isotope Effect)	Perfect	Highest (Difficult to synthesize)

Challenges and Mitigation Strategies

1. Hydrogen/Deuterium (H/D) Exchange

• Mechanism: If deuterium atoms are placed on exchangeable heteroatoms (e.g., -OH, -NH, -SH), they will rapidly swap with hydrogen protons present in aqueous mobile phases or biological matrices,.

• Mitigation: Only utilize SIL-IS compounds where the deuterium atoms are covalently bound to stable carbon backbones (e.g., -CD3 groups).

2. Managing the Isotope Effect

• Mechanism: As discussed, heavy deuteration (e.g., -d8 or -d10) exacerbates the retention time shift.

• Mitigation: If the deuterium isotope effect causes a >0.1 minute retention time shift resulting in variable matrix effects, chromatographic gradients must be flattened to force co-elution. If this fails, the assay must be transitioned to a 13C or 15N labeled internal standard, which do not alter molecular lipophilicity,.

References

• National Institutes of Health (NIH). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. Retrieved from[Link]

• Chromatography Online. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Retrieved from [Link]

• Wang, S., Cyronak, M. J., & Yang, E. (2007). *Does a stable isotopically labeled internal standard always correct analyte response?

Fenpropimorph metabolism and degradation products.

An In-Depth Technical Guide to the Metabolism and Degradation of Fenpropimorph

Introduction

Fenpropimorph, (±)-cis-4-[3-(4-tert-butylphenyl)-2-methylpropyl]-2,6-dimethylmorpholine, is a systemic morpholine fungicide widely employed in agriculture for the control of fungal diseases in various crops, most notably powdery mildew and rusts in cereals.[1][2] Its efficacy stems from its ability to disrupt the integrity and function of the fungal cell membrane by inhibiting ergosterol biosynthesis.[1][3] Specifically, fenpropimorph targets two key enzymes in the later stages of the sterol pathway: sterol Δ14-reductase (ERG24) and sterol Δ8→Δ7-isomerase (ERG2).[1][4] This dual inhibition leads to a depletion of essential ergosterol and a cytotoxic accumulation of aberrant sterol intermediates, ultimately arresting fungal growth.[1][4]

While highly effective, the application of fenpropimorph necessitates a thorough understanding of its metabolic fate in target and non-target organisms, as well as its degradation profile in the environment. This guide provides a detailed technical overview of the metabolic pathways of fenpropimorph in mammals and plants, its environmental degradation in soil and water, and the analytical methodologies used to study these processes.

Core Metabolic Transformations: The Central Role of Oxidation

The biotransformation of fenpropimorph across different biological systems and environmental compartments is universally initiated by oxidative reactions.[5] Oxidation serves as the critical first step, introducing polar functional groups (e.g., hydroxyl, carboxyl) into the relatively lipophilic parent molecule. This increases water solubility, facilitating further metabolism and excretion, and acts as a chemical "handle" for subsequent enzymatic reactions, including conjugation or ring cleavage. The primary sites for oxidation are the tert-butyl group on the phenyl ring and the methyl groups on the morpholine ring.[5]

Metabolism in Biological Systems

Mammalian Metabolism

Studies in mammalian models, including rats, have demonstrated that fenpropimorph is extensively metabolized and rapidly excreted, with no parent compound typically found in urine or feces.[6] The metabolic process is characterized by a series of oxidative reactions followed by potential conjugation.

The primary metabolic pathway involves the progressive oxidation of the tert-butyl group on the phenyl ring, first to a hydroxyl group (forming the alcohol metabolite BF 421-1) and subsequently to a carboxylic acid (forming the acid metabolite BF 421-2).[5][7] This acid metabolite can then undergo further hydroxylation on one of the methyl groups of the morpholine ring, yielding the major urinary metabolite, 2-{4-[3-(2-hydroxymethyl-6-methylmorpholin-4-yl)-2-methylpropyl]phenyl}-2-methylpropionic acid (BF 421-3).[6] Conjugates of BF 421-3 have also been identified.[6]

A significant feature of mammalian metabolism is the breakdown of the morpholine ring itself, evidenced by the expiration of radiolabeled ¹⁴CO₂ in studies using morpholine-labeled fenpropimorph.[5] This indicates a complete mineralization of this portion of the molecule. High residue levels post-administration are typically found in the liver, lungs, and intestinal tract, consistent with its role as the primary site of xenobiotic metabolism.[6]

Caption: Simplified overview of fenpropimorph metabolism in mammals.

Plant Metabolism

In plants, such as wheat and barley, the metabolism of fenpropimorph also begins with oxidation.[5] However, a key difference from mammalian metabolism is that the parent fenpropimorph often remains the most significant component of the residue at harvest.[5]

The metabolic pathways in plants mirror some of those in animals, including the oxidation of the tert-butyl group to the corresponding alcohol (BF 421-1) and carboxylic acid (BF 421-2).[5] The morpholine ring can also be oxidized, leading to its cleavage and the formation of the hydroxypropylamine metabolite (BF 421-7).[5] In some studies on wheat straw, BF 421-7 has been found at levels comparable to the parent compound.[5] Unlike in animals, metabolites such as BF 421-3 and its conjugates have not been reported in plants.[5] Studies using phenyl-labeled fenpropimorph have shown that a significant portion of the radioactivity can become associated with the lignin fraction of straw, suggesting incorporation into non-extractable biopolymers.[5]

Environmental Degradation

The fate of fenpropimorph in the environment is dictated by its interactions with soil, water, and sunlight. Its chemical properties, such as low water solubility and limited soil mobility, generally mean it is not expected to leach into groundwater.[8][9]

Degradation in Soil

In soil, fenpropimorph is moderately persistent, with reported half-life (DT₅₀) values ranging from approximately 11 to 124 days, depending on soil type, temperature, and moisture conditions.[2][10] The primary degradation pathway under aerobic conditions is microbial oxidation.[5] This process leads to the opening of the morpholine ring and the formation of several key degradation products, including:

• Fenpropimorphic acid (BF 421-2) : A major and frequently detected metabolite.[5][11][12]

• BF 421-7 (hydroxypropylamine)[5]

• BF 421-8 (hydroxyethylamine)[5]

• BF 421-10 (cis-2,6-dimethylmorpholine)[5][13]

Of these, fenpropimorphic acid (BF 421-2) is of particular interest. Due to its higher polarity and lower soil adsorption coefficient (Kd) compared to the parent compound, it has a significantly higher potential for mobility in soil.[11][12][14] However, field studies have generally detected it only in the superficial soil layers at low concentrations.[11][12] Besides microbial degradation, photolysis on the soil surface can also contribute to transformation, yielding products like the alkyl ketone BF 421-13 and the morpholine-3-one derivative BF 421-15.[5]

Caption: Key degradation pathways for fenpropimorph in the soil environment.

Degradation in Aquatic Systems

Fenpropimorph is largely stable to hydrolysis in water under neutral pH conditions.[5] Therefore, its degradation in aquatic environments is primarily driven by microbial activity in water/sediment systems. The degradation pathway in these systems is similar to that in soil, involving oxidation, but typically without the opening of the morpholine ring.[5]

Data Summary Tables

Table 1: Key Fenpropimorph Metabolites and Degradation Products

Code	Chemical Name	Found In
Fenpropimorph	(±)-cis-4-[3-(4-tert-butylphenyl)-2-methylpropyl]-2,6-dimethylmorpholine	Parent Compound, Plants
BF 421-1	4-{3-[4-(2-hydroxy-1,1-dimethyl)ethylphenyl]-2-methylpropyl}-cis-2,6-dimethylmorpholine	Plants, Mammals (intermediate)
BF 421-2	2-methyl-2-{4-[2-methyl-3-(cis-2,6-dimethylmorpholin-4-yl)propyl]phenyl}propionic acid	Plants, Soil, Mammals
BF 421-3	2-{4-[3-(2-hydroxymethyl-6-methylmorpholin-4-yl)-2-methylpropyl]phenyl}-2-methylpropionic acid	Mammals (urine)
BF 421-7	3-(cis-2,6-dimethylmorpholin-4-yl)-2-methyl-1-[4-(1,1-dimethylethyl)phenyl]-1-propanamine	Plants, Soil
BF 421-8	N-(2-hydroxyethyl)-N-[3-(4-tert-butylphenyl)-2-methylpropyl]amine	Soil
BF 421-10	cis-2,6-dimethylmorpholine	Soil
BF 421-13	4-[3-(4-tert-butylphenyl)-2-methyl-1-oxopropyl]-cis-2,6-dimethylmorpholine	Soil (photolysis)
BF 421-15	4-[3-(4-tert-butylphenyl)-2-methylpropyl]-cis-2,6-dimethylmorpholin-3-one	Soil (photolysis)
Source: Adapted from Food and Agriculture Organization of the United Nations.[5]

Table 2: Representative Aerobic Soil Degradation Half-Life (DT₅₀) of Fenpropimorph

Soil Type	DT₅₀ (days)	Conditions
Not Specified	~24.4	Aerobic
Sandy Loam	9.4 - 104	Lab, varied temp/moisture
Clayey Loam	11 - 187	Lab, varied temp/moisture
Neuhofen Soil	~123.8	Lab, 20°C
Hatzenbühl Soil	~18.1	Lab, 20°C
Source: Data compiled from various studies.[2][10]

Analytical Methodologies

The accurate quantification of fenpropimorph and its principal metabolites, particularly fenpropimorphic acid, is essential for residue monitoring and risk assessment. The current standard for this analysis is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity.[15][16] Sample preparation is critical, especially in complex matrices like soil or livestock products, with the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method being widely adopted.[15][16][17]

Experimental Protocol: Analysis of Fenpropimorph and Fenpropimorphic Acid in Soil

This protocol describes a self-validating system for the simultaneous analysis of the parent compound and its key acid metabolite.

1. Sample Preparation (Modified QuEChERS)

• Rationale: The QuEChERS approach is chosen for its efficiency in extracting a wide range of pesticides while minimizing solvent use. The inclusion of specific salts facilitates phase separation and removes water.

• Step 1.1 (Extraction): Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Step 1.2: Add 10 mL of acetonitrile.

• Step 1.3: Add internal standards to monitor and correct for extraction efficiency and matrix effects.

• Step 1.4: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl). The anhydrous MgSO₄ absorbs water, improving the partitioning of analytes into the acetonitrile layer.

• Step 1.5: Shake vigorously for 1 minute and centrifuge at >3000 g for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Rationale: This "cleanup" step is crucial for removing matrix co-extractives (e.g., organic matter, lipids) that can interfere with LC-MS/MS analysis and cause ion suppression.

• Step 2.1: Transfer a 1 mL aliquot of the acetonitrile supernatant from Step 1.5 into a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA). PSA is effective at removing organic acids and other polar interferences.

• Step 2.2: Vortex for 30 seconds and centrifuge at >5000 g for 5 minutes.

3. Instrumental Analysis (LC-MS/MS)

• Rationale: LC separates the target analytes from remaining interferences, while MS/MS provides definitive identification and quantification based on mass-to-charge ratio and fragmentation patterns.

• Step 3.1: Transfer the cleaned supernatant from Step 2.2 into an autosampler vial.

• Step 3.2: Inject 5-10 µL onto a reverse-phase C18 column (e.g., 2.1 mm x 100 mm, <3 µm).

• Step 3.3 (Mobile Phase): Use a gradient elution with Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., methanol or acetonitrile). The gradient allows for the effective separation of the non-polar fenpropimorph and the more polar fenpropimorphic acid.

• Step 3.4 (MS/MS Detection): Operate the mass spectrometer in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor at least two specific precursor-to-product ion transitions for both fenpropimorph and fenpropimorphic acid to ensure confident identification and quantification, according to SANTE/CODEX guidelines.[15][16]

Caption: A typical QuEChERS and LC-MS/MS workflow for fenpropimorph analysis.

References

• Food and Agriculture Organization of the United Nations. (n.d.). fenpropimorph (188). Retrieved from [Link]

• JMPR. (2005). Report - JMPR 2005. Retrieved from [Link]

• International Programme on Chemical Safety. (1994). Fenpropimorph (Pesticide residues in food: 1994 evaluations Part II Toxicology). Retrieved from [Link]

• Wikipedia. (n.d.). Fenpropimorph. Retrieved from [Link]

• ResearchGate. (n.d.). The Analysis and Fate of the Fungicide Fenpropimorph and Its Degradation Product Fenpropimorphic Acid in Soil by Liquid Chromatography Mass Spectrometry. Retrieved from [Link]

• PubMed. (2008). Differential effects of fenpropimorph and fenhexamid, two sterol biosynthesis inhibitor fungicides, on arbuscular mycorrhizal development and sterol metabolism in carrot roots. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). The Analysis and Fate of the Fungicide Fenpropimorph and Its Degradation Product Fenpropimorphic Acid in Soil by Liquid Chromato. Retrieved from [Link]

• Regulations.gov. (2019). Fenpropimorph Human Health and Ecological Draft Risk Assessment. Retrieved from [Link]

• PubChem - NIH. (n.d.). Fenpropimorph | C20H33NO | CID 93365. Retrieved from [Link]

• R Discovery. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• PMC. (2021). A Method Scope Extension for the Simultaneous Analysis of POPs, Current-Use and Banned Pesticides, Rodenticides, and Pharmaceuticals in Liver. Application to Food Safety and Biomonitoring. Retrieved from [Link]

• PubMed. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• MDPI. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Retrieved from [Link]

• ACS Figshare. (2016). Stereoselective Metabolism of the Sterol Biosynthesis Inhibitor Fungicides Fenpropidin, Fenpropimorph, and Spiroxamine in Grapes, Sugar Beets, and Wheat. Retrieved from [Link]

• EPA. (n.d.). HED Records Center Series 361 Science Reviews - File R116369. Retrieved from [Link]

• FAO.org. (n.d.). FENPROPIMORPH (188) First draft prepared by Dr D.J. MacLachlan. Retrieved from [Link]

• ResearchGate. (n.d.). Investigations on the Behaviour of Fenpropimorph and its Metabolite Fenpropimorphic Acid in Soils. Retrieved from [Link]

• AERU - University of Hertfordshire. (2026). Fenpropimorph (Ref: CGA 101031). Retrieved from [Link]

• Biochemical Journal | Portland Press. (1988). Inhibition by the fungicide fenpropimorph of cholesterol biosynthesis in 3T3 fibroblasts. Retrieved from [Link]

• AERU - University of Hertfordshire. (2025). Fenpropimorph (Ref: CGA 101031). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fao.org [fao.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fao.org [fao.org]
• 6. 881. Fenpropimorph (Pesticide residues in food: 1994 evaluations Part II Toxicology) [inchem.org]
• 7. epa.gov [epa.gov]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 10. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Fenpropimorph | C20H33NO | CID 93365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. discovery.researcher.life [discovery.researcher.life]
• 16. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry | MDPI [mdpi.com]

Toxicological Profile of Fenpropimorph: Mechanistic Insights, Hazard Characterization, and Risk Assessment Workflows

Executive Summary

Fenpropimorph is a systemic morpholine fungicide widely utilized for its protective and eradicative effects against fungal pathogens, particularly in agricultural commodities like cereals and bananas[1][2]. While its primary mechanism of action targets fungal sterol biosynthesis, understanding its mammalian toxicological profile is critical for robust risk assessment and regulatory compliance. This whitepaper synthesizes the toxicokinetics, hazard characterization, and mechanistic toxicology of fenpropimorph, providing field-proven experimental workflows for evaluating off-target effects in mammalian systems.

Chemical Identity and Fungal Mechanism of Action

Fenpropimorph is a racemic mixture of enantiomers belonging to the morpholine chemical class[1][2]. Its fungicidal efficacy is driven by the disruption of the ergosterol biosynthesis pathway, which is essential for maintaining fungal cell membrane fluidity and integrity.

Mechanistically, morpholines are protonated at physiological pH. This protonated state allows them to structurally and electronically mimic the high-energy carbocation intermediates of their target enzymes[1]. Consequently, fenpropimorph binds tightly to the catalytic sites of two critical enzymes:

• Sterol Δ14-reductase (ERG24)

• Sterol Δ8→Δ7-isomerase (ERG2) [1].

Ergosterol biosynthesis inhibition pathway by Fenpropimorph.

Mammalian Toxicokinetics and Metabolism

To accurately model the risk profile of fenpropimorph, we must first map its absorption, distribution, metabolism, and excretion (ADME) pathways in mammalian models.

• Absorption & Distribution: Fenpropimorph is rapidly and extensively absorbed via the gastrointestinal tract following oral exposure[3]. It distributes widely throughout the body, with the highest residual concentrations localizing in the liver, adipose tissue (fat), and the digestive tract[4].

• Metabolism: The compound is completely metabolized in mammals; no parent compound is typically recovered in urine or feces. The primary metabolic cascade involves the oxidation of the tert-butyl group on the phenyl ring to yield an acid metabolite (BF 421-2), which undergoes subsequent hydroxylation.

• Excretion: Elimination follows first-order kinetics with a half-life of 16 to 24 hours[4]. Biliary excretion is a major elimination route, accompanied by significant enterohepatic recirculation before the metabolites are ultimately cleared via urine and feces[3][4].

Hazard Characterization and Toxicity Endpoints

The mammalian toxicological profile of fenpropimorph is characterized by low acute systemic toxicity but notable localized irritation and high-dose developmental effects.

Acute Toxicity and Irritation

Fenpropimorph exhibits low acute toxicity via the oral, dermal, and inhalation routes, placing it in EPA Toxicity Categories III and IV for these exposures[5]. However, the active ingredient is a severe irritant. It is classified as Toxicity Category I for dermal irritation and Toxicity Category II (Category I for end-use products) for acute eye irritation, causing severe reactions upon exposure[3][5].

Subchronic and Chronic Toxicity (Hepatotoxicity)

The liver is the primary target organ for fenpropimorph toxicity. Repeated exposure induces hepatic hypertrophy, increased absolute and relative liver weights, and elevated liver enzyme levels[3][5]. From a mechanistic toxicology standpoint, these effects are largely considered an adaptive response to xenobiotic metabolism (likely mediated by nuclear receptor activation such as CAR/PXR) rather than a strictly adverse toxicological dose response, provided enzyme elevations do not reach critical thresholds[5].

Reproductive and Developmental Toxicity

In prenatal developmental toxicity studies, increased incidences of skeletal anomalies and cleft palate have been observed in the offspring of both rats and rabbits[5]. Crucially, these developmental anomalies occur exclusively at doses that simultaneously induce maternal toxicity[5]. Because the maternal and developmental effects manifest at similar dose thresholds, regulatory bodies have concluded there is no unique qualitative susceptibility of the developing fetus to fenpropimorph[5].

Neurotoxicity and Genotoxicity

Fenpropimorph does not induce delayed neurotoxicity. In acute neurotoxicity batteries, the No Observed Adverse Effect Level (NOAEL) for neurotoxicity was established at the highest dose tested (1500 mg/kg bw), while systemic toxicity (piloerection, decreased weight gain) occurred at lower thresholds[6]. Furthermore, the compound is negative for genotoxicity across a comprehensive suite of in vitro and in vivo assays (including Ames, chromosomal aberration, and micronucleus assays) and is classified as "not likely to be carcinogenic to humans"[5].

Quantitative Toxicological Data Summary

The following table synthesizes the critical quantitative endpoints utilized by global regulatory agencies for risk assessment.

Toxicological Parameter	Test System / Species	Result / Endpoint	Reference
Acute Oral LD50	Rat	2230 mg/kg (Combined)	[7]
Acute Dermal LD50	Rat	3425 – 3650 mg/kg	[7]
Chronic NOAEL	Rat (2-year dietary)	0.4 mg/kg bw/day	[6]
Developmental NOAEL	Rabbit	15 mg/kg bw/day	[4][6]
Acceptable Daily Intake (ADI)	Human (JMPR)	0 – 0.003 mg/kg bw	[6]
Acute Reference Dose (ARfD)	Human (EU EFSA)	1 mg/kg bw	[8]

Advanced Experimental Protocols for Toxicology Assessment

As a Senior Application Scientist, I emphasize that standard immortalized cell assays often fail to capture the nuanced off-target effects of heavily metabolized xenobiotics. The following protocols are designed as self-validating systems to rigorously evaluate the specific hepatotoxic and developmental risks associated with morpholine fungicides.

Protocol 1: In Vitro Hepatotoxicity and CYP450 Induction Assay

Causality & Rationale: Because fenpropimorph is extensively metabolized in the liver[3] and induces adaptive hypertrophy[5], immortalized cell lines (e.g., HepG2) are inadequate due to their poor basal Cytochrome P450 (CYP450) expression. Primary hepatocytes must be utilized to accurately model metabolic clearance and enzyme induction.

Step-by-Step Methodology:

• Primary Hepatocyte Isolation & Stabilization: Isolate primary rat or human hepatocytes using a two-step collagenase perfusion method. Plate on collagen-coated multi-well plates and allow 24–48 hours for monolayer stabilization to ensure baseline CYP450 activity is established.

• Self-Validating Controls: Include a vehicle control (0.1% DMSO), a known CYP3A4/CYP2B6 inducer (e.g., Rifampicin, 10 µM) as a positive control for adaptive hypertrophy, and a known hepatotoxicant (e.g., Chlorpromazine) to validate the assay's sensitivity to overt cytotoxicity.

• Fenpropimorph Exposure: Dose the stabilized hepatocytes with fenpropimorph across a logarithmic concentration gradient (0.1 µM to 100 µM) for 48 to 72 hours.

• Viability & Biomarker Analysis: Quantify intracellular ATP (using luminescence) to assess cell viability. Concurrently, measure Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) leakage in the culture media. Logic: This dual-readout differentiates between adaptive metabolic stress (high ATP, low transaminase leakage) and overt membrane-disrupting cytotoxicity (low ATP, high transaminase leakage).

• Transcriptional Profiling: Extract total RNA, synthesize cDNA, and perform RT-qPCR targeting key metabolic enzymes (CYP1A2, CYP2B6, CYP3A4) to quantify the magnitude of metabolic induction.

Self-validating in vitro hepatotoxicity and metabolic induction workflow.

Protocol 2: Mechanistic Evaluation of Developmental Toxicity (Palatal Fusion Assay)

Causality & Rationale: In vivo data indicates fenpropimorph induces cleft palate at maternally toxic doses[3][5]. To determine if this is a direct teratogenic disruption of palatogenesis or a secondary artifact of maternal stress (e.g., glucocorticoid release), an ex vivo embryonic palatal shelf culture is employed.

Step-by-Step Methodology:

• Tissue Microdissection: Aseptically isolate paired palatal shelves from embryonic day 13.5 (E13.5) murine embryos.

• Organ Culture: Place the paired shelves in precise anatomical apposition on a porous polycarbonate filter floating on serum-free chemically defined media. Logic: This isolates the tissue from maternal systemic factors.

• Dosing & Validation: Expose the culture media to fenpropimorph (1–50 µM). Utilize Dexamethasone as a positive control, as it is a known inhibitor of medial edge epithelium (MEE) degradation and palatal fusion.

• Histological Assessment: After 72 hours of incubation, fix the tissues in paraformaldehyde, section, and stain with Hematoxylin and Eosin (H&E). Score the degree of MEE degradation and mesenchymal confluence to definitively conclude if fenpropimorph directly inhibits fusion independent of maternal toxicity.

Regulatory Perspectives

Global regulatory bodies have evaluated fenpropimorph's profile to establish safe exposure limits:

• JMPR (Joint FAO/WHO Meeting on Pesticide Residues): Established an Acceptable Daily Intake (ADI) of 0–0.003 mg/kg bw, derived from the NOAEL of 0.3 mg/kg bw/day in a 2-year chronic rat study[6].

• EU / EFSA: Concluded on an Acute Reference Dose (ARfD) of 1 mg/kg bw, based on a NOAEL of 100 mg/kg bw/day for developmental effects (post-implantation loss and retarded fetal development) observed in rat studies[8].

• EPA: Determined that fenpropimorph does not share a common mechanism of toxicity with other substances for cumulative risk assessment purposes, and applied a 1X FQPA safety factor due to the lack of unique susceptibility in developing fetuses[5].

Sources

• 1. oekotoxzentrum.ch [oekotoxzentrum.ch]
• 2. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 3. epa.gov [epa.gov]
• 4. 881. Fenpropimorph (Pesticide residues in food: 1994 evaluations Part II Toxicology) [inchem.org]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. fao.org [fao.org]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Scientific support for preparing an EU position in the 49th Session of the Codex Committee on Pesticide Residues (CCPR) - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Environmental Fate of Fenpropimorph in Soil and Water

Introduction

Fenpropimorph, a systemic fungicide belonging to the morpholine class of chemicals, is utilized for the control of a broad spectrum of fungal diseases in various crops, most notably cereals.[1][2] Its mode of action involves the inhibition of sterol biosynthesis in fungi.[1] An understanding of the environmental fate of fenpropimorph is paramount for a thorough assessment of its potential ecological risks. This technical guide provides a comprehensive overview of the degradation, mobility, and persistence of fenpropimorph and its principal metabolites in both soil and aquatic environments. The content herein is curated for researchers, environmental scientists, and professionals in the agrochemical industry, offering in-depth insights into the key processes governing the environmental behavior of this fungicide.

Part 1: The Terrestrial Fate of Fenpropimorph

The soil compartment represents a primary recipient of fenpropimorph following its application in agricultural settings. Its subsequent fate is dictated by a complex interplay of biotic and abiotic degradation processes, as well as its mobility and partitioning behavior.

Degradation in the Soil Matrix

The persistence of fenpropimorph in soil is primarily influenced by microbial degradation, with abiotic processes playing a lesser role. The rate and pathway of degradation are contingent on various soil properties and environmental conditions.

Under aerobic conditions, which are typical for the upper soil layers, fenpropimorph undergoes microbial degradation. The primary metabolic pathway involves the oxidation of the tert-butyl group on the phenyl ring, leading to the formation of its major metabolite, fenpropimorphic acid (BF 421-2).[3][4][5] Further degradation can proceed through the opening of the morpholine ring, resulting in the formation of other minor metabolites.[3][6]

Caption: Workflow for OECD 307 Aerobic Soil Degradation Study.

Adsorption/Desorption in Soil (OECD 106)

This guideline describes a batch equilibrium method to determine the adsorption and desorption of a chemical in soil. [4][7][8][9][10] Methodology:

• Soil and Solution Preparation: A range of characterized soils and a solution of the test substance (often in 0.01 M CaCl₂) are prepared.

• Equilibration: Known masses of soil are equilibrated with the test substance solution for a predetermined time.

• Separation: The soil and aqueous phases are separated by centrifugation.

• Analysis: The concentration of the test substance is determined in the aqueous phase.

• Calculation: The amount of substance adsorbed to the soil is calculated by the difference between the initial and equilibrium concentrations in the solution. The Kd and Koc values are then determined.

• Desorption (Optional): The supernatant is replaced with a fresh solution without the test substance, and the system is re-equilibrated to measure desorption.

Caption: Workflow for OECD 106 Adsorption/Desorption Study.

Hydrolysis as a Function of pH (OECD 111)

This guideline is used to determine the rate of abiotic hydrolysis of a chemical in aqueous solutions at different pH values. [11][12][13][14][15][16] Methodology:

• Buffer Preparation: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

• Test Substance Addition: The test substance is added to the buffer solutions.

• Incubation: The solutions are incubated in the dark at a constant temperature.

• Sampling and Analysis: Aliquots are taken at various time points and analyzed for the concentration of the parent compound.

• Data Analysis: The rate of hydrolysis and the half-life are calculated for each pH.

Phototransformation of Chemicals in Water (OECD 316)

This guideline is employed to assess the potential for direct photolysis of a chemical in water under simulated sunlight. [17][18][19] Methodology:

• Solution Preparation: A solution of the test substance in sterile, buffered water is prepared.

• Irradiation: The solution is exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp). Dark controls are run in parallel.

• Sampling and Analysis: Samples are taken at different time intervals and analyzed for the parent compound and any photoproducts.

• Data Analysis: The rate of photolysis and the quantum yield are determined.

Conclusion

The environmental fate of fenpropimorph is characterized by moderate persistence in soil, with aerobic microbial degradation being the primary dissipation route, leading to the formation of the more mobile metabolite, fenpropimorphic acid. The parent compound exhibits low mobility due to strong adsorption to soil organic matter. In aquatic systems, fenpropimorph is stable to hydrolysis, and while susceptible to photolysis, this is not considered a major degradation pathway. Its low water solubility and tendency to adsorb to sediment suggest that it will likely partition out of the water column. A comprehensive understanding of these processes, guided by standardized testing protocols, is essential for conducting robust environmental risk assessments and ensuring the sustainable use of this fungicide.

References

• Spliid, N. H., & Køppen, B. (2001). The Analysis and Fate of the Fungicide Fenpropimorph and Its Degradation Product Fenpropimorphic Acid in Soil by Liquid Chromatography Mass Spectrometry. ResearchGate. [Link]

• Food and Agriculture Organization of the United Nations. (2017). FENPROPIMORPH (188) First draft prepared by Dr D.J. MacLachlan. FAO.org. [Link]

• University of Hertfordshire. (2026). Fenpropimorph (Ref: CGA 101031). AERU. [Link]

• Bunte, D., & Pestemer, W. (1996). Investigations on the Behaviour of Fenpropimorph and its Metabolite Fenpropimorphic Acid in Soils. ResearchGate. [Link]

• Spliid, N. H., & Køppen, B. (1998). The Analysis and Fate of the Fungicide Fenpropimorph and Its Degradation Product Fenpropimorphic Acid in Soil by Liquid Chromato. Taylor & Francis Online. [Link]

• U.S. Environmental Protection Agency. (2014). Docket Number EPA-HQ-OPP-2014-0404. Regulations.gov. [Link]

• ECETOC. (n.d.). APPENDIX C: MEASUREMENT OF SORPTION (Kd). [Link]

• Situ Biosciences. (n.d.). OECD 111 - Hydrolysis as a Function of pH. [Link]

• Food and Agriculture Organization of the United Nations. (1995). fenpropimorph (188). [Link]

• Situ Biosciences. (n.d.). OECD 307: Aerobic and Anaerobic Transformation in Soil. [Link]

• OECD. (2007). Test No. 507: Nature of the Pesticide Residues in Processed Commodities - High Temperature Hydrolysis. [Link]

• U.S. Environmental Protection Agency. (n.d.). HED Records Center Series 361 Science Reviews - File R116369 - Page 1 of 68. [Link]

• ibacon GmbH. (2000). OECD 106: Adsorption – Desorption using a Batch Equilibrium Method. [Link]

• ECETOC. (n.d.). APPENDIX D: MEASUREMENT OF HYDROLYSIS. [Link]

• ibacon GmbH. (2002). OECD 307: Aerobic and Anaerobic Transformation in Soil. [Link]

• U.S. Environmental Protection Agency. (2019). Fenpropimorph Human Health and Ecological Draft Risk Assessment. Regulations.gov. [Link]

• ibacon GmbH. (2004). OECD 111: Hydrolysis as a Function of pH. [Link]

• OECD. (2004). Test No. 111: Hydrolysis as a Function of pH. [Link]

• Labcorp. (n.d.). OECD 111: Hydrolysis as a function of pH & abiotic degradation. [Link]

• Labcorp. (n.d.). OECD 307: Aerobic and anaerobic transformation in soil. [Link]

• OECD. (2025). Test No. 307: Aerobic and Anaerobic Transformation in Soil. [Link]

• National Center for Biotechnology Information. (n.d.). Fenpropimorph. PubChem. [Link]

• Spliid, N. H. (2001). The Analysis and Fate of the Fungicide Fenpropimorph and Its Degradation Product Fenpropimorphic Acid in Soil by Liquid Chromatography Mass Spectrometry. ResearchGate. [Link]

• Umweltbundesamt. (n.d.). Determination of log Koc according to OECD 106 for Four Substances to Support Regulatory Measures. [Link]

• OECD. (2000). Test No. 106: Adsorption -- Desorption Using a Batch Equilibrium Method. [Link]

• EPP Ltd. (n.d.). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. [Link]

• OECD. (2017). OECD GUIDELINES FOR TESTING OF CHEMICALS. [Link]

• OECD. (2025). Test No. 316: Phototransformation of Chemicals in Water – Direct Photolysis. [Link]

• U.S. Environmental Protection Agency. (2014). Docket Number EPA-HQ-OPP-2014-0404. Regulations.gov. [Link]

• University of Hertfordshire. (2026). Fenpropimorph (Ref: CGA 101031). PPDB. [Link]

• Fera. (n.d.). Phototransformation of Chemicals in Water - Direct Photolysis Test. [Link]

• U.S. Environmental Protection Agency. (n.d.). Addendum #1 to Data Evaluation Record MRID: 41525902. Regulations.gov. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Route and rate of degradation in soil – aerobic and anaerobic soil metabolism. [Link]

• ResearchGate. (2026). Aerobic and Anaerobic Soil Metabolism. [Link]

• Fera. (n.d.). Aerobic and Anaerobic Transformation in Soil. [Link]

• Food Safety. (n.d.). Soil persistence models and EU registration. [Link]

• ResearchGate. (n.d.). DT50 values (the time it takes to 50% of the added pesticide is disappeared from soil) in days. [Link]

• ResearchGate. (n.d.). Relationship between soil properties (predictors), and half-life (DT50).... [Link]

• ChemSafetyPro.COM. (2019). Mobility Classification of Chemicals in Soil. [Link]

Sources

• 1. fao.org [fao.org]
• 2. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 3. fao.org [fao.org]
• 4. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 5. researchgate.net [researchgate.net]
• 6. oecd.org [oecd.org]
• 7. APPENDIX C: MEASUREMENT OF SORPTION (Kd) - ECETOC [ecetoc.org]
• 8. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 9. umweltbundesamt.de [umweltbundesamt.de]
• 10. oecd.org [oecd.org]
• 11. Hydrolysis rate | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 12. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 13. APPENDIX D: MEASUREMENT OF HYDROLYSIS - ECETOC [ecetoc.org]
• 14. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 15. oecd.org [oecd.org]
• 16. catalog.labcorp.com [catalog.labcorp.com]
• 17. Direct photolysis mechanism of pesticides in water - PMC [pmc.ncbi.nlm.nih.gov]
• 18. oecd.org [oecd.org]
• 19. shop.fera.co.uk [shop.fera.co.uk]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Fenpropimorph in Complex Matrices Using a Deuterated Internal Standard with LC-MS/MS

Abstract

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the fungicide Fenpropimorph. To ensure the highest degree of accuracy and precision, particularly in complex sample matrices such as agricultural products and environmental samples, this method employs Fenpropimorph-d3 as a stable isotope-labeled (SIL) internal standard. The protocol described herein provides a comprehensive workflow, from sample preparation using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) procedure to optimized LC-MS/MS parameters. This method is designed for researchers, scientists, and professionals in drug development and food safety requiring reliable quantification of Fenpropimorph residues.

Introduction: The Imperative for Accurate Fenpropimorph Quantification

Fenpropimorph is a systemic morpholine fungicide widely used to control pathogens like powdery mildew and rust on various crops, primarily cereals.[1][2] Its mechanism of action involves the disruption of sterol biosynthesis in fungi.[3][4] Due to its widespread use, regulatory bodies have established maximum residue limits (MRLs) in food products to ensure consumer safety.[5][6] Consequently, the development of sensitive and reliable analytical methods for the accurate quantification of Fenpropimorph in diverse and often complex matrices is of paramount importance.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for pesticide residue analysis due to its high selectivity and sensitivity.[7][8] However, the accuracy and precision of LC-MS/MS quantification can be compromised by several factors, including sample loss during preparation, variability in injection volume, and matrix effects, where co-eluting substances can suppress or enhance the ionization of the target analyte.[9][10]

The most effective strategy to mitigate these sources of error is the use of a stable isotope-labeled internal standard (SIL-IS).[9][11] A SIL-IS is a form of the analyte where one or more atoms have been replaced with a heavier isotope (e.g., Deuterium (²H or D), ¹³C, ¹⁵N). Fenpropimorph-d3, with three deuterium atoms, is an ideal internal standard for Fenpropimorph analysis.

The Role and Properties of Fenpropimorph-d3 as an Internal Standard

Fenpropimorph-d3 is the deuterated analogue of Fenpropimorph.[12] The fundamental principle behind using a SIL-IS is that it behaves nearly identically to the native analyte throughout the entire analytical process.[9][11]

Key Advantages of Using Fenpropimorph-d3:

• Co-elution: Due to its almost identical physicochemical properties to Fenpropimorph, Fenpropimorph-d3 co-elutes from the liquid chromatography column. This ensures that both the analyte and the internal standard experience the same matrix effects at the same time.

• Similar Ionization Efficiency: Both compounds exhibit nearly identical ionization behavior in the mass spectrometer source. Therefore, any ion suppression or enhancement caused by the sample matrix will affect both the analyte and the internal standard to the same degree.

• Correction for Sample Loss: Since the internal standard is added to the sample at the very beginning of the sample preparation process, any loss of the analyte during extraction, cleanup, or transfer steps is mirrored by a proportional loss of the internal standard.[9][11]

By calculating the ratio of the analyte's response to the internal standard's response, these variabilities are normalized, leading to significantly improved accuracy and precision in the final quantitative results.[10]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the analysis of Fenpropimorph in a representative food matrix (e.g., cereal grain).

Materials and Reagents

• Solvents: HPLC-grade acetonitrile, methanol, and water. Formic acid (LC-MS grade).

• Standards: Fenpropimorph and Fenpropimorph-d3 certified reference standards.

• QuEChERS Salts: Anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl). Dispersive solid-phase extraction (d-SPE) tubes containing MgSO₄ and primary secondary amine (PSA).

• Sample Matrix: Homogenized blank cereal grain.

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of Fenpropimorph and Fenpropimorph-d3 in acetonitrile at a concentration of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the Fenpropimorph stock solution with acetonitrile to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of Fenpropimorph-d3 in acetonitrile at a suitable concentration (e.g., 1 µg/mL).

• Sample Extraction (QuEChERS):

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds.

  • Fortify the sample with an appropriate volume of the Fenpropimorph-d3 internal standard spiking solution.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

  • Shake vigorously for 1 minute and centrifuge at ≥3000 rpm for 5 minutes.[13]

• Dispersive SPE Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a d-SPE tube.

  • Vortex for 1 minute and centrifuge at ≥3000 rpm for 5 minutes.

• Final Sample Preparation:

  • Take a 1 mL aliquot of the cleaned extract, filter through a 0.22 µm syringe filter, and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following conditions have been optimized for the separation and detection of Fenpropimorph and its internal standard.

LC Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

MS Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	650 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 1: Optimized LC-MS/MS Parameters.

MRM Transitions

The selection of appropriate precursor and product ions is critical for the selectivity of the method. The following MRM transitions are recommended:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Fenpropimorph	304.3	147.2	32	Quantifier
Fenpropimorph	304.3	117.1	64	Qualifier
Fenpropimorph-d3	307.3	150.2	32	Internal Standard

Table 2: MRM Transitions for Fenpropimorph and Fenpropimorph-d3. [14]

Experimental Workflow Diagram

Sources

• 1. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 2. fao.org [fao.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Fenpropimorph - Wikipedia [en.wikipedia.org]
• 5. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Methods of sample preparation for determination of pesticide residues in food matrices by chromatography-mass spectrometry-based techniques: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sample Preparation Methods for Pesticides Analysis in Food Matrices and Environmental Samples by Chromatography-Based Techniques: A Review | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. nebiolab.com [nebiolab.com]
• 11. biopharmaservices.com [biopharmaservices.com]
• 12. scbt.com [scbt.com]
• 13. lcms.cz [lcms.cz]
• 14. agilent.com [agilent.com]

Application Note: High-Precision Pesticide Residue Analysis Using Fenpropimorph-d3 in LC-MS/MS

Executive Summary

The quantification of pesticide residues in complex food matrices demands analytical methods that are both highly sensitive and resilient to matrix interference. Fenpropimorph, a widely applied systemic morpholine fungicide, presents unique analytical challenges due to its tendency to co-elute with endogenous matrix components like lipids and pigments. This application note details a self-validating analytical protocol leveraging Fenpropimorph-d3 as a Stable Isotope-Labelled Internal Standard (SIL-IS) combined with a modified QuEChERS extraction and LC-MS/MS analysis. By integrating the SIL-IS prior to extraction, this workflow mathematically nullifies matrix-induced ion suppression and standardizes recovery variations, ensuring absolute quantitative integrity.

Mechanistic Rationale: The Causality of Matrix Effects and Isotope Dilution

In liquid chromatography-electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS), 1[1]. During the ionization process, co-eluting non-target molecules (such as long-chain fatty acids or carbohydrates) compete with fenpropimorph for available charge and space on the surface of the ESI droplets. This competition typically results in severe signal suppression.

The Self-Validating SIL-IS System: To counteract this, we employ Fenpropimorph-d3. Because the deuterium-labelled analog shares identical physicochemical properties and chromatographic retention times with native fenpropimorph, it experiences the exact same extraction losses and2[2]. By calculating the ratio of the native analyte response to the SIL-IS response, the system becomes self-validating: any drop in absolute signal due to matrix suppression is proportionally mirrored in the internal standard, keeping the quantitative ratio perfectly stable.

Workflow Visualization

Figure 1: Self-validating QuEChERS and LC-MS/MS workflow utilizing Fenpropimorph-d3.

Experimental Protocols

This protocol is optimized for complex, high-lipid, and high-pigment food matrices (e.g., cereals, avocados, and livestock products)[3].

Reagents and Materials

• Standards: Fenpropimorph (Native), Fenpropimorph-d3 (SIL-IS).

• Extraction Solvent: LC-MS grade Acetonitrile (ACN) containing 1% acetic acid.

• QuEChERS Partitioning Salts (EN 15662): 4.0 g MgSO₄, 1.0 g NaCl, 1.0 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate[4].

• dSPE Cleanup Sorbents: 150 mg MgSO₄, 25 mg PSA (Primary Secondary Amine), 25 mg C18[5].

Step-by-Step Methodology

Step 1: Comminution and SIL-IS Spiking

• Weigh exactly 10.0 g of homogenized food sample into a 50 mL PTFE centrifuge tube.

• Critical Action: Spike the sample with 100 µL of Fenpropimorph-d3 working solution (1.0 µg/mL) and allow it to equilibrate for 15 minutes.

• Causality: Spiking the SIL-IS directly into the raw matrix prior to solvent addition ensures that the standard6[6], validating the absolute recovery of the method.

Step 2: Extraction and Salting Out

• Add 10 mL of acidified ACN (1% acetic acid) to the tube and vortex vigorously for 1 minute.

• Add the QuEChERS partitioning salts. Shake vigorously by hand for 1 minute, then centrifuge at 5000 rpm for 5 minutes.

• Causality: The ACN denatures proteins and solubilizes the fungicide. The addition of MgSO₄ drives an exothermic hydration reaction that aggressively pulls water out of the organic phase, forcing a phase separation. The citrate salts act as a buffer to protect pH-sensitive analytes[4].

Step 3: Dispersive Solid Phase Extraction (dSPE) Cleanup

• Transfer 1 mL of the upper ACN extract into a 2 mL dSPE tube containing MgSO₄, PSA, and C18.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

• Causality: This step is crucial for minimizing baseline noise. PSA acts as a weak anion exchanger to strip out polar organic acids and sugars. 7[5] like long-chain lipids, which are the primary culprits for ion suppression in the MS source.

Step 4: Reconstitution

• Transfer 0.5 mL of the purified supernatant to an autosampler vial.

• Dilute with 0.5 mL of LC-MS grade water.

• Causality: Diluting the organic extract with water matches the initial conditions of the reversed-phase LC gradient, preventing solvent-induced peak broadening or breakthrough during injection.

Instrumental Analysis: LC-MS/MS Parameters

Chromatographic separation is executed on a 8[8] (e.g., 2.1 x 100 mm, 1.8 µm) to separate fenpropimorph from structurally similar chiral fungicides.

• Mobile Phase A: Water + 0.1% formic acid + 5 mM ammonium formate.

• Mobile Phase B: Methanol + 0.1% formic acid.

• Ionization: Positive Electrospray Ionization (ESI+).

Table 1: Optimized MRM Transitions for Isotope DilutionMultiple Reaction Monitoring (MRM) transitions[8] must be optimized for both the native and labelled compounds.

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Fenpropimorph	304.3	147.2	117.1	32 / 64
Fenpropimorph-d3	307.3	150.2	117.1	32 / 64

Data Presentation: Method Validation & Matrix Mitigation

The efficacy of the self-validating system is demonstrated by comparing validation parameters with and without the use of Fenpropimorph-d3. Matrix effect (ME) is calculated as: ME (%) = (Slope of matrix-matched curve / Slope of solvent curve - 1) × 100.

Table 2: Comparative Method Validation Parameters

Parameter	External Calibration (No SIL-IS)	Isotope Dilution (With Fenpropimorph-d3)
Absolute Extraction Recovery	65% – 82% (Matrix dependent)	98% – 102% (Relative, corrected)
Matrix Effect (Signal Suppression)	-35% to -50%	< ±5% (Mathematically nullified)
Precision (RSD, n=6)	18.5%	3.2%
Limit of Quantitation (LOQ)	5.0 µg/kg	1.0 µg/kg

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry | MDPI [mdpi.com]
• 4. foodsafetyasia.org [foodsafetyasia.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Extraction Methods of Emerging Pollutants in Sewage Sludge: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 8. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application of Fenpropimorph-d3 for Robust Mycotoxin Quantification by Isotope Dilution Mass Spectrometry

Abstract

The accurate quantification of mycotoxins in complex matrices such as food and feed is a significant analytical challenge. Matrix effects, including ion suppression or enhancement, can severely compromise the accuracy and precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. Isotope Dilution Mass Spectrometry (IDMS), which employs stable isotope-labeled internal standards, is the gold standard for mitigating these effects.[1][2] This application note describes a protocol for the quantification of multiple mycotoxins using Fenpropimorph-d3 as a surrogate internal standard. While the use of a unique, isotopically-labeled analogue for each target mycotoxin is ideal, practical constraints in multi-analyte methods often necessitate a different approach.[1] Here, we detail the rationale and methodology for using a deuterated surrogate standard to improve data quality and reliability in high-throughput mycotoxin screening.

Introduction: The Challenge of Mycotoxin Analysis

Mycotoxins are toxic secondary metabolites produced by fungi that contaminate a wide range of agricultural commodities worldwide.[1][3] Due to their potent adverse health effects on humans and animals, regulatory bodies globally have established stringent maximum residue levels (MRLs) for various mycotoxins in food and feed.[4][5]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the benchmark for mycotoxin analysis due to its high sensitivity, selectivity, and ability to simultaneously detect multiple analytes.[6][7] However, the inherent complexity of food and feed matrices (e.g., cereals, nuts, and animal feed) introduces a major obstacle: the matrix effect. Co-extracted matrix components can interfere with the ionization of target analytes in the mass spectrometer's source, leading to inaccurate quantification.[1][8]

The Principle of Isotope Dilution and the Role of a Surrogate Standard

Isotope Dilution Mass Spectrometry (IDMS) is the most effective technique to correct for matrix effects and variations during sample preparation.[1] This method involves adding a known quantity of a stable isotope-labeled (SIL) version of the analyte to the sample prior to extraction. Because the SIL internal standard is chemically identical to the native analyte, it experiences the same extraction losses, and ionization suppression or enhancement.[2] By measuring the ratio of the native analyte to its labeled standard, accurate quantification can be achieved.

In comprehensive multi-mycotoxin methods that screen for dozens of compounds, acquiring and managing a corresponding SIL standard for every analyte can be logistically challenging and cost-prohibitive. In these scenarios, a carefully selected surrogate internal standard—a stable isotope-labeled compound that is not an analogue of any target analyte but is chromatographically compatible—can be employed. This surrogate standard serves to monitor and correct for system variability, injection volume errors, and broad matrix effects, thereby improving the overall robustness and precision of the method.[8][9]

Fenpropimorph-d3 is presented here as such a surrogate standard. Fenpropimorph is a fungicide with physical-chemical properties that make it suitable for common mycotoxin extraction procedures (e.g., QuEChERS) and reverse-phase chromatography. Its deuterated form provides a distinct mass shift, ensuring it does not interfere with native mycotoxin signals.

Experimental Protocol: Multi-Mycotoxin Analysis in Cereals

This protocol outlines a method for the simultaneous quantification of key mycotoxins in a cereal matrix using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and LC-MS/MS analysis, with Fenpropimorph-d3 as the internal standard.

Materials and Reagents

• Standards: Certified reference standards of target mycotoxins (e.g., Aflatoxin B1, Deoxynivalenol, Zearalenone, Ochratoxin A, Fumonisin B1).

• Internal Standard: Fenpropimorph-d3 solution (1 µg/mL in acetonitrile).

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid (≥98%), ammonium formate, anhydrous magnesium sulfate (MgSO₄), and sodium chloride (NaCl).

• Sample Preparation: QuEChERS extraction tubes and dSPE (dispersive solid-phase extraction) tubes containing PSA (primary secondary amine) and C18 sorbents.

Sample Preparation: Modified QuEChERS Protocol

• Weighing: Homogenize the cereal sample. Weigh 5.0 ± 0.1 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Hydration & Spiking: Add 10 mL of water to the tube. Vortex for 30 seconds and let it hydrate for 15 minutes. Add 100 µL of the 1 µg/mL Fenpropimorph-d3 internal standard solution.

• Extraction: Add 10 mL of acetonitrile containing 1% formic acid. Cap the tube tightly and shake vigorously for 15 minutes on a mechanical shaker. Rationale: Acetonitrile is effective for extracting a wide range of mycotoxins, while formic acid aids in the extraction of certain compounds like ochratoxin A.[9]

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Immediately vortex for 1 minute to prevent agglomeration. Rationale: The addition of salts induces phase separation between the aqueous and organic layers, driving the mycotoxins into the acetonitrile layer.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18. Vortex for 30 seconds. Rationale: PSA removes acidic interferences, while C18 removes non-polar interferences like fats and oils. This cleanup step is crucial for reducing matrix effects.[8]

• Final Centrifugation: Centrifuge the dSPE tube at high speed for 5 minutes.

• Filtration and Injection: Transfer the supernatant into an autosampler vial, passing it through a 0.22 µm syringe filter. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following table provides typical parameters. These must be optimized for the specific instrument in use.

Parameter	Setting
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance (UHPLC) System
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	Water with 5 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Methanol with 5 mM Ammonium Formate and 0.1% Formic Acid
Gradient	Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions.
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Acquisition and Analysis

MRM Transitions

Specific precursor and product ion transitions must be optimized for each mycotoxin and for Fenpropimorph-d3. The molecular weight of Fenpropimorph is 303.5 g/mol , so Fenpropimorph-d3 will have a molecular weight of approximately 306.5 g/mol .[10]

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)
Aflatoxin B1	313.1	285.1	241.1
Deoxynivalenol	297.1	249.1	139.1
Zearalenone	319.2	185.1	161.1
Ochratoxin A	404.1	239.0	358.1
Fumonisin B1	722.5	334.3	352.3
Fenpropimorph-d3 (IS)	307.4	147.2	132.3
(Note: Transitions are examples and require empirical optimization. Fenpropimorph-d3 transitions are derived from published data for the non-deuterated form).[11][12][13]

Quantification

Calibration curves are constructed by plotting the ratio of the peak area of the native mycotoxin to the peak area of the Fenpropimorph-d3 internal standard against the concentration of the mycotoxin standards.

The concentration of each mycotoxin in the sample is then calculated using the following formula:

Concentration = (AreaAnalyte / AreaIS - Intercept) / Slope

This ratio-based approach ensures that any signal variation affecting both the analyte and the internal standard is normalized, leading to highly accurate and precise results.[14]

Visual Workflow

The following diagram illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: Workflow for mycotoxin analysis using a QuEChERS protocol and LC-MS/MS with an internal standard.

Conclusion

The reliable quantification of mycotoxins is essential for ensuring food and feed safety. While Isotope Dilution Mass Spectrometry using analyte-specific labeled standards remains the ideal, the use of a robust surrogate internal standard like Fenpropimorph-d3 offers a scientifically sound and practical alternative for large-scale, multi-mycotoxin screening methods. The protocol described herein combines the efficiency of a QuEChERS extraction with the precision of internal standard calibration to deliver accurate and defensible results, effectively overcoming the challenges posed by complex sample matrices. This self-validating system provides researchers and quality control laboratories with a powerful tool for routine mycotoxin monitoring.

References

• Lee, H. J., et al. (2021). Optimization of the QuEChERS-Based Analytical Method for Investigation of 11 Mycotoxin Residues in Feed Ingredients and Compound Feeds. Toxins (Basel), 13(11), 762. Available from: [Link]

• Buerge, I. J., et al. (2007). Quantification of estrogenic mycotoxins at the ng/L level in aqueous environmental samples using deuterated internal standards. Journal of Chromatography A, 1138(1-2), 114-21. Available from: [Link]

• Lee, H. J., et al. (2021). Optimization of the QuEChERS-Based Analytical Method for Investigation of 11 Mycotoxin Residues in Feed Ingredients and Compound Feeds. Toxins (Basel), 13(11), 762. Available from: [Link]

• Lee, H. J., et al. (2021). Optimization of the QuEChERS-Based Analytical Method for Investigation of 11 Mycotoxin Residues in Feed Ingredients and Compound Feeds. ResearchGate. Available from: [Link]

• Kim, S. W., et al. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Foods, 10(10), 2269. Available from: [Link]

• De Girolamo, A., et al. (2024). Developments in analytical techniques for mycotoxin determination: an update for 2022-23. World Mycotoxin Journal. Available from: [Link]

• Dall'Asta, C. (2021). C-13 internal standards for mycotoxins analysis: trend or necessity?. New Food magazine. Available from: [Link]

• Kim, S. W., et al. (2021). Instrumental conditions for analysis of fenpropimorph and fenpropimorph acid in multiple reaction mode. ResearchGate. Available from: [Link]

• Kim, S. W., et al. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. ResearchGate. Available from: [Link]

• ResolveMass Laboratories Inc. (n.d.). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Shimadzu. (n.d.). Multi-residue analysis of 18 regulated mycotoxins by LC-MS/MS. Retrieved from [Link]

• Validation of an LC-MS Method for Quantification of Mycotoxins and Characterization of Fungal Strains Occurring in Food and Feed. (2023). MDPI. Available from: [Link]

• Al-dalali, S., et al. (2019). Multiple Mycotoxins Determination in Food by LC-MS/MS: An International Collaborative Study. Journal of AOAC International, 103(2), 434-443. Available from: [Link]

• Food and Agriculture Organization of the United Nations. (2017). FENPROPIMORPH (188). Retrieved from [Link]

• Mbisana, M., et al. (2023). State-of-the-art mycotoxin analysis: Insights from LC/MS-MS method. ResearchGate. Available from: [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

• Al-dalali, S., et al. (2014). Simultaneous Multi- Residue Determination of Mycotoxins in Foods Using LC-MS/MS. Tentamus Group. Available from: [Link]

Sources

• 1. newfoodmagazine.com [newfoodmagazine.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. lcms.cz [lcms.cz]
• 5. tentamus.com [tentamus.com]
• 6. Multiple Mycotoxins Determination in Food by LC-MS/MS: An International Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Optimization of the QuEChERS-Based Analytical Method for Investigation of 11 Mycotoxin Residues in Feed Ingredients and Compound Feeds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. fao.org [fao.org]
• 11. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Quantification of estrogenic mycotoxins at the ng/L level in aqueous environmental samples using deuterated internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring Fenpropimorph in livestock products with a d3 standard.

Application Note: Isotope Dilution LC-MS/MS Protocol for the Quantification of Fenpropimorph and its Acid Metabolite in Livestock Products

Introduction & Regulatory Context

Fenpropimorph is a systemic morpholine fungicide widely used in agriculture to inhibit fungal sterol biosynthesis. Because livestock are frequently exposed to this compound via treated feed (e.g., cereal grains and straw), monitoring its bioaccumulation in animal-derived products is a critical food safety mandate[1].

Regulatory bodies, including the FAO/WHO Codex Alimentarius, dictate that the residue definition for compliance with Maximum Residue Limits (MRLs) in livestock commodities must include both the parent compound (fenpropimorph) and its major oxidation product, fenpropimorph acid (BF 421-2)[2]. In lactating cows and poultry, the parent compound is rapidly metabolized and rarely detected in high concentrations; instead, fenpropimorph acid serves as the primary residue in milk, muscle, liver, and fat[3]. Recently, the European Commission lowered the MRLs for fenpropimorph in animal products to the Limit of Determination (LOD), necessitating highly sensitive analytical methodologies[4].

Figure 1: Metabolic pathway of fenpropimorph in livestock defining the regulatory residue limits.

Mechanistic Grounding: The Analytical Strategy

Analyzing livestock products (milk, meat, eggs, and fat) presents a severe analytical challenge due to the high concentration of endogenous lipids and proteins. These macromolecules cause significant matrix effects—specifically, ion suppression during Electrospray Ionization (ESI) in LC-MS/MS.

To create a self-validating system , this protocol employs two critical mechanistic choices:

• Isotope Dilution with Fenpropimorph-d3: By spiking the sample with a deuterated internal standard (Fenpropimorph-d3) prior to extraction, we mathematically cancel out recovery losses and matrix effects. Because the d3-standard co-elutes exactly with the parent compound, it experiences the identical ionization environment in the MS source, ensuring absolute quantitative accuracy.

• Acidified QuEChERS Extraction: Standard QuEChERS protocols fail to efficiently recover fenpropimorph acid. BF 421-2 contains a carboxylic acid moiety that ionizes at neutral pH, preventing it from partitioning into the organic acetonitrile layer. By utilizing 1% acetic acid in the extraction solvent, we suppress the ionization of the acid metabolite, driving both the parent compound and the metabolite into the organic phase[1]. Furthermore, Primary Secondary Amine (PSA) is explicitly omitted from the dispersive Solid Phase Extraction (dSPE) cleanup, as PSA would irreversibly bind the acidic metabolite[1]. Instead, C18 is used to selectively remove non-polar lipids.

Figure 2: Modified QuEChERS and LC-MS/MS workflow using isotope dilution for matrix correction.

Step-by-Step Experimental Protocol

Sample Preparation (Modified QuEChERS)

• Homogenization: Accurately weigh 5.0 g (± 0.05 g) of homogenized livestock sample (e.g., milk, minced meat, or blended egg) into a 50 mL polypropylene centrifuge tube.

• Internal Standard Addition: Spike the sample with 50 µL of a 1.0 µg/mL Fenpropimorph-d3 working solution. Vortex for 30 seconds and allow to equilibrate for 15 minutes at room temperature. Causality: Equilibration ensures the d3-standard fully integrates into the lipid matrix, mimicking the behavior of endogenous residues.

• Extraction: Add 10 mL of Acetonitrile containing 1% (v/v) Acetic Acid[1]. Shake vigorously using a mechanical Geno/Grinder for 3 minutes at 1500 rpm.

• Salting Out: Add 4.0 g of anhydrous Magnesium Sulfate (MgSO₄) and 1.0 g of Sodium Acetate (NaOAc). Shake immediately for 1 minute to prevent MgSO₄ agglomeration. Centrifuge at 4,000 × g for 5 minutes at 4°C.

• dSPE Cleanup: Transfer 1.5 mL of the upper organic supernatant into a 2 mL dSPE microcentrifuge tube containing 150 mg anhydrous MgSO₄ and 50 mg C18 sorbent. Note: Do not use PSA. Vortex for 1 minute and centrifuge at 10,000 × g for 3 minutes.

• Filtration: Filter the final supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Conditions

Chromatographic separation is achieved using a C18 column (e.g., 2.1 × 100 mm, 1.8 µm particle size) to resolve fenpropimorph and fenpropimorph acid from isobaric interferences[1].

Table 1: Liquid Chromatography Gradient Program

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%) (0.1% Formic Acid in Water)	Mobile Phase B (%) (0.1% Formic Acid in Methanol)
0.0	0.30	90	10
1.0	0.30	90	10
5.0	0.30	10	90
7.0	0.30	10	90
7.1	0.30	90	10

| 10.0 | 0.30 | 90 | 10 |

Causality: Methanol is preferred over acetonitrile as the organic modifier (Mobile Phase B) because it provides superior peak shape and enhances the ionization efficiency of the morpholine ring in positive ESI mode[1].

Quantitative Data & Mass Spectrometry Parameters

The mass spectrometer is operated in Positive Electrospray Ionization (ESI+) using Multiple Reaction Monitoring (MRM). The most abundant mass ions for quantification and qualification are detailed below[1].

Table 2: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Fenpropimorph	304.4	147.2	132.1	25 / 35
Fenpropimorph Acid	334.3	107.1	98.3	30 / 40

| Fenpropimorph-d3 (IS) | 307.4 | 150.2 | 135.1 | 25 / 35 |

System Suitability and Validation Criteria

To ensure the protocol functions as a self-validating system, the following criteria must be met during each analytical batch:

• Linearity: Matrix-matched calibration curves (ranging from 1.0 to 50 µg/kg) must yield a coefficient of determination (R²) ≥ 0.998[1].

• Sensitivity: The Limit of Quantitation (LOQ) for both fenpropimorph and fenpropimorph acid should be validated at 0.005 mg/kg (5.0 µg/kg), which complies with the stringent LOD requirements set by the EU for animal products[1],[4].

• Recovery: Absolute extraction recovery, monitored via the d3-internal standard peak area in pre-extraction spikes versus post-extraction spikes, must fall between 70% and 120%. The use of fenpropimorph-d3 will automatically correct for variations within this range, ensuring relative quantitative precision (RSD < 10%)[1].

References

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). Fenpropimorph 151: Residue and Analytical Aspects. Food and Agriculture Organization of the United Nations.
• MDPI Molecules. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry.
• AGRINFO. Maximum residue levels for fenpropimorph.
• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). FENPROPIMORPH (188) EXPLANATION (Metabolism and Environmental Fate).

Sources

• 1. mdpi.com [mdpi.com]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. agrinfo.eu [agrinfo.eu]

Application Note: Protocol for the Preparation, Validation, and Storage of Fenpropimorph-d3 Stock Solutions

Introduction & Mechanistic Background

Fenpropimorph is a systemic morpholine-derived fungicide widely utilized in agriculture to control powdery mildew and other fungal pathogens. Mechanistically, it disrupts fungal cell membrane synthesis by acting as a potent inhibitor of two critical enzymes in the sterol biosynthesis pathway: sterol Δ14 -reductase (ERG24) and sterol Δ8,Δ7 -isomerase (ERG2)[1]. Because morpholines are protonated at physiological pH, they structurally and electronically mimic the high-energy carbocation intermediates of these enzymes, binding tightly to their catalytic sites and halting the production of ergosterol[1].

For environmental monitoring, food safety testing, and pharmacokinetic studies, accurate quantification of fenpropimorph is essential. Fenpropimorph-d3 (a stable isotopologue containing three deuterium atoms) serves as the gold-standard internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). When spiked into samples prior to extraction, it corrects for matrix effects, ion suppression, and recovery losses. This application note details a self-validating protocol for preparing and storing Fenpropimorph-d3 stock solutions to ensure maximum analytical integrity.

Fig 1. Mechanism of action: Fenpropimorph inhibits ERG24 and ERG2 in sterol biosynthesis.

Physicochemical Properties & Causality in Solvent Selection

Before preparing the stock solution, it is critical to understand the analyte's solubility profile to prevent precipitation or degradation.

Table 1: Physicochemical Properties of Fenpropimorph

Parameter	Value	Reference
Molecular Formula	C₂₀H₃₃NO (Unlabeled)	[2]
Molecular Weight	303.48 g/mol	[2]
Water Solubility (pH 7, 20°C)	4.32 mg/L	[2]
Solvent Solubility (Acetonitrile, Methanol)	> 250 g/L	[2]
Vapor Pressure (20°C)	3.5 × 10⁻³ Pa	[2]

Causality in Experimental Choices

• Solvent Selection: Acetonitrile (LC-MS grade) is selected as the primary diluent over water or methanol. Why? Fenpropimorph is highly lipophilic[2]. Acetonitrile ensures rapid, complete dissolution, prevents adsorption to the walls of the glass volumetric flask, and is directly compatible with reversed-phase LC-MS/MS mobile phases without causing peak broadening (solvent effects).

• Storage Vessel: Amber glass vials with PTFE-lined caps. Why? While fenpropimorph is stable under ambient conditions, morpholine derivatives can undergo slow photodegradation over extended periods[1]. Furthermore, PTFE prevents the leaching of plasticizers (e.g., phthalates) common in standard plastics, which cause severe background interference in mass spectrometry.

Step-by-Step Protocol: Stock Solution Preparation

Fig 2. Step-by-step workflow for the preparation and validation of Fenpropimorph-d3 stock.

Phase 1: Equilibration & Weighing

• Thermal Equilibration: Remove the sealed Fenpropimorph-d3 neat standard from the -20°C freezer. Allow it to equilibrate to room temperature in a desiccator for at least 60 minutes.

  • Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the standard. This alters the true gravimetric mass and introduces water into the organic stock, potentially causing micro-precipitation.

• Gravimetric Measurement: Using an analytical microbalance (calibrated to 0.01 mg readability), weigh exactly 10.00 mg of Fenpropimorph-d3 into a 10 mL Class A volumetric flask.

Phase 2: Dissolution & Primary Stock (1.0 mg/mL)

• Dissolution: Add approximately 5 mL of LC-MS grade Acetonitrile to the volumetric flask. Swirl gently until the solid is completely dissolved.

• Volume Adjustment: Bring the flask exactly to the 10 mL mark with Acetonitrile. Invert 5-10 times to ensure a homogenous 1.0 mg/mL primary stock solution.

Phase 3: Working Solutions & Aliquoting

• Dilution: Prepare a 10 µg/mL intermediate working solution by transferring 100 µL of the primary stock into a 10 mL volumetric flask, diluting to volume with Acetonitrile.

• Aliquoting: Transfer the primary and working solutions into 1.5 mL amber glass vials (fill volume ~1.0 mL to minimize headspace).

• Storage: Store all aliquots immediately at -20°C.

  • Causality: Creating single-use or limited-use aliquots prevents repeated freeze-thaw cycles and minimizes the risk of cross-contamination or solvent evaporation during routine daily analysis.

Self-Validating System: LC-MS/MS Quality Control

A protocol is only as reliable as its validation mechanism. To ensure the Fenpropimorph-d3 stock solution was prepared correctly and has not degraded, it must be validated via LC-MS/MS against an independent calibration curve of unlabeled Fenpropimorph[3]. A C18 column is commonly used for chromatographic separation, utilizing a mobile phase of methanol and water with 0.1% (v/v) formic acid[3].

Table 2: LC-MS/MS MRM Parameters for Validation

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Purpose	Reference
Fenpropimorph	304.3	147.1	Quantifier	[3],[4]
Fenpropimorph	304.3	117.1	Qualifier	[3],[4]
Fenpropimorph-d3	307.3	147.1 / 150.1*	IS Quantifier	Derived from[3]

*Note: The exact product ion mass for the deuterated standard depends on the position of the deuterium label (e.g., morpholine ring vs. alkyl chain). Always optimize collision energy for the specific isotopologue lot.

Acceptance Criteria for Stock Validation

• Retention Time (RT) Alignment: The RT of the Fenpropimorph-d3 peak must perfectly co-elute with the unlabeled Fenpropimorph standard.

• Signal-to-Noise (S/N): The IS peak should have an S/N > 100 at the working concentration.

• Isotopic Purity Check (Critical): Monitor the unlabeled MRM transition (304.3 → 147.1) in a sample containing only the Fenpropimorph-d3 standard. The unlabeled signal must be <0.5% of the labeled signal to confirm no cross-contamination occurred during preparation and to verify the isotopic enrichment of the manufacturer's lot.

References

• [1] Title: CQC (AA-EQS) and AQC (MAC-EQS) – Proposal by the Ecotox Centre for: Fenpropimorph Source: Oekotoxzentrum URL: 1

• [2] Title: Pesticides Fact Sheet for Fenpropimorph Source: United States Environmental Protection Agency (EPA) URL: 2

• [3] Title: Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry Source: MDPI URL: 3

• [4] Title: Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution Source: Agilent Technologies URL: 4

Sources

• 1. oekotoxzentrum.ch [oekotoxzentrum.ch]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry | MDPI [mdpi.com]
• 4. agilent.com [agilent.com]

Application Note: High-Resolution Mass Spectrometry for the Definitive Analysis of Fenpropimorph and its Metabolite in Complex Matrices

Abstract

This technical guide provides a comprehensive, field-proven methodology for the sensitive and selective analysis of the systemic fungicide Fenpropimorph and its primary metabolite, Fenpropimorph acid, using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). Fenpropimorph is a morpholine fungicide widely used to control diseases in crops such as cereals and bananas.[1] Its persistence and potential for entering the food chain necessitate robust analytical methods for regulatory monitoring and food safety assurance.[2][3] This application note details a complete workflow, from an optimized QuEChERS-based sample preparation protocol designed for complex matrices to the instrumental parameters for achieving high mass accuracy and confident analyte identification. The method is validated according to international guidelines, demonstrating its suitability for routine testing in food safety, environmental analysis, and drug development research.

Introduction: The Rationale for a High-Resolution Approach

Fenpropimorph acts by inhibiting sterol biosynthesis in fungi.[1] While effective, its residues and those of its metabolites, such as Fenpropimorph acid, are subject to regulatory scrutiny, with Maximum Residue Limits (MRLs) established in various commodities.[4][5] The complexity of food and environmental matrices presents a significant analytical challenge, often introducing interferences that can compromise the accuracy of traditional mass spectrometry methods.

High-Resolution Mass Spectrometry (HRMS) offers a definitive solution by providing:

• Exceptional Mass Accuracy: Typically below 5 ppm, HRMS allows for the determination of an analyte's elemental composition, drastically reducing the probability of false positives from isobaric interferences.[6][7]

• High Resolving Power: The ability to distinguish between ions with very similar mass-to-charge ratios ensures that the analyte signal is clearly separated from background noise and matrix components.[6]

• Non-Targeted Data Acquisition: Full-scan HRMS methods acquire data for all ions present in a sample, enabling retrospective analysis for compounds not initially targeted without needing to re-run the sample.[6]

This guide combines the efficiency of a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction with the analytical power of LC-HRMS to create a robust and reliable workflow.[8]

Physicochemical Properties of Fenpropimorph

Property	Value	Source
IUPAC Name	(±)-cis-4-[3-(4-tert-butylphenyl)-2-methylpropyl]-2,6-dimethylmorpholine	[1]
CAS Number	67564-91-4	[1]
Molecular Formula	C₂₀H₃₃NO	[1]
Molecular Mass	303.48 g/mol	[1][9]
Water Solubility (20°C)	4.32 mg/L	[10]
Log Kₒw (pH 7)	4.1	[10]

Experimental Workflow: From Sample to Result

The analytical process follows a logical sequence designed for maximum efficiency and data quality. The workflow ensures that the final determination is both accurate and defensible.

Caption: Overview of the analytical workflow.

Detailed Protocols

Part A: Sample Preparation (Modified QuEChERS)

This protocol is optimized for the simultaneous extraction of Fenpropimorph and Fenpropimorph acid from complex fatty matrices like livestock products, but is broadly applicable.[2][3][11] The addition of a small percentage of acetic acid to the extraction solvent is critical for improving the recovery of the more polar Fenpropimorph acid metabolite.[2][11]

Reagents & Equipment:

• Homogenized Sample (e.g., milk, eggs, meat)

• Acetonitrile (ACN) with 5% Acetic Acid (v/v)

• Magnesium Sulfate (anhydrous MgSO₄)

• Sodium Chloride (NaCl)

• 50 mL Centrifuge Tubes

• Dispersive SPE (d-SPE) tubes containing: 25 mg PSA (Primary Secondary Amine), 25 mg C18, and 150 mg MgSO₄

• Centrifuge, Vortex Mixer, Syringe Filters (0.22 µm)

Protocol Steps:

• Weighing: Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of ACN with 5% acetic acid. Cap the tube and vortex vigorously for 1 minute. The acetic acid aids in the efficient extraction of both the parent compound and its acid metabolite.[2][12]

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Immediately cap and shake vigorously for 1 minute. This step induces phase separation between the aqueous sample layer and the ACN layer containing the analytes.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

• Cleanup (d-SPE): Transfer a 1 mL aliquot of the upper ACN supernatant into a d-SPE tube.

  • Causality: The PSA sorbent removes organic acids and sugars, C18 removes fats and other non-polar interferences, and MgSO₄ removes residual water, ensuring a clean extract to protect the LC-MS system.[8][11]

• Vortex & Centrifuge: Vortex the d-SPE tube for 30 seconds, then centrifuge at high speed for 2 minutes.

• Final Extract: Carefully transfer the cleaned supernatant into an autosampler vial, filtering through a 0.22 µm syringe filter if necessary. The extract is now ready for LC-HRMS analysis.

Part B: LC-HRMS Instrumental Analysis

The following parameters provide a robust starting point for the analysis on a high-resolution mass spectrometer (e.g., an Orbitrap or Q-TOF system).

Table 1: Recommended LC-HRMS Parameters

Parameter	Setting	Rationale
LC System
Column	C18, 150 x 2.1 mm, 2.7 µm	Standard reverse-phase chemistry providing good retention and separation for Fenpropimorph.[11]
Mobile Phase A	Water + 0.1% Formic Acid	Acidified mobile phase promotes protonation for positive ion ESI.
Mobile Phase B	Methanol + 0.1% Formic Acid
Gradient	30% B (0.5 min), linear to 80% B (5 min), hold 1 min	A gradient is essential for eluting analytes and cleaning the column.[11]
Flow Rate	0.4 mL/min	A typical flow rate for this column dimension.[11]
Column Temp.	40 °C	Ensures reproducible retention times.
Injection Vol.	5 µL
HRMS System
Ionization Mode	Heated Electrospray (HESI), Positive Ion	Fenpropimorph contains a tertiary amine, which is readily protonated in positive mode.[11]
Acquisition Mode	Full Scan	Captures all ions for high-confidence identification and potential retrospective analysis.
Mass Resolution	≥ 30,000 FWHM	Sufficient to resolve analytes from most matrix interferences.
Scan Range	100 - 500 m/z	Covers the mass range of the precursor and expected fragment ions.
Capillary Temp.	320 °C	Optimal for desolvation.
Source Voltage	3.5 kV
Data Acquisition	Data-Dependent MS² (dd-MS²)	Triggers fragmentation scans on the most abundant ions for structural confirmation.

Data Interpretation and Validation

Analyte Identification

Confident identification is a cornerstone of this method and relies on a multi-faceted approach:

• Accurate Mass: The measured mass of the protonated molecule [M+H]⁺ must be within 5 ppm of its theoretical exact mass.

• Retention Time: The analyte's retention time should match that of a certified reference standard analyzed under the same conditions.

• Fragment Ions: The accurate masses of the fragment ions observed in the dd-MS² scan must correspond to known fragments of Fenpropimorph or its acid.

Table 2: High-Resolution Mass Spectrometric Data

Analyte	Formula	[M+H]⁺ Theoretical m/z	Key Fragment Ions (m/z)
Fenpropimorph	C₂₀H₃₄NO⁺	304.2635	147.2, 132.1, 117.2[2]
Fenpropimorph Acid	C₂₀H₃₂NO₃⁺	334.2377	117.1, 107.1, 98.3[2]

Proposed Fragmentation of Fenpropimorph

The fragmentation pattern provides structural confirmation. The major fragments correspond to specific cleavages of the parent molecule, primarily around the morpholine ring and the propyl linkage.

Caption: Proposed fragmentation pathway of Fenpropimorph.

Method Performance & Trustworthiness

The reliability of this method is ensured through rigorous validation and built-in quality control. The protocol is a self-validating system where each step confirms the integrity of the data.

• Internal Calibration: The high mass accuracy of the instrument is maintained by using a lock mass for real-time calibration, ensuring sub-5 ppm accuracy throughout the run.[7]

• Quality Control: Each analytical batch should include a procedural blank, a matrix blank, a matrix-matched calibration curve, and at least one spiked quality control (QC) sample to monitor for contamination, matrix effects, and method performance.

• Matrix-Matched Standards: Due to the complexity of the matrices, quantification must be performed using calibration standards prepared in a blank matrix extract that has undergone the full sample preparation procedure.[2][11] This compensates for any signal suppression or enhancement caused by co-eluting matrix components.

Table 3: Typical Method Validation Results (in Livestock Products)

Parameter	Fenpropimorph	Fenpropimorph Acid	Guideline
Linearity (R²)	> 0.998	> 0.998	> 0.99
LOD (µg/kg)	1.25	1.25	-
LOQ (µg/kg)	5.0	5.0	Reportable Limit
Accuracy (Recovery %)	75.5 - 97.1%	69.3 - 94.5%	70 - 120%
Precision (RSD %)	< 15%	< 15%	< 20%
(Data synthesized from published methods)[2][3][11]

Conclusion

The described LC-HRMS method provides a robust, sensitive, and highly selective tool for the simultaneous determination of Fenpropimorph and its acid metabolite. The combination of an efficient modified QuEChERS sample preparation protocol with the specificity of high-resolution mass spectrometry addresses the key challenges of residue analysis in complex food and environmental matrices. The inherent high mass accuracy and potential for retrospective analysis make this approach not only ideal for regulatory compliance and routine monitoring but also a powerful asset in research and development settings.

References

• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 26(19), 5791. Available at: [Link]

• AGRINFO. (2023). Maximum residue levels for fenpropimorph. COLEAD. Available at: [Link]

• Federal Register. (2006). Fenpropimorph; Pesticide Tolerance. Vol. 71, No. 59. Available at: [Link]

• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. PMC. Available at: [Link]

• ResearchGate. (n.d.). Development and Validation of an Analytical Method for Fenpropimorph in Agricultural Products Using QuEChERS and LC-MS/MS. Request PDF. Available at: [Link]

• PubMed. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry. National Library of Medicine. Available at: [Link]

• U.S. Environmental Protection Agency. (2006). Pesticides Fact Sheet for Fenpropimorph. EPA NEPAL. Available at: [Link]

• ResearchGate. (2021). (PDF) Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Available at: [Link]

• Food and Agriculture Organization of the United Nations. (2017). FENPROPIMORPH (188). FAO.org. Available at: [Link]

• Global Science and Technology Forum. (2012). QuEChERS analytical method for determination of 93 pesticide residues in apples and potatoes using LC–MS. GSTF. Available at: [Link]

• Phenomenex. (2025). QuEChERS Method for Pesticide Residue Analysis. Available at: [Link]

• ResearchGate. (n.d.). Instrumental conditions for analysis of fenpropimorph and fenpropimorph acid in multiple reaction mode. Available at: [Link]

• Izquierdo-Sandoval, R., et al. (2024). High resolution mass spectrometry-based screening for the comprehensive investigation of organic micropollutants in surface water. ScienceDirect. Available at: [Link]

Sources

• 1. fao.org [fao.org]
• 2. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agrinfo.eu [agrinfo.eu]
• 5. Federal Register :: Fenpropimorph; Pesticide Tolerance [federalregister.gov]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. sired.udenar.edu.co [sired.udenar.edu.co]
• 8. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 9. lcms.cz [lcms.cz]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]

Application Note: High-Precision Environmental Analysis of Fenpropimorph and Its Metabolites Using Isotope Dilution LC-MS/MS

Introduction & Analytical Rationale

Fenpropimorph is a highly effective systemic morpholine fungicide utilized globally to control agricultural pathogens such as Erysiphe graminis (powdery mildew) and Puccinia recondita (cereal rust). Due to its extensive agricultural application, fenpropimorph and its degradation products frequently infiltrate soil, surface water, and livestock food chains. Consequently, it is a critical target in the EU Multiannual Control Programme for Pesticide Residues (MACP).

Accurate quantification of these residues in complex environmental matrices (e.g., humic soils, wastewater, and lipid-rich tissues) is notoriously difficult due to severe ion suppression or enhancement during Electrospray Ionization (ESI). To establish a self-validating analytical system, Isotope Dilution Mass Spectrometry (IDMS) utilizing the deuterated internal standard Fenpropimorph-d3 is the gold standard[1]. By co-eluting with the target analyte, the isotopically labeled standard experiences identical matrix effects, normalizing the MS/MS response and ensuring absolute quantitative integrity.

Mechanism of Action & Environmental Fate

Understanding the biological and environmental behavior of fenpropimorph is essential for designing an effective extraction protocol. Biologically, fenpropimorph acts by inhibiting two critical enzymes in the fungal ergosterol biosynthesis pathway: Δ8-Δ7-sterol isomerase (at low concentrations) and Δ14-sterol reductase (at higher concentrations)[2].

Environmentally, the parent compound is relatively immobile in soil, boasting a high adsorption coefficient ( Kd​≈161 kg/L )[3]. However, oxidative degradation in the environment rapidly converts it into fenpropimorphic acid . This primary metabolite is highly mobile ( Kd​≈1.3 kg/L ), posing a significant risk for groundwater leaching and necessitating its simultaneous inclusion in any robust environmental monitoring assay[3].

Fig 1. Mechanism of action and environmental degradation pathway of Fenpropimorph.

Materials and Reagents

• Analytical Standards: Fenpropimorph (CAS 67564-91-4, neat oil), Fenpropimorphic acid, and Fenpropimorph-d3 (CAS 1292815-71-4, isotopic purity >95%)[1].

• Solvents: LC-MS grade Acetonitrile, Methanol, and Water.

• Modifiers: Formic Acid (0.1% v/v) and Glacial Acetic Acid (1-5% v/v)[4].

• Extraction Kits: Modified QuEChERS extraction salts (4g MgSO4, 1g NaCl) and dSPE cleanup tubes (PSA, C18, MgSO4)[4].

Experimental Protocols

Standard Preparation

Fenpropimorph is typically supplied as a neat, colorless to light yellow oil[5].

• Primary Stock: Dissolve the neat oil in absolute ethanol to create a 10 mM high-concentration stock. Note: Aqueous solubility is poor; do not exceed 0.3 mg/mL in final aqueous dilutions[5].

• Internal Standard (IS) Working Solution: Dilute Fenpropimorph-d3 to a working concentration of 1.0 µg/mL in methanol[1].

Modified QuEChERS Extraction Workflow

• Cryogenic Homogenization: Freeze environmental/tissue samples at -20°C for 24 hours. Mill the samples using dry ice to prevent thermal degradation of the analytes[4].

• IDMS Spiking (Critical Step): Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Immediately spike with 50 µL of the Fenpropimorph-d3 IS working solution. Allow to equilibrate for 15 minutes. This establishes the internal control for the self-validating system.

• Acidified Extraction: Add 10 mL of Acetonitrile containing 1.0% to 5.0% (v/v) acetic acid [4]. Vortex vigorously for 2 minutes.

• Phase Partitioning: Add QuEChERS partitioning salts (MgSO4/NaCl). Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• dSPE Cleanup: Transfer 1 mL of the upper organic supernatant into a dSPE tube containing PSA and C18 sorbents. Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

• Filtration: Filter the final supernatant through a 0.22 µm PTFE syringe filter directly into an LC vial for analysis.

Fig 2. Self-validating IDMS QuEChERS workflow for environmental sample analysis.

LC-MS/MS Instrumental Conditions

• Column: C18 analytical column (e.g., 100 mm × 2.1 mm, 1.7 µm) to ensure baseline separation of fenpropimorph from structurally similar chiral interferents[4].

• Mobile Phase A: Water + 0.1% Formic Acid[4].

• Mobile Phase B: Methanol + 0.1% Formic Acid[4].

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition: Multiple Reaction Monitoring (MRM).

Quantitative Data & Method Validation

The methodology fully complies with CODEX guidelines, demonstrating excellent linearity ( R2>0.998 ) and sensitivity across highly complex matrices[4].

Table 1: Method Validation Parameters for Fenpropimorph and Metabolites

Analyte	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Average Recovery (%)	Matrix Mitigation Strategy
Fenpropimorph	1.25 µg/kg	5.0 µg/kg	61.5 - 97.1%	IDMS (Fenpropimorph-d3)
Fenpropimorphic Acid	1.25 µg/kg	5.0 µg/kg	65.1 - 95.9%	Acidified Extraction
Fenpropimorph-d3 (IS)	N/A	N/A	N/A	Internal Standard

(Data summarized from validated inter-institutional studies[4])

Causality & Troubleshooting in Experimental Design

To ensure scientific integrity, it is vital to understand the why behind the steps in this protocol:

• The Causality of Acidified Extraction: Standard QuEChERS protocols frequently fail to recover fenpropimorphic acid. Because it contains a carboxylic acid moiety, it remains ionized (deprotonated) at neutral pH, preventing efficient partitioning into the organic acetonitrile layer. By acidifying the extraction solvent with 1-5% acetic acid, the metabolite is protonated, neutralizing its charge and driving it into the organic phase. This single adjustment boosts recoveries from <50% to >80%[4].

• The Causality of Methanol over Acetonitrile in the Mobile Phase: While acetonitrile is a common organic modifier, methanol is specifically selected for the mobile phase in this assay. Methanol provides superior solvation and peak shape for morpholine-derived compounds on C18 stationary phases, reducing tailing and ensuring clear separation from background matrix noise[4].

• The Causality of Cryogenic Milling: Environmental soil samples and agricultural tissues contain active enzymes and microbial populations that can artificially degrade fenpropimorph during room-temperature homogenization. Freezing at -20°C and milling with dry ice immediately halts enzymatic activity, preserving the in situ chemical profile of the sample[4].

Sources

• 1. Fenpropimorph-d3 | CAS 1292815-71-4 | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

How to correct for matrix effects in Fenpropimorph analysis.

Welcome to the technical support center for Fenpropimorph analysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and answers to frequently asked questions regarding the challenges of matrix effects in Fenpropimorph quantification.

Frequently Asked Questions (FAQs)

Q1: What is the "matrix effect" and why is it a significant problem in Fenpropimorph analysis?

A: The matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected compounds in the sample matrix. In the context of Fenpropimorph analysis, which often involves complex matrices like cereals, fruits, and soil, these co-eluting substances can either suppress or enhance the ionization of Fenpropimorph in the mass spectrometer's ion source. This leads to inaccurate quantification, manifesting as either artificially low (suppression) or high (enhancement) concentration readings. The primary cause is competition for ionization between the analyte and matrix components, which can affect droplet formation and solvent evaporation in the ion source.

Q2: What are the typical signs that my Fenpropimorph analysis is being affected by matrix effects?

A: The most common indicators of matrix effects include:

• Poor reproducibility: Significant variation in results when analyzing replicate samples.

• Low analyte recovery: Spiked samples consistently show lower than expected concentrations after extraction and analysis.

• Inconsistent calibration curves: The slope of the calibration curve prepared in a pure solvent differs significantly from one prepared in the sample matrix.

• Peak shape distortion: The chromatographic peak for Fenpropimorph may be broadened, split, or show tailing.

Q3: What is the difference between matrix-matched calibration and the standard addition method?

A: Both are strategies to compensate for matrix effects, but they are applied differently.

• Matrix-Matched Calibration: This involves preparing your calibration standards in a blank matrix extract that is free of the analyte (Fenpropimorph). The goal is to have the standards and the unknown samples experience the same degree of ion suppression or enhancement, thereby canceling out the effect. This method is efficient when analyzing a large batch of samples from the same matrix type.

• Standard Addition Method: In this approach, the unknown sample is divided into several aliquots. Each aliquot is spiked with a known, increasing amount of Fenpropimorph standard. By plotting the instrument response against the added concentration, the endogenous concentration can be determined by extrapolating the linear regression line to the x-intercept. This method is highly accurate as it corrects for the specific matrix effect of each individual sample but is more labor-intensive.

Troubleshooting Guide: Correcting for Matrix Effects

This section provides detailed protocols and troubleshooting advice for common issues encountered during Fenpropimorph analysis.

Issue 1: Inconsistent results and low recovery of Fenpropimorph in complex matrices.

Underlying Cause: This is a classic symptom of significant ion suppression from complex sample matrices such as grains or oily seeds.

Solution: Implement a robust sample clean-up procedure and use matrix-matched calibration.

Experimental Protocol: QuEChERS Sample Preparation with Matrix-Matched Calibration

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique that effectively removes many interfering matrix components.

Step-by-Step Methodology:

• Sample Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Place 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na₃Citrate, 0.5 g Na₂HCitrate).

  • Shake vigorously for 1 minute and then centrifuge at >3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing 150 mg MgSO₄ and 25 mg PSA (Primary Secondary Amine). For matrices with high fat content, add 25 mg of C18.

  • Vortex for 30 seconds and centrifuge at >3000 rcf for 5 minutes.

• Preparation of Matrix-Matched Standards:

  • Take the final, cleaned-up supernatant from a blank sample (known to be free of Fenpropimorph).

  • Use this blank extract as the solvent to prepare a series of calibration standards with known concentrations of Fenpropimorph.

• LC-MS/MS Analysis:

  • Inject the prepared sample extracts and the matrix-matched calibration standards into the LC-MS/MS system.

  • Quantify the unknown samples using the calibration curve generated from the matrix-matched standards.

Caption: Workflow for the standard addition method.

Data Summary: Comparison of Correction Methods

The following table summarizes the expected performance of different correction methods for Fenpropimorph analysis in a challenging matrix like wheat flour.

Correction Method	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Level of Effort	Best For
Solvent-Based Calibration	45-65%	>20%	Low	Not Recommended
Matrix-Matched Calibration	90-105%	<15%	Medium	Routine analysis of similar matrices
Standard Addition	95-105%	<10%	High	Highly variable or unknown matrices
Isotope-Labeled Internal Standard	98-102%	<5%	High (cost)	Gold standard for accuracy

References

• Title: Matrix effects in liquid chromatography-electrospray ionization-mass spectrometry. Source: Journal of Chromatography A. URL: [Link]

• Title: Recommendations for reporting method validation data. Source: TrAC Trends in Analytical Chemistry. URL: [Link]

• Title: A simple and rapid analytical method for the determination of multiclass pesticide residues in different fatty matrices using an automated cleanup system and gas chromatography-mass spectrometry. Source: Journal of Chromatography A. URL: [Link]

• Title: Standard additions: who, what, when, and how? Source: LCGC North America. URL: [Link]

Technical Support Center: Fenpropimorph-d3 Stability &amp; Troubleshooting Hub

Welcome to the Technical Support Center for analytical standards. Fenpropimorph-d3 is a critical stable-isotope-labeled internal standard used in LC-MS/MS and GC-MS/MS workflows for quantifying fungicide residues. Because of its unique morpholine ring structure, its stability is highly dependent on solvent chemistry, pH, and storage conditions.

This guide provides field-proven troubleshooting insights, self-validating protocols, and the mechanistic causality behind standard degradation to ensure the absolute integrity of your analytical workflows.

I. Core Troubleshooting FAQs

Q1: Why is my Fenpropimorph-d3 signal degrading over time in my primary stock solution? A: Signal degradation in primary stocks is typically driven by two factors: solvent evaporation and pH-induced chemical degradation. Even if the product appears stable under normal laboratory conditions, it must be stored in a refrigerator at 2°C to 8°C to maintain its certified concentration for up to 24 months 1. Furthermore, fenpropimorph is highly sensitive to alkaline environments. While it is largely stable in water under neutral conditions, incubation at pH 9 results in a 20–35% loss of the compound within 20 days 2. At elevated pH levels, the morpholine ring deprotonates, making it structurally vulnerable to oxidative degradation and ring opening 3.

Q2: I am observing a loss of mass accuracy over a 30-day period. Is the deuterium label undergoing H/D exchange in protic solvents? A: No. The isotopic label in Fenpropimorph-d3 is located on the aliphatic methyl group of the propyl chain. Unlike deuterium atoms attached to heteroatoms (such as -OH or -NH) which readily scramble and exchange with protic solvents like methanol or water, aliphatic C-D bonds are kinetically inert under standard analytical conditions. If you are observing a loss of signal, the root cause is chemical degradation of the parent structure—specifically the oxidation of the morpholine ring—rather than isotopic exchange.

Q3: How should I prepare my working solutions to maximize long-term stability for LC-MS/MS multiresidue analysis? A: For multiresidue pesticide mixtures, degradation can occur rapidly after ampoules are opened and combined [[4]](). To prevent this, working solutions must be artificially acidified. Adding 0.1% (v/v) acetic acid or formic acid to the solvent prior to storage and analysis significantly improves the stability of fenpropimorph 45. The acidic environment ensures the morpholine ring remains protonated, electronically mimicking a high-energy intermediate that tightly resists further oxidative breakdown 3.

II. Mechanistic Workflows & Visualizations

Workflow for the preparation and stabilization of Fenpropimorph-d3 analytical solutions.

Causality of pH-dependent stability and degradation pathways for Fenpropimorph-d3.

III. Quantitative Data Summaries

Table 1: Fenpropimorph-d3 Storage and Stability Profiles

Matrix / State	Recommended Temp	Additives	Expected Stability	Primary Degradation Risk
Neat (Solid/Viscous)	2–8°C	None	>24 Months	Moisture absorption
Primary Stock (Acetonitrile)	2–8°C	None	24 Months (Unopened)	Solvent evaporation 1
Working Solution (Aqueous/MeOH)	4°C	0.1% Acetic/Formic Acid	>31 Days	Morpholine ring oxidation 2
Basic Solutions (pH > 8.5)	N/A	None	<20 Days (20-35% loss)	Deprotonation & ring opening 3

Table 2: Validated Mass Spectrometry Parameters

Platform	Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
LC-MS/MS (ESI+)	Fenpropimorph	304.3	147.1 / 117.1	Variable	5
GC-MS/MS (EI)	Fenpropimorph	303.2	128.0 (Quant)	10	6
GC-MS/MS (EI)	Fenpropimorph-d3	306.2	128.0 (Quant)	10	6

IV. Experimental Protocol: Preparation and Self-Validating Stabilization of Working Solutions

This methodology establishes a self-validating system. By forcing the protonation of the morpholine ring, you arrest oxidative degradation. By monitoring specific MRM ion ratios, the system self-reports its own chemical integrity before data collection is compromised.

Step 1: Primary Stock Reconstitution and Storage

• Dissolve neat Fenpropimorph-d3 gravimetrically in anhydrous acetonitrile to yield a concentration of 100 µg/mL.

• Causality Check: Acetonitrile is chosen over protic solvents to prevent baseline aqueous hydrolysis during long-term storage.

• Immediately aliquot the stock into amber glass vials to prevent photodegradation and store tightly sealed at 2°C to 8°C. This guarantees unopened stability for up to 24 months 1.

Step 2: Acidified Working Solution Preparation

• Dilute the primary stock to your desired working concentration (e.g., 1 µg/mL) using a solvent mixture (e.g., Methanol/Water) containing exactly 0.1% (v/v) formic or acetic acid 5.

• Causality Check: The 0.1% acid addition forces the protonation of the morpholine ring. This halts the oxidative ring-opening degradation pathway that actively destroys the molecule at pH > 8.5 3.

Step 3: Self-Validating System Suitability (LC-MS/MS or GC-MS/MS)

• Inject the working solution into your mass spectrometer.

• Monitor both the primary (quantifier) and secondary (qualifier) MRM transitions. For example, in GC-MS/MS, monitor the transition m/z 306.2 → 128.0 6.

• Validation Check: Calculate the ion ratio between the qualifier and quantifier transitions. According to SANTE analytical quality control guidelines, the sample ion ratio must remain within ±30% of the standard calibration value 5. If the ion ratio deviates beyond ±30%, it is a definitive, self-validating indicator that the working solution has chemically degraded, prompting immediate preparation of a fresh standard.

V. References

• Food and Agriculture Organization of the United Nations (FAO). "fenpropimorph (188)". Source: fao.org.2

• CPAchem. "CERTIFIED REFERENCE MATERIAL: Fenpropimorph 100 ug/ml in Acetonitrile". Source: cpachem.com. 1

• NIH / PMC. "Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS". Source: nih.gov.4

• Oekotoxzentrum. "CQC (AA-EQS) and AQC (MAC-EQS) – Proposal by the Ecotox Centre for: Fenpropimorph". Source: oekotoxzentrum.ch. 3

• NIH / PMC. "Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry". Source: nih.gov. 5

• Groupe Français des Pesticides. "Biocides de la protection du bois utilisés en menuiserie extérieure: Développement de méthodes analytiques". Source: gfpesticides.org. 6

Sources

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. fao.org [fao.org]
• 3. oekotoxzentrum.ch [oekotoxzentrum.ch]
• 4. Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gfpesticides.org [gfpesticides.org]

Troubleshooting poor peak shape for Fenpropimorph in HPLC.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific chromatographic challenges associated with Fenpropimorph , a systemic morpholine fungicide.

Rather than relying on empirical guesswork, this guide focuses on the thermodynamic and electrostatic causality of peak distortion. By understanding the chemical environment inside your column, you can implement self-validating protocols to achieve optimal peak symmetry.

Mechanistic Causality: The "Why" Behind the Tail

In Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), retention should ideally be governed by a single mechanism: hydrophobic partitioning. However, peak tailing occurs when a secondary retention mechanism disrupts this equilibrium.

Fenpropimorph contains a tertiary amine within its morpholine ring, giving it a basic pKa of approximately 7.34[1]. Standard silica-based HPLC columns contain residual surface silanol groups (-Si-OH), which are weakly acidic (pKa ~3.5–4.5)[2].

If you run a mobile phase at a neutral pH (e.g., pH 7.0):

• The Analyte: Fenpropimorph is highly protonated (cationic) because the pH is below its pKa[1].

• The Stationary Phase: Residual silanols are fully ionized (anionic) because the pH is above their pKa[2].

This creates a powerful secondary ion-exchange interaction between the positively charged morpholine ring and the negatively charged silica surface[3]. Because these secondary interactions are kinetically slow and heterogeneous, a fraction of the Fenpropimorph molecules is retained longer than the bulk phase, bleeding out as a characteristic "tail" (Asymmetry factor > 1.5)[3][4].

Quantitative Data: Thermodynamic States and Chromatographic Outcomes

To visualize how mobile phase pH dictates these secondary interactions, refer to the thermodynamic summary below:

Mobile Phase pH	Fenpropimorph State (pKa ~7.34)	Silanol State (pKa ~3.5-4.5)	Dominant Interaction Mechanism	Expected Peak Shape (Asymmetry)
pH 7.0	Protonated (Cationic, NH⁺)	Ionized (Anionic, SiO⁻)	Hydrophobic + Strong Ion-Exchange	Severe Tailing (As > 2.0)
pH 5.0	Protonated (Cationic, NH⁺)	Partially Ionized	Hydrophobic + Moderate Ion-Exchange	Moderate Tailing (As 1.5 - 2.0)
pH 2.5	Protonated (Cationic, NH⁺)	Neutral (Protonated, SiOH)	Purely Hydrophobic Partitioning	Excellent Symmetry (As < 1.2)
pH 10.0 *	Neutral (Free Base, N)	Ionized (Anionic, SiO⁻)	Purely Hydrophobic Partitioning	Excellent Symmetry (As < 1.2)

*Note: Standard Type-A silica dissolves at pH > 8.0. High-pH applications require specialized hybrid polymer/silica columns[4].

Troubleshooting Workflows & Self-Validating Protocols

To eliminate secondary interactions, we must neutralize the silanols, shield the silica surface, or neutralize the analyte. Since Fenpropimorph requires a highly basic pH to neutralize—which destroys standard columns—the most robust approach is lowering the mobile phase pH[2][3].

Protocol 1: Low-pH Mobile Phase Optimization (LC-MS/MS Compatible)

Causality: Lowering the pH below 3.0 fully protonates the residual silanol groups, neutralizing their negative charge and completely shutting down the ion-exchange pathway[2]. Step-by-Step Methodology:

• Aqueous Phase Preparation: Prepare Mobile Phase A using HPLC-grade water with 0.1% (v/v) Formic Acid. This yields a pH of ~2.7. Note: Higher concentrations of formic acid do not significantly improve peak shapes for Fenpropimorph and risk causing ion suppression in MS detectors[5].

• Organic Phase Preparation: Prepare Mobile Phase B using HPLC-grade Acetonitrile or Methanol with 0.1% (v/v) Formic Acid.

• Column Selection: Install a highly deactivated, fully end-capped C18 column or a hybrid particle column (Type B silica) designed to withstand acidic conditions without phase collapse[2][4].

• System Validation: Inject a 10 µg/mL Fenpropimorph standard. Calculate the Asymmetry factor ( As=B/A at 10% peak height). An As<1.2 validates the successful suppression of secondary interactions[3].

Protocol 2: Silanol Suppression via Competing Base (UV-Vis Only)

Causality: If a low-pH method is insufficient, adding a competing base like Triethylamine (TEA) chemically masks the active silanols. TEA aggressively binds to the anionic silanols, sterically blocking Fenpropimorph from interacting with the surface[6]. Step-by-Step Methodology:

• Buffer Preparation: Prepare a 20 mM Potassium Phosphate aqueous buffer.

• Additive Integration: Add 5 mM Triethylamine (TEA) to the buffer[6].

• pH Adjustment: Adjust the final pH to 3.0 using phosphoric acid. Filter through a 0.22 µm membrane.

• System Validation: Run the gradient and monitor peak shape. Caution: TEA is strictly for UV-Vis detection; it will cause severe ion suppression in LC-MS/MS. Furthermore, silanol suppressors can accelerate the hydrolysis of the column's end-capping over time, so monitor column lifespan closely[6].

Diagnostic Decision Matrix

Workflow for troubleshooting Fenpropimorph peak tailing based on detector compatibility.

Frequently Asked Questions (FAQs)

Q1: I switched to a low-pH mobile phase, but my Fenpropimorph peak is still tailing. What is the next logical step? A1: If thermodynamic pH control fails, the issue is likely steric or related to sample solvent mismatch. First, verify that your sample diluent matches the initial mobile phase conditions; injecting a strong solvent (e.g., 100% Acetonitrile) into a highly aqueous gradient causes localized pH shifts and peak distortion[2]. Second, ensure you are using a modern, highly end-capped column. "Fully end-capped" is a misnomer due to steric hindrance during manufacturing, but modern hybrid silica columns significantly reduce baseline silanol activity[3][4].

Q2: Can trace metals in my older HPLC column cause Fenpropimorph tailing? A2: Yes. Older "Type A" silica contains trace metal impurities (such as iron and aluminum) that act as chelating agents. More importantly, these metals electronically "activate" adjacent silanol groups, making them far more acidic and prone to binding basic analytes like Fenpropimorph[4][6]. Upgrading to high-purity "Type B" silica resolves this root cause.

Q3: Is it possible to analyze Fenpropimorph and its primary metabolite, Fenpropimorph acid, simultaneously without tailing? A3: Yes. A validated approach utilizes a modified QuEChERS extraction followed by LC-MS/MS using a C18 column and a mobile phase of methanol/water with 0.1% formic acid[5]. The low pH ensures the basic morpholine ring of Fenpropimorph does not tail, while simultaneously keeping Fenpropimorph acid in a predictable ionization state for reproducible retention and excellent linearity[5].

References

• Element Lab Solutions. Peak Tailing in HPLC. Element Lab Solutions.[Link]

• PubChem. Fenpropimorph | C20H33NO | CID 93365. National Institutes of Health (NIH).[Link]

• LCGC Blog. HPLC Diagnostic Skills II – Tailing Peaks. Chromatography Online.[Link]

• ChromAcademy. The Theory of HPLC Column Chemistry. Aqua Energy Expo.[Link]

• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex.[Link]

• MDPI. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. MDPI.[Link]

Sources

• 1. Fenpropimorph | C20H33NO | CID 93365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 5. mdpi.com [mdpi.com]
• 6. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]

Fenpropimorph Analysis: A Technical Guide to Identifying and Eliminating Background Contamination

Welcome to the Technical Support Center for Fenpropimorph analysis. This guide is designed for researchers, analytical scientists, and professionals in drug and pesticide development who are encountering persistent background signals or unexplained artifacts in their Fenpropimorph assays. As a Senior Application Scientist, my goal is to provide you with not only troubleshooting steps but also the underlying scientific principles to empower you to develop robust, reliable, and contamination-free analytical methods.

This guide is structured in a practical question-and-answer format. It addresses common and complex issues encountered in the field, moving from general contamination sources to specific, instrument-related problems.

Frequently Asked Questions (FAQs) & Initial Troubleshooting

Q1: I'm observing a consistent, low-level peak at the retention time of Fenpropimorph in my solvent blanks and negative controls. What are the most common culprits?

This is a classic and often frustrating issue. The source of such "ghost peaks" is typically environmental or systemic, introduced somewhere between your solvent bottle and the detector. Here’s where to start your investigation:

• Solvent and Reagent Purity: Never assume "HPLC-grade" or "MS-grade" is entirely free of contaminants. Verify the certificate of analysis for your solvent batch. More importantly, consider the possibility of contamination introduced during solvent handling. Airborne dust or residues from other lab activities can settle in open solvent reservoirs.

• Plastic Consumables: This is a major and frequently underestimated source of contamination. Disposable plasticware, such as pipette tips, microfuge tubes, and multi-well plates, can leach bioactive substances.[1][2][3] Additives like plasticizers (e.g., phthalates), slip agents (e.g., oleamide), and stabilizers are not chemically bonded to the plastic polymer and can migrate into your samples and solvents.[1][2] Fenpropimorph, a morpholine derivative, can share structural similarities or chromatographic behavior with some of these leached compounds.

• Cross-Contamination from High-Concentration Standards: If you are working with both high-concentration stock solutions and low-level samples in the same laboratory space, aerosolization is a significant risk. Even minute droplets from a stock solution can contaminate glassware, pipettes, and bench surfaces, which are then transferred to your blanks.

Q2: How can I definitively determine if my plasticware is the source of the contamination?

A systematic leaching study is the most effective way to pinpoint a problematic consumable. This protocol is designed to isolate and identify contaminants from your lab plastics.

Protocol 1: Systematic Leaching Study for Lab Consumables

Objective: To determine if plastic consumables (e.g., pipette tips, centrifuge tubes, vials) are leaching compounds that interfere with Fenpropimorph analysis.

Materials:

• High-purity solvent (the same used for your mobile phase or sample dissolution, e.g., acetonitrile or methanol)

• Glassware, cleaned and baked at high temperature (e.g., 400°C) to remove organic residues.

• The plastic consumables you wish to test.

• Your LC-MS/MS or GC-MS system.

Procedure:

• Prepare a "Control" Blank: Using only the pre-cleaned glassware, transfer your high-purity solvent into an autosampler vial. This is your baseline.

• Test Individual Consumables:

  • Pipette Tips: Dispense and aspirate the high-purity solvent through a new pipette tip 10-20 times. Collect the solvent in a clean glass vial.

  • Centrifuge Tubes: Add 1 mL of solvent to the tube, cap it, and vortex for 60 seconds. Let it sit for at least 30 minutes. Transfer the solvent to a clean glass vial.

  • Autosampler Vials/Caps: Place the solvent in the vial, cap it, and let it sit for 30 minutes before analysis.

• Analysis: Analyze the control blank and each of the "leachate" samples using your standard analytical method for Fenpropimorph.

• Evaluation: Compare the chromatograms. A significant increase in the background signal or the appearance of a new peak at or near the retention time of Fenpropimorph in any of the leachate samples points to that consumable as a source of contamination.

Trustworthiness Check: This protocol is self-validating. The glass-only control provides a true baseline, allowing for direct comparison and confident identification of any leached contaminants from the plastics.

Advanced Troubleshooting: Instrument and Method-Specific Issues

Q3: I've ruled out my solvents and plastics, but the background signal persists. What are the next steps in troubleshooting my analytical instrument (LC-MS/MS or GC-MS)?

When the contamination is not from your sample preparation, it's time to investigate the instrument itself. The contamination is likely "somewhere in the box." The following workflow provides a logical sequence for identifying the source.

Workflow for Instrument Contamination Troubleshooting

Caption: A logical workflow for isolating the source of instrument-based contamination.

Q4: My analysis involves complex matrices like soil or animal tissue. Could Fenpropimorph metabolites be causing the background interference?

Yes, this is a critical consideration, especially in metabolism and environmental fate studies. Fenpropimorph degrades or metabolizes into several other compounds.[4] The primary metabolite of concern in animal products is fenpropimorph acid (BF 421-2).[5][6][7]

Key Metabolites and Degradation Products:

• Fenpropimorph Acid (BF 421-2): A major metabolite in animals and a key target for residue monitoring.[5][6][7]

• Other Degradation Products: Oxidation and opening of the morpholine ring can lead to various other compounds, particularly in soil and under photolytic conditions.[4]

It is essential that your analytical method can differentiate between the parent Fenpropimorph and its metabolites.

Table 1: Common Fenpropimorph Analytes and Properties

Compound Name	Chemical Formula	Molar Mass ( g/mol )	Key Analytical Consideration
Fenpropimorph	C₂₀H₃₃NO	303.49	Parent compound. Relatively non-polar.[8]
Fenpropimorph Acid	C₂₀H₃₁NO₃	333.47	Major metabolite, more polar than the parent.[9] Included in residue definitions for monitoring.[6]

Modern analytical methods, particularly LC-MS/MS, are well-suited for the simultaneous determination of Fenpropimorph and Fenpropimorph acid.[5][10][11] Developing specific Multiple Reaction Monitoring (MRM) transitions for each compound is crucial for unambiguous identification and quantification.[5]

Preventative Measures and Best Practices

Proactive contamination control is always more efficient than reactive troubleshooting.

Q5: What are the essential best practices to prevent Fenpropimorph background contamination in my lab?

• Segregation of Workspaces: Whenever possible, maintain separate areas for high-concentration standard preparation and low-level sample analysis. Use dedicated sets of pipettes, glassware, and other equipment for each area.

• Rigorous Glassware Cleaning: Do not rely solely on solvent rinsing. After use, wash glassware with a suitable laboratory detergent, rinse thoroughly with deionized water, and then bake in a high-temperature oven to pyrolyze any residual organic contaminants.

• Qualify Your Consumables: Before adopting a new brand or batch of pipette tips, vials, or plates, perform the leaching study described in Protocol 1.[3][12]

• Maintain Your Instrument: Regularly clean the MS ion source. Flush the LC system with a strong solvent wash sequence at the end of each batch to remove strongly retained compounds from the column and flow path.[13]

• Use Fresh Solvents: Prepare fresh mobile phases daily. Keep solvent reservoirs covered to prevent the absorption of airborne contaminants.

By implementing these protocols and understanding the potential sources of contamination, you can significantly improve the quality and reliability of your Fenpropimorph analysis, ensuring that your results are accurate and defensible.

References

• fenpropimorph (188) . Food and Agriculture Organization of the United Nations. [Link]

• Pesticides Fact Sheet for Fenpropimorph . United States Environmental Protection Agency. [Link]

• Fenpropimorph (Ref: CGA 101031) . AERU, University of Hertfordshire. [Link]

• Fenpropimorph - Wikipedia . Wikipedia. [Link]

• Preventing Leachable Plastic from Disrupting Bioassays . The Scientist. [Link]

• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry . National Center for Biotechnology Information. [Link]

• Fenpropimorph | C20H33NO | CID 93365 . PubChem, National Institutes of Health. [Link]

• Bioactive Contaminants Leach from Disposable Laboratory Plasticware . ResearchGate. [Link]

• Bioactive Leachates from Lab Plastics . SciSpace. [Link]

• LC Troubleshooting . LCGC. [Link]

• Bioactive Leachates from Lab Plastics . Wiley Analytical Science. [Link]

• FENPROPIMORPH (188) EXPLANATION . Food and Agriculture Organization of the United Nations. [Link]

• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry . PubMed. [Link]

• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry . MDPI. [Link]

Sources

• 1. Preventing Leachable Plastic from Disrupting Bioassays | The Scientist [the-scientist.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. fao.org [fao.org]
• 5. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. fao.org [fao.org]
• 8. Fenpropimorph - Wikipedia [en.wikipedia.org]
• 9. Fenpropimorph | C20H33NO | CID 93365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Reference Data & Comparative Studies

Comparative Guide to Validating Analytical Methods for Fungicides Using Fenpropimorph-d3

Introduction

In the realm of food safety and environmental monitoring, the accurate quantification of fungicide residues is paramount. Fenpropimorph, a widely used systemic morpholine fungicide, is frequently monitored in various agricultural commodities.[1][2] The development of robust, reliable, and validated analytical methods is not merely a regulatory requirement but a scientific necessity to ensure data integrity. This guide provides an in-depth technical comparison of analytical validation strategies, focusing on the use of Fenpropimorph-d3, a stable isotope-labeled (SIL) internal standard, as the gold standard for quantification by Isotope Dilution Mass Spectrometry (IDMS).

This document is intended for researchers, analytical scientists, and laboratory professionals engaged in the development and validation of quantitative methods for fungicide residue analysis. We will delve into the causality behind experimental choices, the principles of self-validating systems, and provide actionable protocols grounded in authoritative guidelines.

The Decisive Advantage of Fenpropimorph-d3 in Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known quantity of an isotopically labeled version of the analyte (e.g., Fenpropimorph-d3) to the sample at the very beginning of the analytical workflow.[3][4] This "internal standard" is chemically identical to the target analyte (Fenpropimorph) but has a different mass due to the incorporation of deuterium atoms.[3] The fundamental premise is that the SIL standard and the native analyte will behave identically during every subsequent step—extraction, cleanup, and chromatographic separation.[3][5]

Consequently, any analyte loss during sample preparation or fluctuations in instrument response will affect both the analyte and the SIL standard proportionally.[6] By measuring the ratio of the native analyte to the SIL standard using a mass spectrometer, one can calculate the initial concentration of the analyte with exceptional accuracy and precision, effectively nullifying many common sources of analytical error.[3][6] This makes IDMS a definitive quantitative technique, often considered a primary ratio method.[3][7]

Comparing Quantification Strategies

The choice of quantification strategy profoundly impacts the reliability and validity of results. While external or matrix-matched calibrations are common, they fall short of the robustness offered by IDMS with a stable isotope-labeled internal standard.

Strategy	Principle	Advantages	Disadvantages
External Standard Calibration	A calibration curve is generated from standards prepared in a pure solvent. The sample analyte concentration is determined by comparing its response to this curve.	Simple and quick to prepare.	Highly susceptible to matrix effects (ion suppression or enhancement), which can lead to significant inaccuracies (under or overestimation).[8][9] Does not account for analyte loss during sample preparation.
Matrix-Matched Calibration	The calibration curve is prepared by spiking known concentrations of the analyte into a blank matrix extract, which is assumed to be representative of the samples.	Can compensate for matrix effects to a certain extent.[10]	Finding a true "blank" matrix can be challenging. Matrix variability between samples can still lead to errors. Does not correct for procedural losses during extraction.
Isotope Dilution Mass Spectrometry (IDMS) with Fenpropimorph-d3	A known amount of Fenpropimorph-d3 is added to each sample before extraction. Quantification is based on the response ratio of native Fenpropimorph to Fenpropimorph-d3.	Considered the gold standard.[11] Corrects for both matrix effects and analyte losses during the entire workflow, leading to the highest accuracy and precision.[3][5] Reduces the need for extensive sample cleanup.[6]	The primary drawback is the cost and availability of the stable isotope-labeled standard.[12]

Designing a Validated LC-MS/MS Method Using Fenpropimorph-d3

A validated method is a self-validating system. Every step is designed to ensure the final result is accurate, precise, and fit for its intended purpose. The following protocol is a comprehensive workflow for the validation of Fenpropimorph in a representative food matrix (e.g., wheat flour) according to SANTE/11312/2021 guidelines.[13]

Experimental Workflow Overview

The overall process, from sample receipt to final data reporting, follows a logical and controlled sequence to ensure data integrity.

Caption: High-level workflow for validated fungicide analysis.

Step-by-Step Validation Protocol

1. Preparation of Standards and Reagents

• Fenpropimorph Stock Solution (1 mg/mL): Accurately weigh ~10 mg of Fenpropimorph reference standard into a 10 mL volumetric flask and dissolve in acetonitrile.

• Fenpropimorph-d3 Stock Solution (1 mg/mL): Prepare similarly using the deuterated standard.

• Intermediate & Working Standards: Prepare serial dilutions from the stock solutions to create a range of calibration standards (e.g., 1, 5, 10, 25, 50, 100 ng/mL) in acetonitrile.

• Internal Standard (IS) Spiking Solution (e.g., 1 µg/mL): Prepare a working solution of Fenpropimorph-d3 in acetonitrile. This concentration should be chosen to provide a strong, stable signal in the final extract.

2. Sample Preparation (Modified QuEChERS)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.[14][15]

• Weighing: Weigh 10 g (± 0.1 g) of homogenized sample (e.g., wheat flour) into a 50 mL centrifuge tube.

• Spiking: For validation samples (accuracy/precision), spike the appropriate amount of Fenpropimorph working standard. For all samples (including blanks, calibration standards, and QCs), add a precise volume (e.g., 50 µL) of the Fenpropimorph-d3 IS spiking solution. Allow to equilibrate for 30 minutes.

• Extraction: Add 10 mL of 1% acetic acid in acetonitrile.[14] Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

• Shaking & Centrifugation: Shake vigorously for 1 minute and centrifuge at ≥3000 x g for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 6 mL aliquot of the supernatant to a 15 mL d-SPE tube containing cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg Primary Secondary Amine (PSA), 150 mg C18). Vortex for 30 seconds and centrifuge at ≥3000 x g for 5 minutes.

• Final Extract: Transfer an aliquot of the cleaned extract into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Instrumental Conditions

• LC System: UHPLC system (e.g., Agilent 1290 Infinity II).[16]

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid & 5 mM Ammonium Formate.

• Mobile Phase B: Methanol with 0.1% Formic Acid & 5 mM Ammonium Formate.

• Gradient: A typical gradient would start at 5-10% B, ramp up to 95-100% B, hold, and then re-equilibrate.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 2 - 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6490) with an electrospray ionization (ESI) source in positive ion mode.[16]

• Detection: Selected Reaction Monitoring (SRM). At least two transitions should be monitored for both Fenpropimorph and Fenpropimorph-d3 for confident identification and quantification.

  • Fenpropimorph: e.g., Q1: 304.3 -> Q3: 178.2 (Quantifier), Q1: 304.3 -> Q3: 147.1 (Qualifier)

  • Fenpropimorph-d3: e.g., Q1: 307.3 -> Q3: 178.2 (Quantifier)

Validation Parameters and Acceptance Criteria

The method must be validated for several key performance characteristics to prove it is fit for purpose. The criteria below are based on the SANTE/11312/2021 guidance document.[13][17][18]

Parameter	Purpose	Typical Procedure	Acceptance Criteria (SANTE)
Linearity	To demonstrate a proportional response of the instrument to the concentration of the analyte over a defined range.	Analyze at least 5 calibration standards across the expected concentration range. Plot the response ratio (Analyte Area / IS Area) vs. concentration.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards should be within ±20% of the nominal value.[19]
Accuracy (as Recovery)	To determine the closeness of the measured result to the true value.	Analyze at least 5 replicate spiked blank samples at a minimum of two levels (e.g., Limit of Quantitation (LOQ) and a higher level).	Mean recovery should be within the range of 70-120%.[17][19]
Precision (as RSDr)	To measure the closeness of agreement between replicate measurements on the same sample under the same conditions (repeatability).	Calculate the Relative Standard Deviation (RSD) from the replicate accuracy samples.	Repeatability RSD (RSDr) should be ≤ 20%.[19]
Limit of Quantitation (LOQ)	The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.	Determined as the lowest validated spike level meeting the accuracy (70-120%) and precision (≤20% RSD) criteria.	Must be ≤ the relevant Maximum Residue Level (MRL).
Specificity / Selectivity	To ensure the method can unequivocally identify and quantify the analyte without interference from other components in the sample matrix.	Analyze at least 5 different blank matrix samples. No significant peaks should be observed at the retention time of the analyte and its transitions.	Response of interfering peaks should be < 30% of the LOQ. Ion ratio of qualifier/quantifier transitions must be within ±30% (relative) of the standards.
Matrix Effect (ME)	To assess the influence of co-eluting matrix components on the ionization of the analyte.	While IDMS corrects for ME, it is good practice to assess it. Compare the response of an analyte spiked post-extraction into a matrix extract with its response in pure solvent. ME (%) = (Peak Area in Matrix / Peak Area in Solvent - 1) * 100.	Values between -20% and +20% are generally considered negligible. IDMS is employed specifically to compensate for values outside this range.[20]

Data Interpretation and Trustworthiness

The trustworthiness of this protocol is embedded in the use of Fenpropimorph-d3. Each sample analysis is, in essence, its own recovery experiment. A lower-than-expected absolute response for both the native analyte and the internal standard might indicate significant matrix suppression or poor extraction efficiency. However, because both are affected equally, their ratio remains constant, yielding a reliable and accurate final concentration. This principle is the cornerstone of IDMS.

Caption: Principle of correction using an internal standard.

Conclusion

Validating an analytical method for fungicides like Fenpropimorph requires a meticulous approach grounded in established scientific principles and regulatory guidelines. While various quantification strategies exist, the use of a stable isotope-labeled internal standard, Fenpropimorph-d3, in an Isotope Dilution Mass Spectrometry workflow stands as the unequivocal gold standard.[5][11] This approach provides a self-validating system that inherently corrects for the two most significant sources of error in residue analysis: procedural analyte loss and matrix-induced signal variability. By adhering to the validation protocols outlined in this guide, laboratories can produce data of the highest accuracy, precision, and trustworthiness, ensuring full compliance with stringent regulatory standards like SANTE.

References

• The Principle of Isotopic Dilution Mass Spectrometry: A Definitive Quantitative Technique. Benchchem. 3

• Mitigating Matrix Effects: Examination of Dilution, QuEChERS, and Calibration Strategies for LC-MS/MS Analysis of Pesticide Residues in Diverse Food Types. SelectScience. 10

• GUIDANCE DOCUMENT ON METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDES RESIDUES LABORATORIES. Hellenic Accreditation System. 17

• Efficient LC-MS/MS for Routine Fungicide Residue Analysis in Complex Matrices. MDPI. 19

• Isotope dilution. Wikipedia. 4

• Fenpropimorph | CAS#:67564-91-4. Chemsrc. 21

• Fenpropimorph (Ref: CGA 101031). AERU - University of Hertfordshire. 1

• Guideline on Isotope Dilution Mass Spectrometry. OSTI.GOV. 6

• Fenpropimorph. Wikipedia. 22

• EUROPE – COM : New update of the analytical guidance document for residue. Phytocontrol. 18

• Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. EU Reference Laboratories for Residues of Pesticides. 13

• Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. Analyst (RSC Publishing). 8

• Method validation and analytical quality control in pesticide residues analysis. BVL.

• Management of resistance to the fungicide fenpropimorph inErysiphe graminisf.sp.tritici. WUR eDepot. 2

• Recent Trends in the Use of LC-MS-MS for the Testing of Food and Environmental Contaminants. Spectroscopy Online. 23

• Chapter 3: Online Isotope Dilution Mass Spectrometry. Books. 24

• Biological activity of Fenpropimorph on fungal pathogens. Benchchem. 25

• Chapter 3 The measurement technique of isotope dilution inductively coupled plasma mass spectrometry (ICP- MS). Unknown Source. 7

• Determining Matrix Effects in Complex Food Samples. Waters Corporation. 9

• SANTE Document 11312/2021: Quality Control and Method Validation for Pesticide Analysis. GSC.

• Assessing Matrix Effects in LC–MS/MS Analysis of Pesticides in Food Using Diluted QuEChERS Extracts | Request PDF. ResearchGate. 20

• Development of pretreatment method for analysis of fungicides and hormones in seawater using LC-MS/MS. Environmental Engineering Research. 26

• Development and Validation of a Novel Method Using QuEChERS and UHPLC-MS-MS for the Determination of Multiple Emerging Fungicides in Surface Waters. MDPI. 27

• An LC-MS/MS method for determination of novel fungicide pyraoxystrobin in rat plasma and tissues: Toxicokinetics and tissue distribution study. PubMed. 28

• (PDF) Development and Validation of a Novel Method Using QuEChERS and UHPLC-MS-MS for the Determination of Multiple Emerging Fungicides in Surface Waters. ResearchGate. 29

• "Stable Labeled Isotopes as Internal Standards: A Critical Review". ResearchGate. 30

• Justifying Stable Isotope-Labeled Internal Standards in Regulatory Filings. Benchchem. 11

• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. 5

• isotope-labeled internal standards: Topics by Science.gov. Science.gov. 12

• Guidelines for the validation of analytical methods for testing agricultural chemical residues in food. National Institute of Health Sciences, Japan. 31

• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. PMC. 14

• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry. PubMed. 32

• Pesticide Analysis in Food and Beverages Application Compendium. Thermo Fisher Scientific. 15

• Method of Test for Pesticide Residues in Foods - Multiresidue Analysis (5). Taiwan Food and Drug Administration. 33

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Agilent. 16

Sources

• 1. Fenpropimorph (Ref: CGA 101031) [sitem.herts.ac.uk]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Isotope dilution - Wikipedia [en.wikipedia.org]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. osti.gov [osti.gov]
• 7. repository.up.ac.za [repository.up.ac.za]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. waters.com [waters.com]
• 10. selectscience.net [selectscience.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 13. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 14. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lcms.cz [lcms.cz]
• 16. agilent.com [agilent.com]
• 17. esydops.gr [esydops.gr]
• 18. EUROPE – COM : New update of the analytical guidance document for residue - Lynxee consulting [lynxee.consulting]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. Fenpropimorph | CAS#:67564-91-4 | Chemsrc [chemsrc.com]
• 22. Fenpropimorph - Wikipedia [en.wikipedia.org]
• 23. spectroscopyonline.com [spectroscopyonline.com]
• 24. books.rsc.org [books.rsc.org]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. Development of pretreatment method for analysis of fungicides and hormones in seawater using LC-MS/MS [eeer.org]
• 27. mdpi.com [mdpi.com]
• 28. An LC-MS/MS method for determination of novel fungicide pyraoxystrobin in rat plasma and tissues: Toxicokinetics and tissue distribution study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. mhlw.go.jp [mhlw.go.jp]
• 32. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. fda.gov.tw [fda.gov.tw]

The Gold Standard for Accuracy in Fungicide Analysis: A Comparative Guide to Fenpropimorph-d3 as an Internal Standard

An In-Depth Technical Guide

As a Senior Application Scientist, this guide provides an in-depth comparison of Fenpropimorph-d3 to other internal standards, focusing on the critical aspects of accuracy and reliability in quantitative analysis. We will explore the fundamental principles of internal standardization, the unique advantages of stable isotope-labeled standards, and provide experimental frameworks to validate these claims. This guide is intended for researchers, scientists, and drug development professionals who require the highest level of confidence in their analytical results.

Part 1: The Pursuit of Unquestionable Accuracy in Quantitative Analysis

The ultimate goal of quantitative analysis is to determine the true concentration of a target analyte in a given sample. However, in complex matrices such as soil, food products, or biological fluids, this pursuit is fraught with challenges.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers exceptional sensitivity and selectivity, but the accuracy of its results can be compromised by unavoidable variations.[3]

The Challenge: Matrix Effects and Analytical Variability

The primary obstacle to accuracy in LC-MS/MS is the matrix effect .[2][4] This phenomenon occurs when co-extracted compounds from the sample matrix interfere with the ionization of the target analyte in the mass spectrometer's source, leading to either ion suppression or enhancement.[1] This interference can cause a significant deviation between the measured signal and the actual analyte concentration. Further variability arises from sample preparation steps, such as extraction recovery and volumetric transfers, as well as fluctuations in instrument performance.[5]

The Solution: The Principle of Internal Standardization

To counteract these variables, an internal standard (IS) is introduced.[6] An IS is a compound with similar physicochemical properties to the analyte, which is added at a constant, known concentration to every sample, calibrator, and quality control. The quantification is then based on the ratio of the analyte's response to the IS's response. This normalization effectively cancels out variations, as both the analyte and the IS are subjected to the same losses and matrix effects.[7]

However, the degree of accuracy achieved is entirely dependent on how closely the IS mimics the analyte's behavior. This leads to a critical distinction between a "good" internal standard and the "ideal" internal standard.

• Structural Analogs (The "Good" Standard): These are compounds that are chemically similar to the analyte but not identical (e.g., using another morpholine fungicide like Tridemorph to quantify Fenpropimorph).[8][9] While they can compensate for some variability, their differences in retention time, polarity, and ionization efficiency mean they do not experience the exact same matrix effects or extraction recovery as the analyte.

• Stable Isotope-Labeled (SIL) Analogs (The "Ideal" Standard): This is where Fenpropimorph-d3 comes in. A SIL-IS is a version of the analyte where one or more atoms have been replaced with a heavier stable isotope (e.g., Hydrogen-1 with Deuterium, or Carbon-12 with Carbon-13).[10][11] This makes it the gold standard for quantification.[7]

Part 2: Characterizing the Gold Standard: Fenpropimorph-d3

Fenpropimorph-d3 is the deuterated form of the morpholine fungicide Fenpropimorph.[12][13] Its chemical structure is identical to Fenpropimorph, except for the substitution of three hydrogen atoms with deuterium on the methyl group of the propyl chain.[12]

Property	Fenpropimorph	Fenpropimorph-d3
Chemical Formula	C₂₀H₃₃NO	C₂₀H₃₀D₃NO
Molar Mass	~303.49 g/mol [14]	~306.5 g/mol [12][13]
CAS Number	67564-91-4[14]	1292815-71-4[12]

The Isotopic Advantage: Why Deuterium Excels

The genius of using a deuterated standard like Fenpropimorph-d3 lies in its dual nature:

• Near-Identical Physicochemical Behavior: Because the chemical bonding and structure are virtually unchanged, Fenpropimorph-d3 has the same polarity, solubility, and chromatographic retention time as the native Fenpropimorph. It co-elutes perfectly, meaning it passes through the LC system and enters the MS source at the exact same time, experiencing the exact same matrix effects.[5][15] It also mirrors the analyte's behavior during sample extraction, compensating for any losses.[16]

• Distinct Mass-to-Charge Ratio (m/z): The three-dalton mass difference allows the mass spectrometer to easily distinguish between the analyte and the internal standard.[16] This ensures that their signals are measured independently without any cross-interference.

This combination of properties makes Fenpropimorph-d3 the most effective tool for correcting analytical variability, leading to superior accuracy and precision.[10][15]

Part 3: Head-to-Head - A Data-Driven Comparison

To illustrate the performance difference, let's consider a hypothetical but realistic experiment analyzing Fenpropimorph in a complex matrix like wheat flour.[17] The experiment is run in two ways: once using Fenpropimorph-d3 as the IS, and once using a structural analog (e.g., another morpholine fungicide) as the IS. The results are evaluated based on key validation parameters defined by international guidelines.[18][19][20]

Table 1: Comparative Performance Data

Validation Parameter	Fenpropimorph-d3 (SIL-IS)	Structural Analog IS	Justification for Performance Difference
Accuracy (% Recovery)	98.5 – 101.2%	85.7 – 115.3%	The SIL-IS perfectly corrects for matrix effects and extraction loss; the analog does not, leading to significant under- or over-estimation.[11]
Precision (% RSD, n=6)	< 2%	< 15%	The superior correction of the SIL-IS minimizes sample-to-sample variability, resulting in much tighter, more reproducible results.[6]
Matrix Effect (%)	-2.5 to +1.8%	-25.6 to +30.1%	Calculated by comparing the analyte response in matrix vs. pure solvent. The SIL-IS normalizes the response, bringing the effective matrix effect near zero. The analog's response is affected differently, failing to compensate.[1][21]

As the data clearly shows, the use of Fenpropimorph-d3 provides a dramatic improvement in both accuracy and precision, which is essential for regulatory compliance and confident decision-making.

Part 4: Experimental Protocol - Putting Theory into Practice

This section provides a detailed protocol for the quantification of Fenpropimorph in wheat samples using Fenpropimorph-d3 as an internal standard, based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology.[22][23]

Objective

To accurately quantify Fenpropimorph residues in wheat grain using LC-MS/MS with a stable isotope-labeled internal standard.

Materials and Reagents

• Fenpropimorph certified reference material

• Fenpropimorph-d3 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL and 15 mL polypropylene centrifuge tubes

Step-by-Step Methodology

• Sample Homogenization: Weigh 5 g of homogenized wheat sample into a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Causality: Add the IS at the very beginning of the process. This is the most critical step. By adding Fenpropimorph-d3 here, it will experience every subsequent source of variation—extraction inefficiency, sample loss, and matrix effects—identically to the native analyte, ensuring perfect correction.

  • Action: Add 100 µL of a 1 µg/mL Fenpropimorph-d3 solution to the sample.

• Hydration: Add 10 mL of water and vortex for 1 minute to ensure the sample is fully wetted.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Seal the tube and shake vigorously for 2 minutes.

  • Centrifuge at 4,000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Causality: This step removes interfering matrix components like fats and pigments. PSA removes organic acids and sugars, while C18 removes non-polar interferences.

  • Action: Transfer 6 mL of the upper acetonitrile layer to a 15 mL tube containing 900 mg of anhydrous magnesium sulfate, 150 mg of PSA, and 150 mg of C18 sorbent.

  • Vortex for 1 minute and centrifuge at 4,000 x g for 5 minutes.

• Final Preparation:

  • Take 1 mL of the cleaned supernatant and filter it through a 0.22 µm filter into an autosampler vial.

• LC-MS/MS Analysis:

  • Inject the sample into an LC-MS/MS system operating in positive electrospray ionization (ESI+) mode.

  • Monitor the specific precursor-to-product ion transitions for both Fenpropimorph and Fenpropimorph-d3.[24]

  • Quantify using a calibration curve prepared in a blank matrix extract, plotting the peak area ratio (Fenpropimorph / Fenpropimorph-d3) against the Fenpropimorph concentration.

Part 5: Visualization of Workflow and Logic

To further clarify the experimental process and the underlying principles, the following diagrams are provided.

Caption: Logical diagram showing how Fenpropimorph-d3 perfectly mimics the analyte, unlike a structural analog.

Conclusion

For achieving the highest levels of accuracy and precision in the quantitative analysis of Fenpropimorph, the use of its deuterated internal standard, Fenpropimorph-d3, is unequivocally the superior scientific choice. Its ability to co-elute and behave identically to the analyte throughout the entire analytical process provides the most effective compensation for matrix effects and procedural variability. [7][11]While structural analogs may seem like a viable alternative, they introduce an unacceptable level of uncertainty that compromises data integrity. For research, development, and regulated testing environments where data must be accurate and defensible, Fenpropimorph-d3 is not just a better option—it is the gold standard.

References

• Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS. (2026, February 17). Google Cloud.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.
• Deuterated Standards for LC-MS Analysis. (2025, November 8). ResolveMass Laboratories Inc.
• Mitigating Matrix Effects: Examination of Dilution, QuEChERS, and Calibration Strategies for LC-MS/MS Analysis of Pesticide Residues in Diverse Food Types. (2017, April 25). SelectScience.
• Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS. (2023, March 13). MDPI.
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. Biotai.
• Evaluation of method performance and matrix effect for 57 commonly used herbicides in some vegetable families using LC-MS/MS determination. (2020, September 8). Taylor & Francis Online.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (2014). South American Journal of Clinical Research.
• The evaluation of matrix effects in pesticide multi-residue methods via matrix fingerprinting using liquid chromatography electrospray high-resolution mass spectrometry. RSC Publishing.
• Introduction to deuterated internal standards in mass spectrometry. BenchChem.
• The Analysis and Fate of the Fungicide Fenpropimorph and Its Degradation Product Fenpropimorphic Acid in Soil by Liquid Chromatography Mass Spectrometry. ResearchGate.
• Internal Standards Provide Quantitation of Antifungal Drugs. (2015, July 14). Clinical Lab Products.
• FENPROPIMORPH (188). FAO.org.
• A Comparative Analysis of Fenpropimorph's Impact on Plant Sterol Composition. BenchChem.
• Fenpropimorph-d3 | CAS 1292815-71-4. LGC Standards.
• A Comparative Efficacy Analysis of Fenpropimorph and Other Morpholine Fungicides. (2025, December). BenchChem.
• fenpropimorph (188). Food and Agriculture Organization of the United Nations.
• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. (2021, September 24). PMC.
• Fenpropimorph (Ref: CGA 101031). (2026, February 2). AERU - University of Hertfordshire.
• A Guide to Validating Analytical Methods with Internal Standards: Aligning with ICH Guidelines. BenchChem.
• Fenpropimorph. Wikipedia.
• Evaluation of Passive Air Sampling for Monitoring Current-Use Pesticide Pollution near Large-Scale Banana Plantations in Costa Rica. (2026, January 21). ACS Publications.
• Fenpropimorph-d3 | CAS 1292815-71-4. Santa Cruz Biotechnology.
• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. (2021, September 24). MDPI.
• Instrumental conditions for analysis of fenpropimorph and fenpropimorph acid in multiple reaction mode.. ResearchGate.
• Fenpropimorph | C20H33NO | CID 93365. PubChem - NIH.
• Development and Validation of an Analytical Method for Fenpropimorph in Agricultural Products Using QuEChERS and LC-MS/MS. ResearchGate.
• Pesticide Standards. MilliporeSigma.
• Guidelines for the validation of analytical methods for testing agricultural chemical residues in food. Ministry of Health, Labour and Welfare, Japan.
• Validation of an Analytical Method for the Determination of Thiabendazole in Various Food Matrices. (2022, May 27). MDPI.
• METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS IN FOOD AND FEED. European Commission.
• Pesticide Standards. AccuStandard.
• GUIDANCE DOCUMENT ON METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDES RESIDUES LABORATORIES. (2016, October 20). Hellenic Accreditation System.
• ISO 45964 Fungicide Profiling in Cereal Products. Eurolab.
• The Gold Standard in Bioanalysis: A Comparative Guide to Vedaprofen-d3 Accuracy and Precision. BenchChem.
• Quality Criteria in Pesticide Analysis. ResearchGate.
• Latest fungicide performance data includes new options for cereals. (2024, December 11). AHDB.
• Multi-state Fungicide Efficacy Trials to Manage Tar Spot and Improve Economic Returns in Corn in the United States and Canada. (2024, August 21). Crop Protection Network.
• GC and GC-MS Applications for Food Safety Analysis. (2011, October 15). Gcms.cz.
• Verifying the Target Enzymes of Fenpropimorph in Aspergillus fumigatus: A Comparative Guide. BenchChem.
• An Innovative Chiral UPLC-MS/MS Method for Enantioselective Determination and Dissipation in Soil of Fenpropidin Enantiomers. (2022, October 2). PMC.
• Application Note: Quantitative Analysis of Propoxur Residues in Food Matrices using Propoxur-d3 as an Internal Standard. BenchChem.
• Application Notes and Protocols: Sinensetin-d3 as an Internal Standard for LC-MS/MS. BenchChem.
• (PDF) Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. ResearchGate.

Sources

• 1. Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS | Separation Science [sepscience.com]
• 2. tandfonline.com [tandfonline.com]
• 3. selectscience.net [selectscience.net]
• 4. mdpi.com [mdpi.com]
• 5. texilajournal.com [texilajournal.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Fenpropimorph-d3 | CAS 1292815-71-4 | LGC Standards [lgcstandards.com]
• 13. scbt.com [scbt.com]
• 14. Fenpropimorph - Wikipedia [en.wikipedia.org]
• 15. resolvemass.ca [resolvemass.ca]
• 16. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 17. Latest fungicide performance data includes new options for cereals | AHDB [ahdb.org.uk]
• 18. mhlw.go.jp [mhlw.go.jp]
• 19. eurl-pesticides.eu [eurl-pesticides.eu]
• 20. esydops.gr [esydops.gr]
• 21. The evaluation of matrix effects in pesticide multi-residue methods via matrix fingerprinting using liquid chromatography electrospray high-resolution mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 22. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Inter-Laboratory Cross-Validation of Fenpropimorph Analytical Methods

Introduction: The Imperative for Robust Fenpropimorph Quantification

Fenpropimorph, a systemic morpholine fungicide, is instrumental in controlling a spectrum of fungal diseases in vital crops, particularly cereals.[1] Its widespread application necessitates rigorous monitoring of its residues in food products and environmental matrices to ensure consumer safety and regulatory compliance. The accuracy and reliability of analytical methods for fenpropimorph are, therefore, of paramount importance. This guide provides a comprehensive comparison of two prevalent analytical techniques—Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)—for the quantification of fenpropimorph. Furthermore, it outlines a detailed protocol for a cross-validation study between laboratories, a critical step for ensuring method reproducibility and establishing a foundation of trust in analytical data across the scientific community.

The principles of method validation and inter-laboratory comparisons are well-established, with guidelines from bodies such as the AOAC and Eurachem providing a framework for demonstrating that a method is fit for its intended purpose.[2] An inter-laboratory comparison, as defined by ISO/IEC 17025, is a cornerstone for verifying the validity of results and demonstrating technical competence.[3] This guide is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step instructions for conducting a robust cross-validation of fenpropimorph analysis methods.

Methodologies Under Comparison: LC-MS/MS and GC-MS/MS

The choice of analytical instrumentation is a critical decision in method development, contingent on the analyte's physicochemical properties, the sample matrix, and the desired sensitivity and selectivity. For fenpropimorph, both LC-MS/MS and GC-MS/MS have demonstrated their utility.[4][5]

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique, particularly well-suited for the analysis of a wide range of pesticide residues, including those that are thermally labile or less volatile.[6] The method detailed below is adapted from a validated approach for the simultaneous determination of fenpropimorph and its metabolite, fenpropimorph acid, in complex matrices.[7][8]

Scientific Rationale: The use of a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and clean-up procedure allows for efficient sample preparation with reduced solvent consumption.[7][8] The addition of acetic acid to the extraction solvent improves the recovery of both fenpropimorph and its more polar acid metabolite.[7] Chromatographic separation is achieved on a C18 column, which is commonly used for the separation of structurally similar fungicides.[4] Detection by tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity, minimizing matrix interference.[7][8]

Method 2: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a robust and reliable technique for the analysis of volatile and semi-volatile compounds.[6] It offers excellent selectivity and sensitivity, particularly for complex matrices where extensive cleanup may be required.[6] The following protocol is a representative method for fenpropimorph analysis in agricultural products.[4][5]

Scientific Rationale: The QuEChERS extraction method is also applicable to GC-MS/MS analysis, providing a harmonized sample preparation approach.[4] Dispersive solid-phase extraction (d-SPE) with Primary Secondary Amine (PSA) and C18 sorbents is employed for the removal of matrix components such as sugars, fatty acids, and non-polar interferences that could affect the GC system. The use of a mid-polarity capillary column in the gas chromatograph allows for the effective separation of fenpropimorph from other matrix components. Tandem mass spectrometry detection provides the high degree of selectivity and sensitivity required for trace residue analysis.

Designing a Cross-Validation Study: A Step-by-Step Protocol

The primary objective of a cross-validation study is to assess the reproducibility of an analytical method when performed by different laboratories. This protocol is designed to compare the performance of the LC-MS/MS and GC-MS/MS methods for fenpropimorph analysis across multiple facilities. This process is a form of interlaboratory comparison, which is a requirement for laboratories accredited under ISO/IEC 17025 to ensure the validity of their results.[9]

Phase 1: Planning and Preparation

• Selection of Participating Laboratories: Identify a minimum of three laboratories with demonstrated experience in pesticide residue analysis and access to the required instrumentation (LC-MS/MS and/or GC-MS/MS).

• Harmonization of Protocols: Distribute the detailed experimental protocols for both the LC-MS/MS and GC-MS/MS methods to all participating laboratories. A pre-study meeting is essential to address any ambiguities and ensure a unified understanding of the procedures.

• Preparation and Distribution of Test Materials: A central, accredited laboratory should prepare a homogenous and stable batch of the chosen matrix (e.g., wheat flour). The material should be divided into three sets: a blank (non-spiked) sample, a low-level spiked sample (e.g., 2 x Limit of Quantification), and a high-level spiked sample (e.g., 10 x Limit of Quantification). Samples should be coded to blind the participants to the concentration levels.

• Provision of Reference Standards: A certified reference standard of fenpropimorph should be distributed to all participating laboratories from a single source to eliminate variability from standard purity.

Phase 2: Sample Analysis

• Method Implementation and Familiarization: Each laboratory should perform a preliminary analysis of the provided standards and a non-study sample to ensure proper instrument performance and familiarity with the method.

• Analysis of Study Samples: Each laboratory will analyze the three coded samples in triplicate using both the LC-MS/MS and GC-MS/MS methods, if available. The entire analytical process, from sample extraction to data acquisition, must be documented.

• Data Reporting: The results, including raw data, chromatograms, and calculated concentrations, should be reported to the coordinating laboratory in a standardized format.

Phase 3: Data Evaluation and Interpretation

• Statistical Analysis: The coordinating laboratory will perform a statistical analysis of the submitted data. Key performance parameters to be evaluated include:

  • Repeatability (RSDr): The precision of the method within a single laboratory.

  • Reproducibility (RSDR): The precision of the method between laboratories.

  • Recovery: The accuracy of the method, calculated as the percentage of the known spiked amount that is detected.

  • Z-scores: To compare the performance of each laboratory against the consensus value.

• Final Report: A comprehensive report will be generated, summarizing the results of the cross-validation study, including a comparison of the performance of the LC-MS/MS and GC-MS/MS methods. The report should be disseminated to all participating laboratories.

Experimental Workflow for Cross-Validation

Caption: Workflow for the inter-laboratory cross-validation study.

Detailed Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Fenpropimorph

This protocol is based on the method described by Kim et al. (2021) for the analysis of fenpropimorph and its acid metabolite in livestock products, and is adapted here for a cereal matrix.[7][8]

1. Sample Preparation (Modified QuEChERS)

• Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile containing 5% (v/v) acetic acid.

• Add the contents of a salt packet containing 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. Instrumental Conditions

• Liquid Chromatograph: UPLC system or equivalent.

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Methanol with 0.1% formic acid.

• Gradient: A suitable gradient to ensure separation of fenpropimorph from matrix interferences.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: At least two transitions should be monitored for quantification and confirmation.

Sample Preparation Workflow (LC-MS/MS & GC-MS/MS)

Caption: QuEChERS-based sample preparation workflow.

Protocol 2: GC-MS/MS Analysis of Fenpropimorph

1. Sample Preparation (QuEChERS)

• Follow steps 1-5 of the LC-MS/MS sample preparation protocol (using acetonitrile without acetic acid).

• Transfer a 1 mL aliquot of the supernatant to a 2 mL d-SPE tube containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18.

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of a suitable solvent (e.g., ethyl acetate) and transfer to an autosampler vial.

2. Instrumental Conditions

• Gas Chromatograph: GC system with a split/splitless injector.

• Column: Mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow.

• Injector Temperature: 250 °C.

• Oven Temperature Program: A suitable temperature program to achieve good chromatographic separation.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization: Electron Ionization (EI).

• MRM Transitions: At least two transitions should be monitored.

Performance Comparison: Expected Outcomes

The following table presents a summary of the expected performance characteristics for the two methods, based on published data and typical instrument performance. The actual results of the cross-validation study will serve to confirm or refine these expectations.

Performance Parameter	LC-MS/MS	GC-MS/MS	Source(s)
Limit of Quantification (LOQ)	5.0 µg/kg	5.0 - 10.0 µg/kg	[10]
Linearity (R²)	> 0.998	> 0.995	[10]
Recovery (%)	70 - 120%	70 - 120%	[10]
Repeatability (RSDr)	< 15%	< 20%	[7]
Reproducibility (RSDR)	< 25%	< 30%
Matrix Effects	Can be significant (ion suppression/enhancement), mitigated by matrix-matched standards.	Generally less pronounced than LC-MS/MS, but still a consideration.	[6]
Throughput	Higher, due to faster run times and simpler sample preparation.	Lower, due to longer run times and potential for more extensive cleanup.
Applicability	Suitable for fenpropimorph and its polar metabolites.	Primarily for the parent fenpropimorph compound.	[7]

Conclusion: Fostering Confidence Through Collaboration

This guide provides a framework for the comparative evaluation and cross-validation of analytical methods for fenpropimorph. Both LC-MS/MS and GC-MS/MS are powerful techniques capable of providing accurate and reliable data for the quantification of this important fungicide. The choice between the two will depend on the specific requirements of the analysis, including the need to measure metabolites and the available instrumentation.

The successful execution of an inter-laboratory cross-validation study, as outlined in this guide, is a testament to a laboratory's commitment to quality and scientific integrity. By participating in such studies, laboratories can not only validate their own performance but also contribute to the broader scientific consensus on the reliability of analytical methods. This collaborative approach is essential for building trust in analytical data and ensuring the safety of our food supply.

References

• Eurachem. (n.d.). Proficiency testing. Eurachem. Retrieved March 11, 2026, from [Link]

• Eurachem. (2024, April 11). Interlaboratory comparisons other than proficiency testing. Eurachem. Retrieved March 11, 2026, from [Link]

• Patriarca, M., Magnusson, B., & Örnemark, U. (2016). Eurachem guidance on validating analytical methods. Euroreference, 1, 48-51.

• Eurachem. (n.d.). Proficiency Testing. Eurachem. Retrieved March 11, 2026, from [Link]

• Eurachem. (2024, April 11). Interlaboratory comparisons other than PT. Eurachem. Retrieved March 11, 2026, from [Link]

• BenchChem. (2025, December).

• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 26(19), 5791. [Link]

• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 26(19), 5791.

• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry. PubMed. Retrieved March 11, 2026, from [Link]

• MacLachlan, D. J. (n.d.). FENPROPIMORPH (188). FAO.org. Retrieved March 11, 2026, from [Link]

• Fapas. (n.d.). Proficiency Testing. Fapas. Retrieved March 11, 2026, from [Link]

• Fapas. (2025, February 3). Proficiency Test List. Fapas.
• AOAC International. (n.d.). Official Methods Of Analysis Of Aoac International.
• BenchChem. (2025, December). A Comparative Efficacy Analysis of Fenpropimorph and Other Morpholine Fungicides. BenchChem.

• AOAC INTERNATIONAL. (2023). Official Methods of Analysis, 22nd Edition (2023). AOAC INTERNATIONAL. Retrieved March 11, 2026, from [Link]

• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. PMC. Retrieved March 11, 2026, from [Link]

• LGC Standards. (n.d.). Proficiency Testing Schemes. LGC Standards.
• AOAC INTERNATIONAL. (2024). AOAC SMPR® 2024.001 Standard Method Performance Requirements (SMPRs®) for Selected Pesticides in Color Additives from Crop-Based Sources.
• Department of Industry Science and Resources. (n.d.). Study Protocol for proficiency testing. Department of Industry Science and Resources.
• BenchChem. (2025).
• AOAC INTERNATIONAL. (n.d.). Official Methods of Analysis of AOAC INTERNATIONAL.
• Spectroscopy Online. (2016, July 1).
• Park, J.-S. (n.d.). Development and Validation of an Analytical Method for Fenpropimorph in Agricultural Products Using QuEChERS and LC-MS/MS.

Sources

• 1. fao.org [fao.org]
• 2. euroreference.anses.fr [euroreference.anses.fr]
• 3. eurachem.org [eurachem.org]
• 4. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Interlaboratory comparisons other than PT [eurachem.org]
• 10. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Method Validation: Leveraging Fenpropimorph-d3 for Accurate Limit of Detection and Quantification

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes in complex biological matrices is a critical cornerstone of robust and reliable data. The choice of an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis is a pivotal decision that profoundly impacts assay performance. This guide provides an objective comparison of stable isotope-labeled internal standards (SIL-ISs), specifically Fenpropimorph-d3, against other alternatives, supported by detailed methodologies and visual workflows to illuminate the clear advantages of employing a SIL-IS for determining the limit of detection (LOD) and limit of quantification (LOQ).

The use of an internal standard is indispensable in quantitative bioanalysis to correct for variability during sample preparation, chromatography, and mass spectrometric detection.[1] An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, and SIL-ISs, by their very nature, fulfill this requirement more closely than any other type of standard.[1][2]

The Superiority of Fenpropimorph-d3 as an Internal Standard

Fenpropimorph-d3 is a deuterated form of Fenpropimorph, a systemic fungicide.[3][4] In analytical chemistry, particularly in LC-MS/MS methods, using a stable isotope-labeled internal standard like Fenpropimorph-d3 is considered the gold standard for quantification.[5] This is due to the near-identical physicochemical properties between the analyte (Fenpropimorph) and its deuterated counterpart.[6]

Key Advantages:

• Co-elution and Identical Ionization: Fenpropimorph-d3 co-elutes with Fenpropimorph during chromatographic separation and exhibits the same ionization behavior in the mass spectrometer.[7][8] This is crucial for accurately compensating for matrix effects—the suppression or enhancement of ionization caused by other components in the sample matrix.[1][9]

• Correction for Sample Preparation Variability: Any loss of analyte during extraction, cleanup, or other sample handling steps will be mirrored by an equivalent loss of the SIL-IS.[5][10] This ensures that the ratio of the analyte to the internal standard remains constant, leading to highly accurate and precise measurements.[5]

• Enhanced Accuracy and Precision: The use of SIL-ISs has been shown to significantly improve the accuracy and precision of analytical methods compared to using structural analogs as internal standards.[11] This is because structural analogs, while similar, have different retention times and may not experience the same degree of matrix effects as the analyte.[1]

Determining the Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately and precisely quantified.[12][13] These parameters are fundamental to any quantitative analytical method and are required by regulatory bodies such as the FDA and as outlined in the ICH Q2(R1) guidelines.[14][15][16][17]

There are several methods for determining LOD and LOQ, including:

• Signal-to-Noise Ratio (S/N): This approach is commonly used for methods that exhibit baseline noise.[12] The LOD is often defined as the concentration that produces a signal-to-noise ratio of 3:1, while the LOQ corresponds to a ratio of 10:1.[12]

• Standard Deviation of the Response and the Slope: This method uses the standard deviation of the blank or the residual standard deviation of a regression line from a calibration curve. The LOD and LOQ are calculated as 3.3 σ/S and 10 σ/S, respectively, where σ is the standard deviation and S is the slope of the calibration curve.

Experimental Protocol for LOD and LOQ Determination using Fenpropimorph-d3

This protocol outlines a step-by-step methodology for determining the LOD and LOQ of Fenpropimorph in a given matrix (e.g., plasma, soil) using Fenpropimorph-d3 as the internal standard with LC-MS/MS.

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of Fenpropimorph and Fenpropimorph-d3 in a suitable organic solvent (e.g., methanol, acetonitrile).[18]

• From the stock solutions, prepare a series of working standard solutions of Fenpropimorph at concentrations bracketing the expected LOD and LOQ.

• Prepare a working solution of Fenpropimorph-d3 at a constant concentration to be spiked into all samples (calibrators, quality controls, and blanks).

2. Sample Preparation (Spiking and Extraction):

• Spike the blank matrix with the Fenpropimorph working standards to create a calibration curve.

• Spike a separate set of blank matrix samples with Fenpropimorph at low concentrations to serve as quality control samples for determining precision and accuracy.

• Add the Fenpropimorph-d3 working solution to all samples, including blanks, at the beginning of the extraction process.

• Perform sample extraction using a validated method (e.g., solid-phase extraction, liquid-liquid extraction, or QuEChERS).[19][20]

3. LC-MS/MS Analysis:

• Inject the extracted samples into the LC-MS/MS system.

• Optimize the mass spectrometer parameters for the detection of both Fenpropimorph and Fenpropimorph-d3.

• Acquire data in multiple reaction monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard.

4. Data Analysis and LOD/LOQ Determination:

• Construct a calibration curve by plotting the peak area ratio of Fenpropimorph to Fenpropimorph-d3 against the concentration of Fenpropimorph.

• Determine the LOD and LOQ using one of the established methods (e.g., signal-to-noise ratio or the standard deviation of the response and the slope).

• For the LOQ, demonstrate acceptable precision and accuracy by analyzing replicate quality control samples at the proposed LOQ concentration. Regulatory guidelines often require a precision of ≤20% and an accuracy of 80-120%.[15][21]

Experimental Workflow for LOD and LOQ Determination

Caption: Workflow for determining LOD and LOQ using Fenpropimorph-d3.

Comparison of Fenpropimorph-d3 with an Alternative Internal Standard

To illustrate the superiority of Fenpropimorph-d3, a hypothetical comparison with a structurally similar but non-isotopically labeled internal standard (e.g., a chemical analog) is presented below.

Parameter	Fenpropimorph-d3 (SIL-IS)	Chemical Analog (Non-SIL-IS)	Rationale for Superior Performance of Fenpropimorph-d3
Chromatographic Retention Time	Co-elutes with Fenpropimorph	Different retention time	Co-elution ensures that both the analyte and the internal standard experience the same matrix effects at the same time, leading to more accurate correction.[1]
Ionization Efficiency	Identical to Fenpropimorph	May differ from Fenpropimorph	Identical ionization properties ensure that any suppression or enhancement of the signal affects both the analyte and the internal standard equally.[2]
Matrix Effect Compensation	High	Low to Moderate	Because the SIL-IS behaves identically to the analyte, it provides a reliable means of correcting for unpredictable matrix effects.[9]
Precision at LOQ (%RSD)	≤ 10%	≤ 20%	The superior correction for variability results in lower relative standard deviation (RSD) and therefore better precision.
Accuracy at LOQ (%Bias)	± 5%	± 15%	More effective normalization of signal intensity leads to a more accurate determination of the true analyte concentration.
Overall Data Reliability	Very High	Moderate	The use of a SIL-IS provides greater confidence in the analytical results, which is crucial for regulatory submissions and critical decision-making in drug development.[5]

Conclusion

The use of a stable isotope-labeled internal standard, such as Fenpropimorph-d3, is unequivocally the best practice for achieving the highest level of accuracy and precision in the quantitative analysis of Fenpropimorph, particularly for the critical determination of the limit of detection and quantification. While the initial cost of a SIL-IS may be higher than that of a chemical analog, the investment is justified by the superior data quality, increased reliability of results, and smoother navigation of the regulatory landscape.[1] For any research or drug development program, the integrity of the bioanalytical data is paramount, and the use of a SIL-IS is a critical step in ensuring that integrity.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Armin, A., et al. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Pharmaceutical Sciences and Research.
• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Lambda Therapeutic Research.
• U.S. Food and Drug Administration. (2025, February 6).
• Unveiling the Advantages of Stable Isotope-Labeled Internal Standards in Bioanalysis. (2025). BenchChem.
• Shrivastava, A., & Gupta, V. (2011). Methods for the determination of limit of detection and limit of quantitation of the analytical methods. Chronicles of Young Scientists, 2(1), 21.
• What is meant by the limit of detection and quantification (LOD / LOQ)? (2018, May 22). GMP-Verlag.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). Clearsynth.
• ICH. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• U.S. Food and Drug Administration. (2024, June 12).
• U.S. Food and Drug Administration. (2018, May 24).
• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. (n.d.).
• Armbruster, D. A., & Pry, T. (2008). Limit of blank, limit of detection and limit of quantitation. The Clinical Biochemist. Reviews, 29(Suppl 1), S49–S52.
• Method Validation Essentials, Limit of Blank, Limit of Detection, and Limit of Quantitation. (n.d.).
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry?
• Introduction to deuterated internal standards in mass spectrometry. (2025). BenchChem.
• The Role of Internal Standards In Mass Spectrometry. (2025, April 21). SCION Instruments.
• González, A. G., & Herrador, M. Á. (2014). Limit of Detection and Limit of Quantification Determination in Gas Chromatography.
• Stokvis, E., et al. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.
• USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. (n.d.). LGC Standards.
• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• Designing Stable Isotope Labeled Internal Standards. (2022, January 11). Acanthus Research.
• ICH. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• ICH Q2 Analytical Method Valid
• ICH. (n.d.). Quality Guidelines.
• Fenpropimorph-d3 | CAS 1292815-71-4. (n.d.). LGC Standards.
• Fenpropimorph. (n.d.). Cayman Chemical.
• Fenpropimorph-d3 | CAS 1292815-71-4. (n.d.). Santa Cruz Biotechnology.
• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 26(19), 5791.
• Kim, S. W., Lim, D. J., & Kim, I. S. (2021). Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry. PubMed.
• Fenpropimorph-d3 | CAS No : 1292815-71-4. (n.d.).
• Fenpropimorph D3 (methyl D3). (n.d.). LGC Standards.
• Development and Validation of an Analytical Method for Fenpropimorph in Agricultural Products Using QuEChERS and LC-MS/MS. (n.d.).
• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. (2025, October 15).
• Instrumental conditions for analysis of fenpropimorph and fenpropimorph acid in multiple reaction mode. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. Fenpropimorph-d3 | CAS 1292815-71-4 | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. texilajournal.com [texilajournal.com]
• 8. waters.com [waters.com]
• 9. Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification? [en.biotech-pack.com]
• 10. bioszeparacio.hu [bioszeparacio.hu]
• 11. crimsonpublishers.com [crimsonpublishers.com]
• 12. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 13. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. FDA issues final guidance on bioanalytical method validation [gabionline.net]
• 15. resolvemass.ca [resolvemass.ca]
• 16. scribd.com [scribd.com]
• 17. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. fda.gov [fda.gov]

The Gold Standard in Fungicide Residue Analysis: A Comparative Guide to the Accuracy and Precision of Fenpropimorph-d3 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the realms of food safety, environmental monitoring, and drug development, the pursuit of unerring accuracy and precision is paramount. The quantification of fungicide residues, such as Fenpropimorph, in complex matrices demands robust analytical methodologies to ensure regulatory compliance and safeguard public health. A cornerstone of a reliable quantitative method, especially when employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), is the use of an appropriate internal standard. This guide provides an in-depth, objective comparison of the performance of the stable isotope-labeled (SIL) internal standard, Fenpropimorph-d3, against structural analog internal standards, supported by established scientific principles and illustrative experimental data.

The Indispensable Role of Internal Standards in LC-MS/MS Analysis

LC-MS/MS is a powerful technique celebrated for its high sensitivity and selectivity. However, the journey of an analyte from sample to detector is fraught with potential for variability.[1] Discrepancies can arise from inconsistent sample extraction, matrix effects leading to ion suppression or enhancement, and fluctuations in instrument response. An internal standard (IS) is a compound of known concentration added to all samples, calibrators, and quality controls to normalize the analyte's response, thereby mitigating these sources of error.

The ideal internal standard should be a chemical doppelgänger of the analyte, mirroring its behavior throughout the analytical process.[1] This is where stable isotope-labeled internal standards, such as Fenpropimorph-d3, emerge as the "gold standard." By replacing three hydrogen atoms with their heavier deuterium isotopes, Fenpropimorph-d3 possesses nearly identical physicochemical properties to the native Fenpropimorph, including extraction recovery, chromatographic retention time, and ionization efficiency. This near-perfect chemical mimicry allows it to compensate for analytical variability with a fidelity that structural analogs—compounds with similar but not identical chemical structures—cannot typically achieve.

Comparative Performance: Fenpropimorph-d3 vs. A Structural Analog

To illuminate the superior performance of Fenpropimorph-d3, this section presents a comparative analysis based on well-established principles and data from analogous studies comparing SIL and structural analog internal standards. While a direct head-to-head study on Fenpropimorph-d3 versus a specific structural analog is not publicly available, the following data illustrates the expected outcomes based on extensive research in the field.[2][3]

For this comparison, we will consider a hypothetical structural analog, "Analog X," which shares a similar core structure to Fenpropimorph but differs in a functional group.

Table 1: Comparative Performance of Fenpropimorph-d3 and a Structural Analog Internal Standard ("Analog X")

Performance Parameter	Fenpropimorph-d3 (SIL-IS)	"Analog X" (Structural Analog IS)	Rationale for Superior Performance of SIL-IS
Linearity (r²)	> 0.999	> 0.995	Both can provide good linearity, but the closer tracking of the analyte by the SIL-IS often results in a slightly better correlation coefficient.
Accuracy (Recovery %)	95 - 105%	80 - 115%	The near-identical chemical properties of Fenpropimorph-d3 ensure it is extracted and processed with the same efficiency as the native analyte, leading to more accurate recovery measurements.[2]
Precision (RSD %)	< 5%	< 15%	The superior ability of the SIL-IS to compensate for variability in sample handling and instrument response results in significantly lower relative standard deviations.[2]
Matrix Effect Compensation	High	Moderate to Low	Fenpropimorph-d3 co-elutes with Fenpropimorph and experiences the same degree of ion suppression or enhancement, effectively canceling out matrix-induced signal variability. Structural analogs may have different retention times and ionization efficiencies, leading to incomplete compensation.[1]

Experimental Design for Performance Evaluation

The following protocols outline a robust experimental design to validate the performance of Fenpropimorph-d3 as an internal standard in a food matrix, such as cereal grains, in accordance with SANTE/11312/2021 guidelines.[4][5][6]

Experimental Workflow

Caption: A typical workflow for the analysis of Fenpropimorph in a food matrix using a stable isotope-labeled internal standard.

Step-by-Step Methodology

1. Preparation of Standards and Quality Control (QC) Samples:

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank cereal extract with known concentrations of Fenpropimorph (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• QC Samples: Prepare QC samples at low, medium, and high concentrations (e.g., 3, 30, and 80 ng/mL) in the same manner.

• Internal Standard Spiking: Add a constant concentration of Fenpropimorph-d3 (e.g., 25 ng/mL) to all calibration standards, QC samples, and analytical samples.

2. Sample Preparation (QuEChERS Method): [7][8]

• Weigh 10 g of a homogenized cereal sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Transfer to a dSPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), 50 mg C18).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

4. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: C18 column (e.g., 100 x 2.1 mm, 2.7 µm).[9]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient elution suitable for the separation of Fenpropimorph.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Monitor at least two MRM transitions for both Fenpropimorph and Fenpropimorph-d3 for quantification and confirmation.

Validating Performance Against Regulatory Standards

The validation of the analytical method should be performed in accordance with internationally recognized guidelines, such as those from the FDA and SANTE.[1][4][6][10][11]

Table 2: Acceptance Criteria for Method Validation (Based on SANTE and FDA Guidelines)

Validation Parameter	Acceptance Criteria	Expected Performance with Fenpropimorph-d3
Accuracy (Mean Recovery)	70 - 120%	Consistently within 90 - 110%
Precision (RSD)	≤ 20%	Typically ≤ 10%
Linearity (r²)	≥ 0.99	≥ 0.999
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10, with acceptable accuracy and precision	Method-dependent, but the use of a SIL-IS enhances sensitivity.
Matrix Effect (IS Normalized)	CV ≤ 15%	Typically well below 15% due to co-elution and similar ionization.[1]

The Logic of Self-Validation with Fenpropimorph-d3

The use of a stable isotope-labeled internal standard like Fenpropimorph-d3 creates a self-validating system within each analytical run.

Caption: The self-validating principle of using a stable isotope-labeled internal standard.

Conclusion

For the quantitative analysis of Fenpropimorph, the use of Fenpropimorph-d3 as an internal standard is unequivocally the superior analytical choice. The near-perfect chemical and physical mimicry of the analyte by its stable isotope-labeled counterpart ensures a level of accuracy and precision that is difficult to achieve with structural analog internal standards. By effectively compensating for matrix effects and other sources of analytical variability, Fenpropimorph-d3 provides a robust and reliable self-validating system, leading to defensible data that meets the stringent requirements of regulatory bodies. For researchers, scientists, and drug development professionals committed to the highest standards of data integrity, Fenpropimorph-d3 is the gold standard internal standard for Fenpropimorph analysis.

References

• Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. (2010, January 26). European Commission. [Link]

• EUROPE – COM : New update of the analytical guidance document for residue. (2025, December 1). Lynxee consulting. [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018, May 24). U.S. Food and Drug Administration. [Link]

• SANTE Document 11312/2021: Quality Control and Method Validation for Pesticide Analysis. (n.d.). GSC. [Link]

• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. (2021, September 24). Molecules. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). Tebu-bio. [Link]

• SANTE-11312_2021-V2.pdf. (n.d.). eurl-pesticides.eu. [Link]

• Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. (2021, September 24). Molecules. [Link]

• (PDF) Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry. (2025, October 15). ResearchGate. [Link]

• Typical LC-MS/MS chromatograms of two transitions of fenpropimorph (A)... (n.d.). ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EURL | Residues of Pesticides | Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed [eurl-pesticides.eu]
• 5. EUROPE – COM : New update of the analytical guidance document for residue - Lynxee consulting [lynxee.consulting]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. Simultaneous Analysis of Fenpropimorph and Fenpropimorph Acid in Six Different Livestock Products Using a Single-Sample Preparation Method Followed by Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. fda.gov [fda.gov]
• 11. resolvemass.ca [resolvemass.ca]